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  • Product: Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride
  • CAS: 66223-38-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a heterocyclic compound of significant interest in the pharmaceutical industry. Primarily uti...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a heterocyclic compound of significant interest in the pharmaceutical industry. Primarily utilized as a key intermediate in the synthesis of the immunostimulatory agent Pidotimod, this compound serves as a critical building block for modulating the human immune response. This technical guide provides a comprehensive overview of its chemical and physical properties, a detailed experimental protocol for its synthesis, and an exploration of the biological signaling pathways influenced by its downstream product, Pidotimod.

Chemical and Physical Properties

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline solid.[1] It is soluble in water and various organic solvents, a property that facilitates its use in a range of chemical reactions.[1] The hydrochloride salt form enhances its stability and solubility.[1]

Table 1: Chemical and Physical Properties of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

PropertyValueReference(s)
Molecular Formula C₆H₁₂ClNO₂S[2]
Molecular Weight 197.68 g/mol [2]
CAS Number 86028-91-3[2]
Appearance White crystalline powder[2]
Boiling Point 289.7 °C at 760 mmHg[2]
Flash Point 129 °C[2]
Purity ≥99%[2]

Synonyms: (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, Ethyl L-thiazolidine-4-carboxylate HCL, 4-thiazolidinecarboxylic acid ethyl ester hydrochloride.[1][2]

Experimental Protocols

Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

The synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is typically achieved through a multi-step process involving the condensation of L-cysteine with a formaldehyde equivalent, followed by esterification and salt formation. The following protocol is a representative method based on established chemical principles for the synthesis of similar thiazolidine derivatives.

Materials:

  • L-cysteine hydrochloride monohydrate

  • Paraformaldehyde

  • Anhydrous Ethanol

  • Thionyl chloride (SOCl₂) or dry Hydrogen Chloride (HCl) gas

  • Diethyl ether

  • Sodium bicarbonate (NaHCO₃)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Ice bath

  • Büchner funnel and filter paper

  • Rotary evaporator

Procedure:

  • Formation of L-Thiazolidine-4-carboxylic acid:

    • In a round-bottom flask equipped with a magnetic stirrer, dissolve L-cysteine hydrochloride monohydrate (1 equivalent) in water.

    • To this solution, add paraformaldehyde (1.1 equivalents).

    • Stir the reaction mixture at room temperature for 6-8 hours.

    • Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Upon completion, neutralize the reaction mixture with a saturated solution of sodium bicarbonate until the pH is approximately 7.

    • The resulting solid, L-thiazolidine-4-carboxylic acid, is collected by filtration, washed with cold water, and dried under vacuum.

  • Esterification and Hydrochloride Salt Formation:

    • Suspend the dried L-thiazolidine-4-carboxylic acid (1 equivalent) in anhydrous ethanol (excess) in a clean, dry round-bottom flask under an inert atmosphere.

    • Cool the suspension in an ice bath.

    • Slowly add thionyl chloride (1.2 equivalents) dropwise to the suspension. Alternatively, bubble dry hydrogen chloride gas through the mixture.

    • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

    • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring by TLC.

    • Once the reaction is complete, cool the mixture to room temperature.

    • Reduce the volume of the solvent using a rotary evaporator.

    • Add diethyl ether to the concentrated solution to precipitate the product.

    • Collect the white crystalline solid of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride by filtration using a Büchner funnel.

    • Wash the crystals with a small amount of cold diethyl ether.

    • Dry the final product under vacuum.

Expected Yield: 75-85%

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Biological Activity and Signaling Pathways

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a precursor to the immunostimulant drug Pidotimod.[3] Therefore, its biological significance is understood through the mechanism of action of Pidotimod, which modulates both the innate and adaptive immune systems.[4][5]

Overview of Pidotimod's Mechanism of Action

Pidotimod exerts its immunostimulatory effects through several key actions:

  • Upregulation of Toll-like Receptor 2 (TLR-2): Pidotimod enhances the expression of TLR-2 on airway epithelial cells, a key receptor in recognizing pathogen-associated molecular patterns (PAMPs).[2][4]

  • Induction of Dendritic Cell (DC) Maturation: It promotes the maturation of dendritic cells, which are potent antigen-presenting cells (APCs).[4][5] This includes the upregulation of HLA-DR and co-stimulatory molecules like CD83 and CD86.[5]

  • Stimulation of T-lymphocyte Proliferation and Differentiation: Pidotimod stimulates the proliferation of T-lymphocytes and their differentiation towards a Th1 phenotype, which is crucial for cell-mediated immunity.[4]

Visualized Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways influenced by Pidotimod.

Pidotimod_General_Workflow Ethyl_1_3_thiazolidine_4_carboxylate_hydrochloride Ethyl 1,3-thiazolidine- 4-carboxylate hydrochloride Pidotimod Pidotimod Ethyl_1_3_thiazolidine_4_carboxylate_hydrochloride->Pidotimod Synthesis Immune_System Immune System Pidotimod->Immune_System Stimulates Innate_Immunity Innate Immunity Immune_System->Innate_Immunity Adaptive_Immunity Adaptive Immunity Immune_System->Adaptive_Immunity Immune_Modulation Immune Modulation Innate_Immunity->Immune_Modulation Adaptive_Immunity->Immune_Modulation

Caption: Synthetic and biological workflow of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

TLR2_Signaling_Pathway Pidotimod Pidotimod TLR2 TLR-2 Upregulation (on Epithelial Cells) Pidotimod->TLR2 MyD88 MyD88 TLR2->MyD88 Recruitment IRAKs IRAKs MyD88->IRAKs Activation TRAF6 TRAF6 IRAKs->TRAF6 Activation NF_kB_Activation NF-κB Activation TRAF6->NF_kB_Activation Leads to Pro_inflammatory_Cytokines Pro-inflammatory Cytokines NF_kB_Activation->Pro_inflammatory_Cytokines Transcription of

Caption: Pidotimod-induced Toll-like Receptor 2 (TLR-2) signaling pathway.

DC_Maturation_Pathway Pidotimod Pidotimod Immature_DC Immature Dendritic Cell Pidotimod->Immature_DC Acts on Mature_DC Mature Dendritic Cell Immature_DC->Mature_DC Induces Maturation Upregulation Upregulation of: - HLA-DR - CD83 - CD86 Mature_DC->Upregulation Antigen_Presentation Enhanced Antigen Presentation Upregulation->Antigen_Presentation T_Cell_Activation_Pathway Mature_DC Mature Dendritic Cell Naive_T_Cell Naive T-Cell Mature_DC->Naive_T_Cell Presents Antigen to T_Cell_Activation T-Cell Activation & Proliferation Naive_T_Cell->T_Cell_Activation Leads to Th1_Differentiation Th1 Differentiation T_Cell_Activation->Th1_Differentiation Cell_Mediated_Immunity Cell-Mediated Immunity Th1_Differentiation->Cell_Mediated_Immunity

References

Exploratory

An In-depth Technical Guide to Ethyl 1,3-Thiazolidine-4-Carboxylate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a heterocyclic organic compound of significant interest in pharmaceutical synthesis. Primaril...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a heterocyclic organic compound of significant interest in pharmaceutical synthesis. Primarily recognized as a key intermediate in the production of the immunostimulant drug Pidotimod, this compound serves as a versatile building block for the synthesis of various active pharmaceutical ingredients (APIs).[1] This technical guide provides a comprehensive overview of its structure, properties, synthesis, and analysis, tailored for professionals in research and drug development.

Chemical Structure and Identification

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is the hydrochloride salt of the ethyl ester of L-thiazolidine-4-carboxylic acid. The core structure consists of a five-membered thiazolidine ring, which is a saturated heterocycle containing both sulfur and nitrogen atoms. The ethyl carboxylate group is attached at the 4-position of this ring. The presence of a chiral center at the 4-position results in stereoisomers, with the (R)-enantiomer being a common form.

Chemical Structure:

Caption: 2D Structure of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Table 1: Chemical Identifiers

IdentifierValue
IUPAC Name ethyl (4R)-1,3-thiazolidine-4-carboxylate;hydrochloride
CAS Number 86028-91-3[1]
Molecular Formula C₆H₁₂ClNO₂S[1][2]
Molecular Weight 197.68 g/mol [1][2]
Synonyms (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, ETHYL L-THIAZOLIDINE-4-CARBOXYLATE HCL[1]

Physicochemical Properties

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline powder.[1] It is stable under normal storage conditions but should be stored in a dry environment in sealed containers at room temperature.[1]

Table 2: Physicochemical Data

PropertyValue
Appearance White crystalline powder[1]
Melting Point 129 °C
Boiling Point 289.7 °C at 760 mmHg[1]
Flash Point 129 °C[1]
Solubility Soluble in water and lower alcohols.
Purity Typically ≥98.5%

Synthesis

The most common method for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is the Fischer esterification of L-thiazolidine-4-carboxylic acid with ethanol in the presence of an acid catalyst, typically hydrogen chloride. The hydrogen chloride can be supplied from a cylinder of anhydrous HCl gas or generated in situ from reagents like thionyl chloride or acetyl chloride in ethanol.

synthesis_pathway cluster_reactants Reactants cluster_catalyst Catalyst cluster_product Product L-Thiazolidine-4-carboxylic acid L-Thiazolidine-4-carboxylic acid Fischer Esterification Fischer Esterification L-Thiazolidine-4-carboxylic acid->Fischer Esterification Ethanol Ethanol Ethanol->Fischer Esterification HCl HCl HCl->Fischer Esterification Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride Fischer Esterification->Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

Caption: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Experimental Protocol: Fischer Esterification

Materials:

  • L-Thiazolidine-4-carboxylic acid

  • Absolute Ethanol

  • Anhydrous Hydrogen Chloride gas or Thionyl Chloride

  • Anhydrous Diethyl Ether

Procedure:

  • Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a gas inlet tube is charged with L-thiazolidine-4-carboxylic acid and an excess of absolute ethanol (serving as both reactant and solvent).

  • Acid Catalyst Addition: The mixture is cooled in an ice bath. Anhydrous hydrogen chloride gas is then bubbled through the solution until saturation. Alternatively, thionyl chloride can be added dropwise to the cold ethanol to generate HCl in situ before the addition of the carboxylic acid.

  • Reaction: The reaction mixture is allowed to warm to room temperature and then heated to reflux. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After the reaction is complete, the solvent is removed under reduced pressure. The resulting residue is triturated with anhydrous diethyl ether to precipitate the hydrochloride salt.

  • Purification: The crude product is collected by filtration, washed with cold anhydrous diethyl ether, and dried under vacuum to yield Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride as a white crystalline solid. Recrystallization from a suitable solvent system like ethanol/ether can be performed for further purification.

experimental_workflow A 1. Reaction Setup: L-Thiazolidine-4-carboxylic acid + Ethanol B 2. Catalyst Addition: Introduce HCl gas or Thionyl Chloride A->B Cooling C 3. Reaction: Reflux and Monitor by TLC B->C Heating D 4. Solvent Removal: Rotary Evaporation C->D E 5. Precipitation: Trituration with Diethyl Ether D->E F 6. Isolation & Purification: Filtration, Washing, and Drying E->F G Final Product: Ethyl 1,3-thiazolidine-4-carboxylate HCl F->G

Caption: General experimental workflow for the synthesis.

Analytical Characterization

The structure and purity of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride are confirmed by various analytical techniques.

Table 3: Expected Spectroscopic Data

TechniqueExpected Observations
¹H NMR Signals corresponding to the ethyl group (a triplet and a quartet), methylene protons of the thiazolidine ring, and the methine proton at the C4 position. The presence of the hydrochloride salt will result in a broad signal for the amine protons.
¹³C NMR Resonances for the carbonyl carbon of the ester, the carbons of the ethyl group, and the carbons of the thiazolidine ring.
FT-IR (cm⁻¹) Characteristic absorption bands for the N-H stretch (as a broad ammonium band), C-H stretches, a strong C=O stretch of the ester, and C-N and C-S stretches.
Mass Spectrometry The mass spectrum would show the molecular ion peak for the free base (C₆H₁₁NO₂S) upon loss of HCl.

Applications in Drug Development

The primary application of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is as a crucial starting material in the multi-step synthesis of Pidotimod . Pidotimod is an immunostimulant agent used to treat and prevent recurrent respiratory and urinary tract infections. The thiazolidine ring of the title compound forms a core part of the final Pidotimod molecule.

Signaling Pathways

There is no available information in the scientific literature to suggest that Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is directly involved in any biological signaling pathways. Its role is that of a synthetic intermediate, and it is not expected to have significant biological activity itself.

Conclusion

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a well-defined chemical entity with established physicochemical properties and a clear synthetic route. Its significance lies in its role as a key building block in the pharmaceutical industry, particularly for the synthesis of Pidotimod. This guide provides essential technical information for researchers and developers working with this compound, highlighting its synthesis, characterization, and primary application. Further research into novel applications of this versatile intermediate may be a fruitful area of investigation.

References

Foundational

An In-depth Technical Guide to (R)-Ethyl thiazolidine-4-carboxylate hydrochloride (CAS 86028-91-3)

For Researchers, Scientists, and Drug Development Professionals Abstract (R)-Ethyl thiazolidine-4-carboxylate hydrochloride, registered under CAS number 86028-91-3, is a chiral heterocyclic compound of significant intere...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride, registered under CAS number 86028-91-3, is a chiral heterocyclic compound of significant interest in pharmaceutical synthesis. It serves as a key intermediate in the manufacturing of Pidotimod, a synthetic dipeptide immunostimulant. This technical guide provides a comprehensive overview of the physical and chemical properties of (R)-Ethyl thiazolidine-4-carboxylate hydrochloride, detailed experimental protocols for their determination, a plausible synthetic workflow, and an examination of the biological signaling pathway associated with its downstream therapeutic application. The information is presented to support researchers and professionals in drug discovery and development.

Core Physical and Chemical Properties

Table 1: Physical and Chemical Properties of CAS 86028-91-3

PropertyValueSource(s)
IUPAC Name ethyl (4R)-1,3-thiazolidine-4-carboxylate hydrochloride[1]
Synonyms Ethyl L-thiazolidine-4-carboxylate hydrochloride, (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride[2]
CAS Number 86028-91-3[3]
Molecular Formula C₆H₁₂ClNO₂S[2][3]
Molecular Weight 197.68 g/mol [2][3]
Appearance White to off-white solid/crystalline powder[2]
Melting Point 95-98 °C[2]
Boiling Point 289.7 °C at 760 mmHg[2]
Flash Point 129 °C[2]
Solubility Soluble in water, methanol, and ethanol.[2]
Storage Inert atmosphere, room temperature.[1]
SMILES CCOC(=O)[C@@H]1CSCN1.Cl
InChI Key SQRLNYSSTHJCIU-JEDNCBNOSA-N[1]

Experimental Protocols

Detailed methodologies for the determination of key physical properties are outlined below. These are generalized protocols for organic compounds and should be adapted for the specific substance.

Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined using a capillary tube method with an oil bath or a melting point apparatus.

  • Sample Preparation: A small amount of the finely powdered (R)-Ethyl thiazolidine-4-carboxylate hydrochloride is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

  • Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then immersed in a heat-stable liquid (e.g., silicone oil) within a Thiele tube or placed in the heating block of a melting point apparatus.

  • Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

  • Data Recording: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has liquefied (completion of melting) are recorded. This range represents the melting point of the substance. A narrow melting range is indicative of high purity.

Boiling Point Determination (Thiele Tube Method)

For liquid compounds or solids that can be melted without decomposition, the boiling point can be determined using a micro-method with a Thiele tube.

  • Sample Preparation: A small volume (a few milliliters) of the substance is placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed within the test tube containing the liquid.

  • Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a heating bath (e.g., a Thiele tube filled with high-boiling point oil).

  • Heating and Observation: The heating bath is gently and uniformly heated. As the boiling point is approached, a stream of bubbles will emerge from the open end of the inverted capillary tube.

  • Data Recording: The heat source is removed, and the liquid is allowed to cool slowly. The temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.

Solubility Determination

The solubility of (R)-Ethyl thiazolidine-4-carboxylate hydrochloride in various solvents can be assessed through a systematic procedure.

  • Sample Preparation: A small, accurately weighed amount of the compound (e.g., 10 mg) is placed in a test tube.

  • Solvent Addition: A measured volume of the solvent (e.g., 1 mL of water, ethanol, or other organic solvents) is added to the test tube.

  • Observation: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled temperature (e.g., room temperature). The dissolution of the solid is observed.

  • Classification: The solubility is classified based on the amount of solvent required to dissolve the solute. For instance, if the compound dissolves completely, it is deemed "soluble." If it does not dissolve, it is "insoluble." If only partial dissolution occurs, it is "sparingly soluble." This can be quantified by determining the concentration of a saturated solution.

Synthesis and Workflow

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride is synthesized from the naturally occurring amino acid L-cysteine. A plausible and common synthetic route involves the esterification of L-thiazolidine-4-carboxylic acid, which is itself derived from L-cysteine.

Plausible Synthetic Workflow

The synthesis can be conceptualized as a two-step process:

  • Formation of L-Thiazolidine-4-carboxylic Acid: L-cysteine reacts with formaldehyde in an aqueous medium to form L-thiazolidine-4-carboxylic acid. This reaction involves the condensation of the amino group and the thiol group of cysteine with the carbonyl group of formaldehyde to form the thiazolidine ring.

  • Fischer Esterification: The resulting L-thiazolidine-4-carboxylic acid undergoes Fischer esterification with ethanol in the presence of an acid catalyst (e.g., hydrogen chloride gas or thionyl chloride) to yield (R)-Ethyl thiazolidine-4-carboxylate hydrochloride. The excess ethanol often serves as the solvent. The hydrochloride salt of the product typically precipitates from the reaction mixture upon cooling or addition of a less polar co-solvent.

G cluster_0 Step 1: Thiazolidine Ring Formation cluster_1 Step 2: Fischer Esterification L-Cysteine L-Cysteine Reaction_1 Condensation L-Cysteine->Reaction_1 Aqueous Medium Formaldehyde Formaldehyde Formaldehyde->Reaction_1 L-Thiazolidine-4-carboxylic Acid L-Thiazolidine-4-carboxylic Acid L-Thiazolidine-4-carboxylic Acid_2 L-Thiazolidine-4-carboxylic Acid L-Thiazolidine-4-carboxylic Acid->L-Thiazolidine-4-carboxylic Acid_2 Reaction_1->L-Thiazolidine-4-carboxylic Acid Reaction_2 Esterification L-Thiazolidine-4-carboxylic Acid_2->Reaction_2 Acid Catalyst (HCl) Ethanol Ethanol Ethanol->Reaction_2 Product (R)-Ethyl thiazolidine-4-carboxylate hydrochloride Reaction_2->Product

Plausible synthetic workflow for CAS 86028-91-3.

Biological Context: Pidotimod's Mechanism of Action

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride is a crucial building block for the synthesis of Pidotimod, an immunostimulatory agent. Pidotimod enhances both innate and adaptive immune responses. Its mechanism of action involves the modulation of key signaling pathways within immune cells. A central aspect of this is its interaction with Toll-like receptors (TLRs), particularly TLR2, on dendritic cells and epithelial cells.

The activation of TLR2 by Pidotimod initiates a downstream signaling cascade that leads to the maturation of dendritic cells, the production of pro-inflammatory cytokines, and the subsequent activation of T-lymphocytes, promoting a Th1-polarized immune response. This cascade is crucial for an effective response against various pathogens.

G cluster_nucleus Nuclear Events Pidotimod Pidotimod TLR2 Toll-like Receptor 2 (TLR2) Pidotimod->TLR2 Activates MyD88 MyD88 TLR2->MyD88 Recruits IRAKs IRAKs MyD88->IRAKs Activates TRAF6 TRAF6 IRAKs->TRAF6 TAK1 TAK1 TRAF6->TAK1 IKK_Complex IKK Complex TAK1->IKK_Complex NF_kappaB_Inhibitor IκB IKK_Complex->NF_kappaB_Inhibitor Phosphorylates (leading to degradation) NF_kappaB NF-κB NF_kappaB_Inhibitor->NF_kappaB Releases Nucleus Nucleus NF_kappaB->Nucleus Translocates to Gene_Transcription Gene Transcription Pro_inflammatory_Cytokines Pro-inflammatory Cytokines (e.g., TNF-α, IL-6) Dendritic_Cell_Maturation Dendritic Cell Maturation Pro_inflammatory_Cytokines->Dendritic_Cell_Maturation T_Cell_Activation T-Cell Activation (Th1 Response) Dendritic_Cell_Maturation->T_Cell_Activation Gene_Transcription->Pro_inflammatory_Cytokines

Signaling pathway of Pidotimod via TLR2 activation.

Safety and Handling

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride should be handled in accordance with standard laboratory safety procedures. It is recommended to use personal protective equipment, including safety glasses, gloves, and a lab coat. The compound should be stored in a tightly sealed container in a dry and well-ventilated area, under an inert atmosphere. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

(R)-Ethyl thiazolidine-4-carboxylate hydrochloride (CAS 86028-91-3) is a valuable chiral intermediate in pharmaceutical synthesis, most notably for the production of the immunostimulant Pidotimod. This guide has provided a consolidated overview of its known physical and chemical properties, standardized protocols for their experimental determination, a logical synthetic workflow, and the biological context of its end-product. While there is a need for more peer-reviewed data to solidify some of its physical constants, the information presented herein serves as a robust resource for scientists and developers working with this compound.

References

Exploratory

(R)-4-Thiazolidinecarboxylic Acid Ethyl Ester Hydrochloride: A Technical Guide to Its Applications in Research and Drug Development

Introduction (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, also known as Ethyl L-thiazolidine-4-carboxylate hydrochloride, is a versatile heterocyclic compound with significant applications in the pharmace...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

(R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, also known as Ethyl L-thiazolidine-4-carboxylate hydrochloride, is a versatile heterocyclic compound with significant applications in the pharmaceutical and chemical industries.[1][2] As a derivative of L-cysteine, it serves as a crucial chiral building block and a stable prodrug form of this essential amino acid. Its hydrochloride salt form enhances stability and solubility, making it highly suitable for various synthetic and therapeutic applications.[2] This technical guide provides an in-depth overview of its core applications, supported by experimental protocols, quantitative data, and pathway visualizations for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental properties of (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride are summarized below, providing essential data for its handling, storage, and application in experimental settings.

PropertyValueReference
CAS Number 86028-91-3[3][4]
Molecular Formula C6H12ClNO2S[1][3]
Molecular Weight 197.68 g/mol [1][3]
Appearance White crystalline powder[1]
Boiling Point 289.7°C at 760 mmHg[1][]
Flash Point 129°C[1]
Storage Store in a dry environment at room temperature in sealed containers.[1]
Synonyms Ethyl L-thiazolidine-4-carboxylate HCl, (R)-Ethyl thiazolidine-4-carboxylate hydrochloride, L-thioproline ethyl ester hydrochloride[2][4][]

Core Applications

The utility of (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride spans several key areas in drug discovery and development, primarily as a pharmaceutical intermediate and a prodrug of L-cysteine.

Intermediate in Active Pharmaceutical Ingredient (API) Synthesis

This compound is a valuable intermediate for the synthesis of more complex APIs.[1] Its most prominent role is in the production of Pidotimod , a synthetic immunostimulant used to support immune function.[1] The thiazolidine ring provides a stable scaffold that can be further modified to create a range of biologically active molecules.

Prodrug of L-Cysteine

A primary and powerful application of 2-substituted thiazolidine-4(R)-carboxylic acids and their esters is to act as prodrugs of L-cysteine.[6] L-cysteine is a vital amino acid, but its direct administration is limited by its instability and potential toxicity.[7] Thiazolidine derivatives provide a stable delivery mechanism, releasing L-cysteine in vivo through non-enzymatic ring-opening.[6]

Mechanism of Action: L-Cysteine Release

The thiazolidine ring of the compound can undergo spontaneous, non-enzymatic cleavage at physiological pH to liberate L-cysteine.[6] This released L-cysteine is then available to participate in crucial metabolic pathways, most notably the synthesis of glutathione (GSH), the body's primary intracellular antioxidant.[7]

G cluster_delivery In Vivo Delivery cluster_action Cellular Action Prodrug (R)-4-Thiazolidinecarboxylic acid ethyl ester Cleavage Non-enzymatic Ring Opening (Physiological pH) Prodrug->Cleavage Hydrolysis Cysteine L-Cysteine Cleavage->Cysteine Release GSH Glutathione (GSH) Synthesis Cysteine->GSH Detox Detoxification & Oxidative Stress Reduction GSH->Detox ROS Reactive Oxygen Species (ROS) ROS->Detox Neutralizes

Caption: Prodrug activation and antioxidant pathway.

Therapeutic Implications of L-Cysteine Delivery:

  • Antioxidant and Hepatoprotective Effects: By supplying L-cysteine for GSH synthesis, these compounds protect cells from oxidative damage.[7] This is particularly relevant in protecting the liver from toxins, such as in cases of acetaminophen overdose, where GSH stores are depleted.[6] Studies have shown that 2-substituted thiazolidine-4(R)-carboxylic acids offer protection against acetaminophen-induced hepatotoxicity in mice.[6]

  • Respiratory Conditions: Oxidative stress is a key factor in the inflammation associated with conditions like asthma.[8] A prodrug of cysteine, L-2-oxothiazolidine-4-carboxylic acid, has been shown to regulate vascular permeability in a murine asthma model by reducing vascular endothelial growth factor (VEGF) expression, highlighting the potential for cysteine-releasing compounds in treating inflammatory airway diseases.[8]

Building Block in Peptide Synthesis

(R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride is an important building block in solid-phase peptide synthesis (SPPS). It allows for the incorporation of a C-terminal cysteine ester into a peptide chain. The ester group can be varied (methyl, ethyl, benzyl), and the thiazolidine structure provides a stable handle for synthesis. This methodology is valuable for creating peptide analogs for studying biological processes like protein prenylation.[9]

G Resin Solid Support (e.g., Trityl Resin) Coupling1 Step 1: Anchor C-terminal residue to resin Resin->Coupling1 CysEster (R)-4-Thiazolidinecarboxylic acid ethyl ester (as Fmoc-Cys-OEt) CysEster->Coupling1 SPPS Step 2: Iterative SPPS Cycles (Deprotection, Coupling) Coupling1->SPPS Cleavage Step 3: Mild Acid Cleavage (e.g., TFA) SPPS->Cleavage Peptide Final Peptide with C-Terminal Ester Cleavage->Peptide

Caption: Workflow for C-terminal ester peptide synthesis.

Quantitative Data

The following table summarizes quantitative data from studies on related thiazolidine derivatives, illustrating their biological potency.

Compound ClassAssayTargetResultReference
2-Aryl Thiazolidine-4-Carboxylic AcidsAntiviral Assay (in ovo)Avian Influenza Virus (AIV H9N2)IC50 = 3.47 µM (for compound 1d)[10]
2-Aryl Thiazolidine-4-Carboxylic AcidsAntiviral Assay (in ovo)Infectious Bronchitis Virus (IBV)IC50 = 4.10 µM (for compound 1c)[10]
Thiazolidine-4(R)-carboxylic acidEnzyme KineticsRat Liver Mitochondrial Proline OxidaseKm = 1.1 x 10⁻⁴ M Vmax = 5.4 µmol min⁻¹ (mg protein)⁻¹ [6]
2-Aryl Thiazolidine-4-Carboxylic Acid SynthesisChemical SynthesisN/AYields: 60-90% [10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols relevant to the synthesis and evaluation of thiazolidine derivatives.

Protocol 1: General Synthesis of 2-Aryl-Thiazolidine-4(R)-Carboxylic Acids

This protocol describes the condensation reaction between L-cysteine and an aromatic aldehyde, which is the foundational step for creating a wide range of thiazolidine derivatives.

Materials:

  • L-cysteine hydrochloride

  • Appropriate aromatic aldehyde (e.g., benzaldehyde)

  • Ethanol

  • Diethyl ether

  • Round bottom flask, magnetic stirrer

Procedure:

  • A mixture of L-cysteine (16.50 mmol) and the selected arylaldehyde (16.50 mmol) is prepared in ethanol (30.00 mL) in a round bottom flask.[10]

  • The mixture is stirred vigorously at room temperature for 2-5 hours. Reaction progress can be monitored by TLC.[10]

  • Upon completion, a solid precipitate typically forms.[10]

  • The solid product is separated by filtration.[10]

  • The collected solid is washed with cold diethyl ether and dried to yield the final 2-aryl-thiazolidine-4-carboxylic acid product.[10]

Protocol 2: Esterification of Thiazolidine-4-Carboxylic Acid (Conceptual)

This protocol outlines the conversion of the carboxylic acid to its ethyl ester hydrochloride form, based on standard chemical procedures.

Materials:

  • (R)-Thiazolidine-4-carboxylic acid

  • Absolute ethanol

  • Thionyl chloride (SOCl₂) or Hydrochloric acid (gas or concentrated solution)

  • Reaction vessel suitable for reflux

Procedure:

  • Suspend (R)-Thiazolidine-4-carboxylic acid in absolute ethanol in the reaction vessel.

  • Cool the mixture in an ice bath.

  • Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry HCl gas through the solution or add a catalytic amount of concentrated HCl. The conversion to an ester is achieved in the presence of thionyl chloride in absolute ethanol.[11]

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for several hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting solid is the crude (R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride, which can be purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Protocol 3: In Vitro Antioxidant Evaluation (DPPH Radical Scavenging Assay)

This assay is commonly used to determine the antioxidant potential of compounds like thiazolidine derivatives.[12][13]

Materials:

  • 2,2-Diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol or Ethanol

  • Test compound (thiazolidine derivative)

  • Positive control (e.g., Ascorbic acid)

  • Spectrophotometer

Procedure:

  • Prepare a stock solution of the test compound in methanol at a specific concentration (e.g., 0.1 mM).[12]

  • Prepare a fresh solution of DPPH in methanol. This solution should have a deep purple color.

  • In a cuvette or 96-well plate, mix the test compound solution with the DPPH solution.

  • Incubate the mixture in the dark at room temperature for 30 minutes.[12]

  • Measure the absorbance of the solution at a specific wavelength (typically ~517 nm) using a spectrophotometer.

  • The reduction of the purple DPPH radical to a yellow-colored product by the antioxidant is quantified by the decrease in absorbance.

  • The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the test compound, and A_sample is the absorbance with the test compound.

G cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis A Prepare DPPH Solution (Purple Radical) C Mix DPPH and Test Solutions A->C B Prepare Thiazolidine Test Solution B->C D Incubate 30 min in Dark C->D E Antioxidant Scavenges DPPH (Color change: Purple -> Yellow) D->E F Measure Absorbance (~517 nm) E->F G Calculate % Scavenging Activity F->G

Caption: Experimental workflow for the DPPH antioxidant assay.

Conclusion

(R)-4-Thiazolidinecarboxylic acid ethyl ester hydrochloride is a compound of significant interest in medicinal chemistry and drug development. Its role as a key intermediate in the synthesis of APIs like Pidotimod and its function as a stable, effective prodrug for L-cysteine delivery underscore its therapeutic potential. The ability to safely increase intracellular cysteine levels opens avenues for combating conditions rooted in oxidative stress, from liver toxicity to inflammatory diseases. Furthermore, its application as a specialized building block in peptide synthesis provides researchers with valuable tools for creating novel peptide-based therapeutics. Continued exploration of this and related thiazolidine derivatives is likely to yield new and innovative solutions for challenging health problems.

References

Foundational

An In-depth Technical Guide to the Mechanism of Action of Thiazolidine-4-carboxylate Derivatives

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the mechanisms of action of thiazolidine-4-carboxylate derivatives, a versatile class of heterocyc...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanisms of action of thiazolidine-4-carboxylate derivatives, a versatile class of heterocyclic compounds with a wide range of pharmacological activities. This document details their molecular targets, modulation of signaling pathways, and the experimental methodologies used to elucidate these mechanisms.

Antimicrobial Activity: Inhibition of Bacterial Cell Wall Synthesis

A primary mechanism of antimicrobial action for certain thiazolidine-4-carboxylate derivatives is the inhibition of MurB, an enzyme essential for the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[1][2] By inhibiting MurB, these compounds disrupt cell wall formation, leading to bacterial cell death.

Quantitative Data: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The antimicrobial efficacy of thiazolidine-4-carboxylate derivatives is quantified by their MIC and MBC values against various bacterial strains.

CompoundBacterial StrainMIC (mg/mL)MBC (mg/mL)Reference
Compound 5 S. Typhimurium0.008–0.06Not Reported[1]
S. aureus0.06Not Reported[1]
Series of 2,3-diaryl-thiazolidin-4-ones Gram-positive and Gram-negative bacteria0.008–0.240.0016–0.48[1]
Experimental Protocol: MurB Inhibition Assay (NADPH Oxidation)

This assay measures the inhibition of the MurB enzyme by monitoring the oxidation of its cofactor, NADPH.

Materials:

  • Purified MurB enzyme

  • UDP-N-acetylenolpyruvylglucosamine (UNAGEP) - substrate

  • NADPH

  • Thiazolidine-4-carboxylate derivative (test compound)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 10 mM KCl)

  • Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

  • Prepare a reaction mixture containing the assay buffer, NADPH, and the substrate UNAGEP.

  • Add the thiazolidine-4-carboxylate derivative at various concentrations to the reaction mixture. Include a control with no inhibitor.

  • Pre-incubate the enzyme with the test compound for a set period (e.g., 10-20 minutes) to allow for binding.

  • Initiate the enzymatic reaction by adding the MurB enzyme to the mixture.

  • Monitor the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADPH.

  • Calculate the initial reaction rates from the linear portion of the absorbance curve.

  • Determine the percent inhibition for each concentration of the test compound and calculate the IC50 value.

Experimental Workflow: MurB Inhibition Assay

MurB_Inhibition_Assay cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Reagents Prepare Reaction Mix (Buffer, NADPH, Substrate) Preincubation Pre-incubate Enzyme with Inhibitor Reagents->Preincubation Inhibitor Prepare Inhibitor Dilutions Inhibitor->Preincubation Reaction Initiate Reaction with MurB Preincubation->Reaction Measurement Monitor NADPH Oxidation (Absorbance at 340 nm) Reaction->Measurement Calculation Calculate Inhibition (%) Measurement->Calculation IC50 Determine IC50 Value Calculation->IC50

Workflow for the MurB enzyme inhibition assay.

Anticancer Activity: Multiple Mechanisms

Thiazolidine-4-carboxylate derivatives exhibit anticancer properties through various mechanisms, including the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways and enzymes involved in cancer progression.

Quantitative Data: IC50 Values against Cancer Cell Lines

The cytotoxic effects of these derivatives are typically evaluated by determining their half-maximal inhibitory concentration (IC50) against a panel of cancer cell lines.

CompoundCancer Cell LineIC50 (µM)Reference
ATAO1 MCF-7 (Breast)49.35 (µg/mL)[3]
ATASO MCF-7 (Breast)31.51 (µg/mL)[3]
Compound 4 HT-29 (Colon)0.073[4]
A549 (Lung)0.35[4]
MDA-MB-231 (Breast)3.10[4]
Compound 22 MCF-7 (Breast)18.9 ± 2.19[4]
Compound 23 MCF-7 (Breast)13.0 ± 2.28[4]
Compound 24 MCF-7 (Breast)12.4 ± 1.39[4]
Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • Thiazolidine-4-carboxylate derivative (test compound)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • 96-well plates

  • Microplate reader

Procedure:

  • Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the thiazolidine-4-carboxylate derivative for a specified period (e.g., 24, 48, or 72 hours).

  • After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance of the resulting colored solution using a microplate reader at a wavelength of 570 nm.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Signaling Pathway: Modulation of NF-κB

Several thiazolidine derivatives have been shown to exert their anti-inflammatory and anticancer effects by modulating the NF-κB signaling pathway. They can interfere with the activation of NF-κB, thereby downregulating the expression of pro-inflammatory and pro-survival genes.

NFkB_Pathway cluster_stimulus Stimulus cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS LPS / TNF-α TLR4 TLR4 / TNFR LPS->TLR4 IKK IKK Complex TLR4->IKK IkB IκBα IKK->IkB phosphorylates NFkB_p65_p50 NF-κB (p65/p50) IkB->NFkB_p65_p50 releases NFkB_translocation NF-κB (p65/p50) NFkB_p65_p50->NFkB_translocation Translocation Thiazolidine Thiazolidine-4-carboxylate Derivative Thiazolidine->IKK Inhibits DNA DNA NFkB_translocation->DNA Binds Gene_Expression Target Gene Expression (Inflammation, Proliferation) DNA->Gene_Expression Induces

Modulation of the NF-κB signaling pathway.

Anti-inflammatory Activity: Inhibition of Cyclooxygenase (COX) Enzymes

Certain thiazolidine-4-carboxylate derivatives exhibit anti-inflammatory properties by selectively inhibiting the cyclooxygenase-2 (COX-2) enzyme, a key player in the inflammatory cascade.

Quantitative Data: IC50 Values for COX-2 Inhibition

The potency and selectivity of these compounds are determined by their IC50 values against COX-1 and COX-2.

CompoundCOX-1 IC50 (µM)COX-2 IC50 (µM)Selectivity Index (COX-1/COX-2)Reference
THZD1 Not Reported1.9Not Reported[5]
THZD2 Not Reported2.3Not Reported[5]
Compound 23a 10.52.34.56[6]
Compound 23b 10.81.95.68[6]
Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the peroxidase activity of COX enzymes.

Materials:

  • Purified human recombinant COX-1 and COX-2 enzymes

  • Arachidonic acid (substrate)

  • Heme cofactor

  • Colorimetric or fluorometric probe (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine - TMPD)

  • Thiazolidine-4-carboxylate derivative (test compound)

  • Assay buffer

  • Microplate reader

Procedure:

  • In a 96-well plate, add the assay buffer, heme, and the test compound at various concentrations.

  • Add the COX-1 or COX-2 enzyme to the wells and incubate to allow for inhibitor binding.

  • Initiate the reaction by adding arachidonic acid and the probe.

  • Monitor the change in absorbance or fluorescence over time, which reflects the peroxidase activity of the enzyme.

  • Calculate the percent inhibition for each concentration of the test compound and determine the IC50 values for both COX-1 and COX-2.

  • Calculate the selectivity index (IC50 COX-1 / IC50 COX-2).

Antiviral Activity: Neuraminidase Inhibition

Thiazolidine-4-carboxylate derivatives have been investigated as potential antiviral agents, particularly against the influenza virus, through the inhibition of the neuraminidase (NA) enzyme. NA is crucial for the release of new viral particles from infected cells.

Experimental Protocol: Neuraminidase Inhibition Assay (Fluorometric)

This assay quantifies the inhibition of NA activity using a fluorogenic substrate.

Materials:

  • Influenza virus containing neuraminidase

  • 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) - fluorogenic substrate

  • Thiazolidine-4-carboxylate derivative (test compound)

  • Assay buffer

  • Stop solution (e.g., ethanol/NaOH mixture)

  • Fluorometer

Procedure:

  • In a 96-well plate, incubate the virus with various concentrations of the test compound.

  • Add the MUNANA substrate to initiate the enzymatic reaction and incubate.

  • Stop the reaction by adding the stop solution.

  • Measure the fluorescence of the released 4-methylumbelliferone (4-MU) using a fluorometer (Excitation: ~355 nm, Emission: ~460 nm).

  • Calculate the percent inhibition of NA activity for each compound concentration and determine the IC50 value.

Other Mechanisms of Action

Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Activation

Some thiazolidinedione derivatives are well-known agonists of PPARγ, a nuclear receptor that plays a key role in regulating glucose and lipid metabolism. Activation of PPARγ leads to improved insulin sensitivity, making these compounds effective in the treatment of type 2 diabetes.

This competitive binding assay assesses the ability of a test compound to displace a fluorescent ligand from the PPARγ ligand-binding domain (LBD).

Materials:

  • Human recombinant PPARγ LBD

  • Fluorescent PPARγ probe/ligand

  • Thiazolidine-4-carboxylate derivative (test compound)

  • Assay buffer

  • Fluorometer

Procedure:

  • Incubate the PPARγ LBD with the fluorescent probe.

  • Add the test compound at various concentrations.

  • Measure the decrease in fluorescence as the test compound displaces the fluorescent probe from the LBD.

  • Calculate the percent displacement and determine the IC50 or Ki value for the test compound.

Tyrosinase Inhibition

Certain thiazolidine-4-carboxylate derivatives act as inhibitors of tyrosinase, the key enzyme in melanin biosynthesis. This makes them potential agents for the treatment of hyperpigmentation disorders.

Synthesis of Thiazolidine-4-Carboxylate Derivatives

A common and straightforward method for the synthesis of 2-substituted thiazolidine-4-carboxylic acids involves the condensation of L-cysteine with an appropriate aldehyde.

General Synthetic Protocol

Materials:

  • L-cysteine hydrochloride

  • Aromatic or aliphatic aldehyde

  • Sodium acetate

  • Ethanol

  • Water

Procedure:

  • Dissolve L-cysteine hydrochloride and sodium acetate in water.

  • Add a solution of the aldehyde in ethanol to the aqueous solution.

  • Stir the reaction mixture at room temperature for several hours.

  • Collect the resulting precipitate by filtration.

  • Wash the product with cold ethanol and dry to yield the thiazolidine-4-carboxylic acid derivative.

  • Characterize the synthesized compound using techniques such as NMR, IR, and mass spectrometry.[3]

Synthesis Workflow

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up & Purification cluster_product Product & Analysis Cysteine L-Cysteine HCl Stirring Stir at Room Temperature Cysteine->Stirring Aldehyde Aldehyde Aldehyde->Stirring Solvent Ethanol/Water Solvent->Stirring Filtration Filtration Stirring->Filtration Washing Wash with Cold Ethanol Filtration->Washing Drying Drying Washing->Drying Product Thiazolidine-4-carboxylic Acid Derivative Drying->Product Characterization Characterization (NMR, IR, MS) Product->Characterization

General workflow for the synthesis of thiazolidine-4-carboxylate derivatives.

This guide provides a foundational understanding of the diverse mechanisms of action of thiazolidine-4-carboxylate derivatives. The versatility of this scaffold continues to make it an attractive starting point for the development of novel therapeutic agents targeting a wide array of diseases. Further research into the structure-activity relationships and optimization of these compounds holds significant promise for future drug discovery efforts.

References

Exploratory

The Thiazolidine Ring: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The thiazolidine ring, a five-membered saturated heterocycle containing a sulfur and a nitrogen atom, has emerged as a "privileg...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thiazolidine ring, a five-membered saturated heterocycle containing a sulfur and a nitrogen atom, has emerged as a "privileged scaffold" in medicinal chemistry. Its derivatives, particularly the 2,4-thiazolidinedione (TZD) core, have demonstrated a remarkable breadth of biological activities, leading to the development of clinically significant drugs and a plethora of promising therapeutic candidates. This technical guide provides a comprehensive overview of the biological significance of the thiazolidine ring, with a focus on its diverse mechanisms of action, therapeutic applications, and the structure-activity relationships that govern its potency and selectivity.

Therapeutic Landscape of Thiazolidine Derivatives

The versatility of the thiazolidine scaffold is evident in its wide array of pharmacological effects, which include:

  • Antidiabetic Activity: The most well-established therapeutic application of thiazolidinediones is in the management of type 2 diabetes.[1][2] Compounds like pioglitazone and rosiglitazone are agonists of the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that plays a pivotal role in regulating glucose and lipid metabolism.[1][2] Activation of PPARγ enhances insulin sensitivity in peripheral tissues, leading to improved glycemic control.[2]

  • Anticancer Activity: A growing body of evidence highlights the potent anticancer properties of thiazolidine derivatives against various cancer cell lines, including breast, colon, lung, and prostate cancers.[3][4] Their mechanisms of action are multifaceted, involving both PPARγ-dependent and -independent pathways that induce apoptosis, cell cycle arrest, and inhibit angiogenesis.[3][4]

  • Antimicrobial Activity: Thiazolidine-based compounds have shown significant activity against a broad spectrum of bacteria and fungi.[5][6] The structural modifications on the thiazolidine ring have been shown to be crucial for their antimicrobial efficacy.[7]

  • Anti-inflammatory Activity: Thiazolidinediones possess potent anti-inflammatory properties, which are attributed to their ability to modulate key inflammatory pathways.[8] This includes the inhibition of pro-inflammatory cytokine production and the modulation of signaling cascades such as the NF-κB pathway.[9]

Mechanisms of Action: A Deeper Dive

The biological effects of thiazolidine derivatives are mediated through intricate signaling pathways.

PPARγ-Dependent Signaling in Diabetes

The primary mechanism for the antidiabetic effects of thiazolidinediones involves the activation of PPARγ.[1] Upon ligand binding, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby regulating their transcription.[1][10] This leads to a cascade of events that ultimately enhances insulin sensitivity.

PPARg_Signaling cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus TZD Thiazolidinedione (e.g., Pioglitazone) PPARg_RXR_inactive PPARγ / RXR Heterodimer (Inactive) TZD->PPARg_RXR_inactive Binds to PPARγ PPARg_RXR_active PPARγ / RXR Heterodimer (Active) PPARg_RXR_inactive->PPARg_RXR_active Conformational Change PPRE PPRE (DNA Response Element) PPARg_RXR_active->PPRE Binds to TargetGene Target Gene PPRE->TargetGene Initiates Transcription mRNA mRNA TargetGene->mRNA Protein Protein Synthesis mRNA->Protein MetabolicEffects Metabolic Effects (e.g., Insulin Sensitization) Protein->MetabolicEffects

Figure 1: PPARγ Signaling Pathway Activation by Thiazolidinediones.

Anticancer Mechanisms: PPARγ-Dependent and -Independent Pathways

The anticancer effects of thiazolidinediones are more complex, involving both PPARγ-dependent and -independent mechanisms.[3]

  • PPARγ-Dependent Effects: Activation of PPARγ in cancer cells can lead to the induction of apoptosis (programmed cell death) and cell cycle arrest.[3]

  • PPARγ-Independent Effects: Thiazolidinediones can also exert anticancer effects through pathways that do not involve PPARγ. These include the modulation of other signaling pathways like the NF-κB pathway, which is crucial for inflammation and cell survival.[4]

A key event in the inflammatory response and cancer progression is the activation of the NF-κB pathway. Thiazolidinediones have been shown to inhibit this pathway.

NFkB_Inhibition cluster_workflow Experimental Workflow: Western Blot for NF-κB Pathway Start Start: Treat cells with TZD and inflammatory stimulus (e.g., TNF-α) CellLysis Cell Lysis and Protein Extraction Start->CellLysis ProteinQuant Protein Quantification (BCA Assay) CellLysis->ProteinQuant SDSPAGE SDS-PAGE ProteinQuant->SDSPAGE Transfer Protein Transfer (Western Blot) SDSPAGE->Transfer Blocking Blocking Transfer->Blocking PrimaryAb Primary Antibody Incubation (e.g., anti-p-IκBα, anti-p65) Blocking->PrimaryAb SecondaryAb Secondary Antibody Incubation (HRP-conjugated) PrimaryAb->SecondaryAb Detection Chemiluminescent Detection SecondaryAb->Detection Analysis Data Analysis: Densitometry Detection->Analysis End End: Assess inhibition of NF-κB activation Analysis->End

Figure 2: Experimental Workflow for Assessing NF-κB Pathway Inhibition.

Induction of apoptosis is a key mechanism of the anticancer activity of thiazolidinediones. This often involves the activation of executioner caspases like caspase-3.

Apoptosis_Pathway TZD Thiazolidinedione Derivative Mitochondria Mitochondria TZD->Mitochondria Induces Stress CytochromeC Cytochrome c Release Mitochondria->CytochromeC Apoptosome Apoptosome Formation CytochromeC->Apoptosome Apaf1 Apaf-1 Apaf1->Apoptosome Caspase9 Pro-caspase-9 Caspase9->Apoptosome ActiveCaspase9 Active Caspase-9 Apoptosome->ActiveCaspase9 Activates ActiveCaspase3 Active Caspase-3 ActiveCaspase9->ActiveCaspase3 Cleaves & Activates Caspase3 Pro-caspase-3 Caspase3->ActiveCaspase3 Apoptosis Apoptosis ActiveCaspase3->Apoptosis Executes

Figure 3: Intrinsic Apoptosis Pathway Induced by Thiazolidinediones.

Quantitative Data Summary

The biological activity of thiazolidine derivatives is quantified using various in vitro assays. The following tables summarize the half-maximal inhibitory concentration (IC50) values for anticancer activity and the minimum inhibitory concentration (MIC) values for antimicrobial activity of selected thiazolidine derivatives.

Table 1: Anticancer Activity of Thiazolidinedione Derivatives (IC50 in µM)

Compound/DerivativeCancer Cell LineIC50 (µM)Reference
Compound 22HepG22.04 ± 0.06[11]
Compound 22MCF-71.21 ± 0.04[11]
Compound 7cMCF-77.78[12]
Compound 6cMCF-78.15[12]
Compound 7cHCT1165.77[12]
Compound 6cHCT1167.11[12]
Compound 7cHepG28.82[12]
Compound 6cHepG28.99[12]

Table 2: Antimicrobial Activity of Thiazolidine Derivatives (MIC in µg/mL)

Compound/DerivativeMicroorganismMIC (µg/mL)Reference
Compound 5S. Typhimurium0.008 - 0.06[5]
Thiazolidin-4-one derivativesGram-positive bacteria2 - 16[5]
Compound 4-7 (nitro, methyl, hydroxy, methoxy substitution)S. aureus (MTCC-737)Inactive[13]
Compound 3 & 8 (chloro substitution)Various strainsModerate to maximum inhibition[13]
Thiazolidinone-thiazole hybridsVarious strains26.3 - 378.5 (µM)[8]

Detailed Experimental Protocols

Reproducibility and accuracy are paramount in drug discovery research. This section provides detailed methodologies for key experiments cited in this guide.

MTT Assay for Cell Viability

This colorimetric assay is used to assess the cytotoxic effects of thiazolidine derivatives on cancer cell lines.

Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the thiazolidine derivative and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

  • MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 100-200 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.[14][15]

Carrageenan-Induced Paw Edema in Rats for Anti-inflammatory Activity

This in vivo model is widely used to evaluate the acute anti-inflammatory activity of novel compounds.

Protocol:

  • Animal Acclimatization: Acclimate male Wistar rats (150-200 g) for at least one week before the experiment.

  • Compound Administration: Administer the test thiazolidine derivative or a standard anti-inflammatory drug (e.g., indomethacin) orally or intraperitoneally 30-60 minutes before carrageenan injection. A control group receives the vehicle.

  • Induction of Edema: Inject 0.1 mL of a 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.[16][17][18][19][20]

Western Blot Analysis for NF-κB Pathway Proteins

This technique is used to detect changes in the expression and phosphorylation status of key proteins in the NF-κB signaling pathway.

Protocol:

  • Cell Treatment and Lysis: Treat cells with the thiazolidine derivative and/or an inflammatory stimulus (e.g., TNF-α). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • SDS-PAGE and Protein Transfer: Separate 20-40 µg of protein from each sample on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane with primary antibodies against target proteins (e.g., phospho-IκBα, p65) overnight at 4°C.

    • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Data Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[21][22][23]

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

Protocol:

  • Cell Treatment and Lysis: Treat cells with the thiazolidine derivative to induce apoptosis. Lyse the cells according to the assay kit manufacturer's instructions.

  • Protein Quantification: Determine the protein concentration of the cell lysates.

  • Assay Reaction: In a 96-well plate, mix the cell lysate with the caspase-3 substrate (e.g., Ac-DEVD-pNA for colorimetric assay or Ac-DEVD-AFC for fluorometric assay) and the assay buffer.

  • Incubation: Incubate the plate at 37°C for 1-2 hours.

  • Measurement: Measure the absorbance at 405 nm (for colorimetric assay) or fluorescence at the appropriate excitation/emission wavelengths (for fluorometric assay) using a microplate reader.

  • Data Analysis: Calculate the fold-increase in caspase-3 activity in treated samples compared to the untreated control.[7][24][25][26][27]

Conclusion and Future Directions

The thiazolidine ring represents a highly versatile and valuable scaffold in drug discovery. Its derivatives have demonstrated a broad spectrum of therapeutic activities, with well-established roles in managing diabetes and emerging potential in cancer, infectious diseases, and inflammatory disorders. The ability to modulate key biological targets through both PPARγ-dependent and -independent mechanisms underscores the therapeutic promise of this heterocyclic core.

Future research in this area will likely focus on:

  • Design of Novel Derivatives: Synthesis of new thiazolidine analogs with improved potency, selectivity, and pharmacokinetic profiles.

  • Elucidation of Mechanisms: Further investigation into the intricate molecular mechanisms underlying the diverse biological activities of these compounds.

  • Combination Therapies: Exploring the synergistic effects of thiazolidine derivatives in combination with existing therapeutic agents to enhance efficacy and overcome drug resistance.

The continued exploration of the chemical space around the thiazolidine nucleus holds significant promise for the development of next-generation therapeutics to address a wide range of unmet medical needs.

References

Foundational

Ethyl 1,3-Thiazolidine-4-carboxylate Hydrochloride: A Comprehensive Technical Guide for Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a pivotal heterocyclic intermediate, prized for its role as a versatile building block in the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a pivotal heterocyclic intermediate, prized for its role as a versatile building block in the synthesis of complex pharmaceutical agents. Its structure, incorporating a chiral center and a reactive secondary amine, makes it a valuable synthon for introducing the thiazolidine moiety into target molecules. This technical guide provides an in-depth overview of its synthesis, key chemical properties, and significant applications, with a particular focus on its crucial role in the industrial production of the immunostimulant drug, Pidotimod. Detailed experimental protocols and visual representations of its synthetic pathways are presented to facilitate its practical application in research and development settings.

Chemical Properties and Data

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline solid.[1] Its hydrochloride salt form enhances stability and aqueous solubility, rendering it suitable for a variety of reaction conditions.[1]

Table 1: Physicochemical Properties

PropertyValueReference(s)
CAS Number 86028-91-3[1][2]
Molecular Formula C₆H₁₂ClNO₂S[1][2]
Molecular Weight 197.68 g/mol [1][2]
Appearance White crystalline powder[1]
Purity ≥99%[1]
Boiling Point 289.7°C at 760 mmHg[1]
Flash Point 129°C[1]
Solubility Soluble in water and various organic solvents[1]

Table 2: Spectroscopic Data (Predicted/Typical)

Spectrum TypeKey Features
¹H NMR Signals corresponding to the ethyl ester protons (triplet and quartet), thiazolidine ring protons (diastereotopic protons), and the N-H proton.
¹³C NMR Resonances for the carbonyl carbon of the ester, the carbons of the ethyl group, and the carbons of the thiazolidine ring.
FT-IR (cm⁻¹) Characteristic absorptions for N-H stretching, C=O stretching (ester), and C-S stretching.
Mass Spec (m/z) Molecular ion peak corresponding to the free base and fragmentation patterns typical of the thiazolidine ester structure.

Synthesis of Ethyl 1,3-Thiazolidine-4-carboxylate Hydrochloride

The primary and most direct route for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is the Fischer esterification of L-thiazolidine-4-carboxylic acid. This reaction is typically carried out in ethanol, which serves as both the reactant and the solvent, with a strong acid catalyst such as hydrogen chloride.

Synthesis Pathway

The synthesis begins with the condensation of L-cysteine and formaldehyde to form L-thiazolidine-4-carboxylic acid. This precursor is then subjected to esterification.

G cluster_0 Step 1: Thiazolidine Formation cluster_1 Step 2: Esterification L-Cysteine L-Cysteine L-Thiazolidine-4-carboxylic_acid L-Thiazolidine-4-carboxylic_acid L-Cysteine->L-Thiazolidine-4-carboxylic_acid Condensation Formaldehyde Formaldehyde Formaldehyde->L-Thiazolidine-4-carboxylic_acid Ethyl_1_3_thiazolidine_4_carboxylate_HCl Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride L-Thiazolidine-4-carboxylic_acid->Ethyl_1_3_thiazolidine_4_carboxylate_HCl Fischer Esterification Ethanol Ethanol Ethanol->Ethyl_1_3_thiazolidine_4_carboxylate_HCl HCl_gas HCl (gas/solution) HCl_gas->Ethyl_1_3_thiazolidine_4_carboxylate_HCl

Caption: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate HCl.

Detailed Experimental Protocol

This protocol is a representative procedure based on the principles of Fischer esterification and information from available literature.

Materials:

  • L-Thiazolidine-4-carboxylic acid

  • Anhydrous Ethanol

  • Dry Hydrogen Chloride Gas or Concentrated Hydrochloric Acid

  • Diethyl Ether (for precipitation)

  • Round-bottom flask

  • Magnetic stirrer

  • Gas inlet tube (if using HCl gas)

  • Ice bath

  • Rotary evaporator

  • Büchner funnel and filter paper

Procedure:

  • Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, suspend L-thiazolidine-4-carboxylic acid in anhydrous ethanol. The typical molar ratio of ethanol to the carboxylic acid is in large excess as it also acts as the solvent.

  • Acid Catalyst Addition: Cool the suspension in an ice bath. Slowly bubble dry hydrogen chloride gas through the mixture with stirring until the solution is saturated. Alternatively, add a catalytic amount of concentrated hydrochloric acid.[2]

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction time can vary from several hours to overnight.

  • Product Isolation: Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove excess ethanol.

  • Precipitation: Add a sufficient volume of diethyl ether to the concentrated residue to precipitate the product.

  • Filtration and Drying: Collect the white crystalline solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any residual impurities. Dry the product under vacuum to obtain Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Applications as a Synthetic Intermediate

The primary application of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is in the synthesis of Pidotimod, a synthetic dipeptide-like immunostimulant.[1]

Synthesis of Pidotimod

In the synthesis of Pidotimod, the secondary amine of Ethyl 1,3-thiazolidine-4-carboxylate is acylated with an activated derivative of L-pyroglutamic acid. The resulting ester is then hydrolyzed to yield the final Pidotimod product.

G Intermediate Ethyl 1,3-thiazolidine-4- carboxylate hydrochloride Coupling Peptide Coupling Intermediate->Coupling L-Pyroglutamic_acid L-Pyroglutamic Acid (activated) L-Pyroglutamic_acid->Coupling Ester_Intermediate (4R)-3-[[(2S)-5-oxo-2-pyrrolidinyl]carbonyl]- 4-thiazolidine carboxylate Coupling->Ester_Intermediate Hydrolysis Hydrolysis Ester_Intermediate->Hydrolysis Pidotimod Pidotimod Hydrolysis->Pidotimod

Caption: Role in Pidotimod Synthesis.

Experimental Protocol for Pidotimod Synthesis (Amide Coupling Step)

This protocol outlines the key amide bond formation step.

Materials:

  • Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

  • L-Pyroglutamic acid

  • Coupling agent (e.g., N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC))

  • Base (e.g., Triethylamine or N,N-Diisopropylethylamine (DIPEA))

  • Aprotic solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))

Procedure:

  • Neutralization: Dissolve Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in the chosen aprotic solvent. Add an equimolar amount of the base to neutralize the hydrochloride and liberate the free secondary amine.

  • Activation of Carboxylic Acid: In a separate flask, dissolve L-pyroglutamic acid in the same solvent and add the coupling agent to form the activated ester.

  • Coupling Reaction: Add the solution containing the free thiazolidine ester to the activated L-pyroglutamic acid solution. Allow the reaction to proceed at room temperature with stirring until completion, as monitored by TLC.

  • Work-up and Purification: After the reaction is complete, filter off any precipitated by-products (e.g., dicyclohexylurea if DCC is used). The filtrate is then washed sequentially with dilute acid, dilute base, and brine. The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product can be purified by column chromatography to yield the ester intermediate.

Other Potential Reactions

The reactive secondary amine and the ester functional group of Ethyl 1,3-thiazolidine-4-carboxylate allow for a range of chemical transformations, making it a versatile intermediate for the synthesis of various biologically active molecules.

G cluster_reactions Potential Reactions Start Ethyl 1,3-thiazolidine- 4-carboxylate HCl N-Alkylation N-Alkylation Start->N-Alkylation N-Arylation N-Arylation Start->N-Arylation Reductive_Amination Reductive Amination (with aldehydes/ketones) Start->Reductive_Amination Amide_Formation Amide Formation (Hydrolysis then coupling) Start->Amide_Formation

References

Exploratory

The Pivotal Role of L-Thiazolidine-4-Carboxylic Acid as a Precursor in the Synthesis of Pidotimod: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Pidotimod, a synthetic dipeptide immunostimulant, has garnered significant attention for its role in modulating both innate and adaptive immunity....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pidotimod, a synthetic dipeptide immunostimulant, has garnered significant attention for its role in modulating both innate and adaptive immunity. Central to its chemical architecture and biological function is the thiazolidine ring, derived from the key precursor, L-thiazolidine-4-carboxylic acid. This technical guide provides an in-depth exploration of the synthesis of Pidotimod, focusing on the critical role of L-thiazolidine-4-carboxylic acid. We will detail the common synthetic pathways, present quantitative data in a comparative format, provide explicit experimental protocols, and visualize the logical and chemical transformations involved.

Introduction to Pidotimod and its Precursors

Pidotimod, chemically known as (4R)-3-(5-oxo-L-prolyl)-1,3-thiazolidine-4-carboxylic acid, is a dipeptide-like molecule with a structure that underpins its immunomodulatory effects.[1] The synthesis of this molecule is a multi-step process that relies on the strategic coupling of two primary building blocks: L-pyroglutamic acid and L-thiazolidine-4-carboxylic acid.[2] The latter is itself synthesized from the readily available amino acid, L-cysteine.[2][3] This guide will focus on the synthesis pathway originating from these fundamental precursors.

Synthesis of L-Thiazolidine-4-Carboxylic Acid from L-Cysteine

The initial and crucial step in Pidotimod synthesis is the formation of the thiazolidine ring. This is achieved through the reaction of L-cysteine with formaldehyde.[2][3] The reaction is a cyclocondensation where the thiol group of cysteine acts as a nucleophile, attacking the carbonyl carbon of formaldehyde, followed by an intramolecular condensation between the amino group and the hydroxymethyl group to form the stable five-membered thiazolidine ring.

Experimental Protocol: Synthesis of L-Thiazolidine-4-Carboxylic Acid

A detailed experimental protocol for the synthesis of L-thiazolidine-4-carboxylic acid is as follows:

  • Dissolution: Dissolve L-cysteine (60g, 0.38 mol) in distilled water (240 ml) in a 1L beaker.[3]

  • Reaction Initiation: Add a 40% formaldehyde solution (34 ml, 0.38 mol) to the L-cysteine solution.[3]

  • Reaction: Stir the mixture at room temperature overnight.[3]

  • Isolation: Filter the resulting colorless needle-like crystals.[3]

  • Purification: Recrystallize the crude product from distilled water (100 ml).[3]

  • Drying: Dry the purified crystals to obtain L-thiazolidine-4-carboxylic acid.[3]

This method is noted for its simplicity, low cost, and reduced environmental impact compared to older methods that utilized L-cysteine hydrochloride, pyridine, and ethanol.[3]

Synthesis of Pidotimod: Condensation of L-Thiazolidine-4-Carboxylic Acid and L-Pyroglutamic Acid

The core of Pidotimod synthesis involves the amide bond formation between L-thiazolidine-4-carboxylic acid and an activated form of L-pyroglutamic acid. Several strategies exist for the activation of L-pyroglutamic acid, which influences the overall efficiency and safety of the synthesis.

Activated Ester Method

One common approach involves the creation of an active ester of L-pyroglutamic acid, for instance, with pentachlorophenol, which is then reacted with L-thiazolidine-4-carboxylic acid.[2][3]

  • Activation of L-Pyroglutamic Acid: React L-pyroglutamic acid (51.6g, 0.4 mol) with pentachlorophenol (105.4g, 0.4 mol) in N,N-dimethylformamide (DMF, 500 ml) in the presence of dicyclohexylcarbodiimide (DCC, 82.6g, 0.4 mol). Stir the mixture at 5°C for 16 hours to form L-pyroglutamic acid pentachlorophenyl ester.[3]

  • Condensation: In a separate 1L three-neck bottle, dissolve L-thiazolidine-4-carboxylic acid (40g, 0.3 mol) in DMF (500 ml) and add triethylamine (30g, 0.3 mol). Stir at room temperature for 30 minutes.[3]

  • Coupling: Add the previously prepared L-pyroglutamic acid pentachlorophenyl ester (113g, 0.3 mol) to the mixture and stir at room temperature for 24 hours.[3]

  • Work-up: Filter the reaction mixture. The filtrate is then subjected to vacuum distillation at 60°C to dryness. The residue is extracted with 500 ml of distilled water.[3]

  • Acidification and Crystallization: Acidify the aqueous solution with 37% hydrochloric acid (25 ml, 0.3 mol) and allow it to stand at 10°C for 8 hours for crystallization.[3]

  • Purification: Filter the crystals and recrystallize from distilled water to obtain pure Pidotimod.[3]

Acyl Chloride Method

An alternative route involves the conversion of L-pyroglutamic acid to its acyl chloride, which is a highly reactive intermediate for the subsequent condensation.[4]

  • Acyl Chloride Formation: Add an acid chloride reagent (e.g., thionyl chloride) dropwise to L-pyroglutamic acid and heat to obtain L-pyroglutamyl chloride.[4]

  • Condensation: Dissolve the L-pyroglutamyl chloride in a suitable solvent and then add an acid-binding agent and L-thiazolidine-4-carboxylic acid. The reaction proceeds at a controlled temperature to form a Pidotimod salt solution.[4]

  • Isolation and Purification: The Pidotimod salt is filtered, dissolved in water, acidified, and then recrystallized to yield the pure product.[4] This method boasts of readily available raw materials and mild reaction conditions.[4]

Quantitative Data Summary

The following table summarizes the reported yields for the key steps in Pidotimod synthesis, providing a basis for comparison between different methodologies.

Reaction StepPrecursorsMethodReported Yield (%)Reference
Synthesis of L-Thiazolidine-4-Carboxylic AcidL-Cysteine, FormaldehydeCyclocondensation78[3]
Synthesis of PidotimodL-Thiazolidine-4-Carboxylic Acid, L-Pyroglutamic Acid Pentachlorophenyl EsterActivated Ester69[3]
Synthesis of PidotimodL-Cysteine Hydrochloride, L-Pyroglutamic AcidMulti-step (ring closure, esterification, condensation, hydrolysis)38.8[4]

Visualizing the Synthesis and Mechanism of Action

To better illustrate the processes described, the following diagrams have been generated using the DOT language.

Pidotimod Synthesis Pathway

G cluster_0 Step 1: Formation of L-Thiazolidine-4-Carboxylic Acid cluster_1 Step 2: Activation of L-Pyroglutamic Acid cluster_2 Step 3: Condensation A L-Cysteine C L-Thiazolidine-4-Carboxylic Acid A->C B Formaldehyde B->C G L-Thiazolidine-4-Carboxylic Acid D L-Pyroglutamic Acid F Activated L-Pyroglutamic Acid D->F E Activating Agent (e.g., Pentachlorophenol, Thionyl Chloride) E->F H Activated L-Pyroglutamic Acid I Pidotimod G->I H->I

Caption: The three main stages in the synthesis of Pidotimod.

Pidotimod's Mechanism of Action on the Immune System

G cluster_innate Innate Immunity cluster_adaptive Adaptive Immunity A Pidotimod B Dendritic Cells A->B Induces Maturation C Macrophages A->C Promotes Activity D Neutrophils A->D Increases Chemotaxis E Natural Killer (NK) Cells A->E Activates F Pidotimod G T-Lymphocytes F->G Activates H IL-2 & IFN-γ Production G->H I Corrects CD4+/CD8+ Ratio G->I

Caption: Pidotimod's stimulatory effects on innate and adaptive immunity.[2]

Conclusion

The synthesis of Pidotimod is a well-established process where L-thiazolidine-4-carboxylic acid serves as an indispensable precursor, providing the core thiazolidine structure. The choice of synthetic route, particularly the method of activating L-pyroglutamic acid, can significantly impact the overall yield, cost, and environmental footprint of the production process. Understanding these synthetic pathways and the underlying chemical principles is crucial for researchers and professionals in drug development aiming to optimize the production of this important immunomodulatory agent. Further research into greener and more efficient catalytic systems for the condensation step could pave the way for more sustainable Pidotimod manufacturing.

References

Foundational

An In-depth Technical Guide to the Safety and Handling of Ethyl L-thiazolidine-4-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the safety, handling, and key experimental data for Ethyl L-thiazolidine-4-carboxylate hydrochlori...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and key experimental data for Ethyl L-thiazolidine-4-carboxylate hydrochloride (CAS No. 86028-91-3). This compound is a critical intermediate in the synthesis of the immunostimulatory agent Pidotimod and a valuable building block in pharmaceutical development. This document is intended to equip researchers, scientists, and drug development professionals with the necessary information for its safe and effective use in a laboratory and manufacturing setting.

Chemical and Physical Properties

Ethyl L-thiazolidine-4-carboxylate hydrochloride is a white to off-white crystalline solid. Its hydrochloride salt form enhances stability and solubility, particularly in aqueous solutions, which is advantageous for its application in pharmaceutical synthesis.[1]

PropertyValueSource
CAS Number 86028-91-3[1][2][3][4][5][6][7]
Molecular Formula C6H12ClNO2S[1][2][4][5][6][7]
Molecular Weight 197.68 g/mol [2][4][5][6]
Appearance White crystalline powder[6][7]
Purity ≥99%[6][7]
Boiling Point 289.7°C at 760 mmHg[2][6]
Flash Point 129°C[2][6]
Storage Temperature Room Temperature, Inert Atmosphere

Safety and Hazard Information

GHS Hazard and Precautionary Statements

A Safety Data Sheet for (R)-Ethyl thiazolidine-4-carboxylate hydrochloride provides the following GHS hazard information:

Signal Word Warning
Hazard Statements H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Precautionary Statements P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Source: Sigma-Aldrich

Handling and Personal Protective Equipment (PPE)

Due to the potential for skin, eye, and respiratory irritation, appropriate personal protective equipment should be worn when handling Ethyl L-thiazolidine-4-carboxylate hydrochloride.

  • Engineering Controls: Handle in a well-ventilated place.[2] Ensure eyewash stations and safety showers are readily accessible.

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat. Avoid contact with skin and eyes.[2]

  • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator. Avoid the formation of dust and aerosols.[2]

  • General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound.

  • Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep in an inert atmosphere at room temperature.

  • Incompatible Materials: Store away from strong oxidizing agents.

First Aid Measures

In case of exposure, the following first aid measures should be taken:

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical attention.

Role in Drug Development and Experimental Protocols

Ethyl L-thiazolidine-4-carboxylate hydrochloride is a key starting material for the synthesis of Pidotimod, a synthetic dipeptide with immunostimulatory properties.[1][4][5][7][8] Pidotimod is used to treat and prevent recurrent respiratory and urinary tract infections.

Experimental Workflow: Synthesis of Pidotimod

The synthesis of Pidotimod from Ethyl L-thiazolidine-4-carboxylate hydrochloride generally involves a condensation reaction with L-pyroglutamic acid, followed by hydrolysis. The following diagram illustrates a generalized workflow based on information from synthetic patents.

G cluster_0 Step 1: Condensation cluster_1 Step 2: Hydrolysis cluster_2 Step 3: Purification A Ethyl L-thiazolidine-4-carboxylate hydrochloride E Pidotimod Ethyl Ester Intermediate A->E B L-Pyroglutamic Acid B->E C Condensing Agent (e.g., DCC, EDC) C->E Catalyzes D Organic Solvent (e.g., Dichloromethane) D->E Solvent F Pidotimod Ethyl Ester Intermediate H Pidotimod (Crude) F->H G Acidic or Basic Hydrolysis (e.g., HCl or NaOH) G->H Hydrolyzes I Pidotimod (Crude) K Pure Pidotimod I->K J Recrystallization J->K Purifies

Generalized workflow for the synthesis of Pidotimod.

Detailed Methodologies Cited in Patents:

A common synthetic route involves the following steps:

  • Condensation: L-cysteine ester hydrochloride reacts with paraformaldehyde to generate L-thiazolidine-4-carboxylate. This is then condensed with L-pyroglutamic acid in the presence of a condensing agent like N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in an organic solvent like dichloromethane. This reaction forms the ethyl ester intermediate of Pidotimod.

  • Hydrolysis: The resulting ester is then hydrolyzed, typically using an acid or base, to yield the final Pidotimod product.

  • Purification: The crude Pidotimod is then purified, often through recrystallization, to obtain the final active pharmaceutical ingredient.

Mechanism of Action and Signaling Pathway

As Ethyl L-thiazolidine-4-carboxylate hydrochloride is a precursor to Pidotimod, its biological relevance is understood through the mechanism of action of Pidotimod. Pidotimod exerts its immunostimulatory effects by modulating both the innate and adaptive immune systems. A key mechanism is its interaction with Toll-like receptors (TLRs), particularly TLR2. This interaction triggers downstream signaling cascades that lead to the activation of immune cells.

The following diagram illustrates the Pidotimod signaling pathway.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Pidotimod Pidotimod TLR2 TLR2 Pidotimod->TLR2 Binds to MyD88 MyD88 TLR2->MyD88 IRAKs IRAKs MyD88->IRAKs TRAF6 TRAF6 IRAKs->TRAF6 TAK1 TAK1 TRAF6->TAK1 IKK_complex IKK complex TAK1->IKK_complex IkappaB IκB IKK_complex->IkappaB Phosphorylates & Degrades NF_kappaB NF-κB IkappaB->NF_kappaB Inhibits NF_kappaB_inactive NF-κB IkappaB->NF_kappaB_inactive NF_kappaB_nucleus NF-κB NF_kappaB->NF_kappaB_nucleus Translocation Gene_Expression Gene Expression (Pro-inflammatory cytokines, Chemokines, etc.) NF_kappaB_nucleus->Gene_Expression Promotes

Pidotimod Toll-Like Receptor 2 (TLR2) Signaling Pathway.

Key Steps in the Pidotimod Signaling Pathway:

  • Receptor Binding: Pidotimod interacts with and activates Toll-like receptor 2 (TLR2) on the surface of immune cells such as dendritic cells and macrophages.

  • Signal Transduction: This binding initiates a downstream signaling cascade involving adaptor proteins like MyD88, leading to the activation of IRAK kinases and TRAF6.

  • Activation of Transcription Factors: This cascade culminates in the activation of the transcription factor NF-κB.

  • Gene Expression: Activated NF-κB translocates to the nucleus and promotes the expression of genes encoding pro-inflammatory cytokines, chemokines, and other molecules that enhance the immune response.

This modulation of the immune system by Pidotimod highlights the importance of its precursor, Ethyl L-thiazolidine-4-carboxylate hydrochloride, in the development of immunomodulatory therapies.

Conclusion

Ethyl L-thiazolidine-4-carboxylate hydrochloride is a compound of significant interest to the pharmaceutical industry, primarily due to its role as a key intermediate in the synthesis of Pidotimod. While it presents moderate hazards, requiring careful handling and appropriate personal protective equipment, its utility in drug development is well-established. A thorough understanding of its chemical properties, safety profile, and its role in synthetic and biological pathways is essential for researchers and drug development professionals to ensure its safe and effective use. This guide provides a foundational understanding to support further research and development involving this important chemical entity.

References

Protocols & Analytical Methods

Method

Application Note: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride from L-cysteine

For Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a detailed protocol for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, a valuable intermediate...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, a valuable intermediate in pharmaceutical synthesis, derived from the readily available amino acid L-cysteine. The synthesis involves a two-step process: a condensation reaction between L-cysteine and formaldehyde to form the thiazolidine ring, followed by an esterification reaction with ethanol. This document outlines the reaction pathway, provides a comprehensive experimental protocol, and summarizes key quantitative data.

Introduction

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride serves as a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs). Thiazolidine derivatives are known to exhibit a wide range of biological activities.[1][2][3] The synthesis route starting from L-cysteine is advantageous due to the low cost and chirality of the starting material. The overall process involves the formation of (R)-thiazolidine-4-carboxylic acid through the reaction of L-cysteine with formaldehyde, followed by esterification in the presence of ethanol and an acid catalyst to yield the target compound.

Reaction Pathway

The synthesis proceeds in two primary stages:

  • Condensation: L-cysteine reacts with formaldehyde in an aqueous medium. The thiol group of cysteine acts as a nucleophile, attacking the carbonyl carbon of formaldehyde, followed by intramolecular cyclization of the amine group to form the thiazolidine ring.[4][5]

  • Esterification: The carboxylic acid group of the formed thiazolidine-4-carboxylic acid is then esterified using ethanol in the presence of an acid catalyst, typically hydrochloric acid, which also protonates the amine to form the hydrochloride salt.

Below is a diagram illustrating the chemical transformation.

G A L-cysteine C (R)-Thiazolidine-4-carboxylic acid A->C + B Formaldehyde B->C E Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride C->E + D Ethanol/HCl D->E

Caption: Reaction scheme for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Experimental Protocol

This protocol details the necessary reagents, equipment, and step-by-step instructions for the synthesis.

Materials and Reagents:

  • L-cysteine hydrochloride

  • Formaldehyde solution (37-40% in water)

  • Pyridine

  • Ethanol (absolute)

  • Hydrochloric acid (concentrated)

  • Diethyl ether

  • Sodium sulfate (anhydrous)

  • Deionized water

  • Round-bottom flasks

  • Magnetic stirrer with heating plate

  • Reflux condenser

  • Ice bath

  • Büchner funnel and filter paper

  • Rotary evaporator

  • pH meter or pH paper

Procedure:

Step 1: Synthesis of (R)-Thiazolidine-4-carboxylic acid

  • In a 250 mL round-bottom flask, dissolve L-cysteine hydrochloride (e.g., 25.0 g, 0.14 mol) in deionized water (20 mL) and stir at room temperature until the solution is clear.[6]

  • Slowly add formaldehyde solution (e.g., 14 mL, 0.168 mol) to the flask.[6]

  • Allow the reaction to stir at room temperature for 8 hours.[6]

  • After 8 hours, add pyridine (e.g., 13 mL, 0.16 mol) to the solution while stirring. A white solid will precipitate.[6]

  • Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

  • Collect the white solid by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold deionized water and then with a small amount of cold ethanol.

  • Recrystallize the crude product from a water/ethanol mixture (1:1 v/v) to obtain pure (R)-thiazolidine-4-carboxylic acid as white needle-like crystals.[6]

  • Dry the product under vacuum.

Step 2: Synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

  • Suspend the dried (R)-thiazolidine-4-carboxylic acid (e.g., 13.3 g, 0.1 mol) in absolute ethanol (100 mL) in a 250 mL round-bottom flask.

  • Cool the suspension in an ice bath and slowly bubble dry hydrogen chloride gas through the mixture with stirring, or alternatively, add concentrated hydrochloric acid dropwise until the solution becomes acidic (pH 1-2).

  • Fit the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath to precipitate the product.

  • If precipitation is incomplete, reduce the volume of the solvent using a rotary evaporator.

  • Collect the crystalline product by vacuum filtration and wash with cold diethyl ether.

  • Dry the final product, Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, under vacuum.

Experimental Workflow

The following diagram outlines the major steps in the synthesis process.

G cluster_step1 Step 1: Condensation cluster_step2 Step 2: Esterification A Dissolve L-cysteine HCl in Water B Add Formaldehyde Solution A->B C React at Room Temperature (8h) B->C D Precipitate with Pyridine C->D E Filter and Wash Solid D->E F Recrystallize Product E->F G Suspend Thiazolidine in Ethanol F->G Dried Intermediate H Acidify with HCl G->H I Reflux Reaction (4-6h) H->I J Cool and Precipitate I->J K Filter and Wash with Ether J->K L Dry Final Product K->L

Caption: Workflow for the synthesis of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Quantitative Data Summary

The following table summarizes typical quantitative data reported for the synthesis of thiazolidine-4-carboxylic acid and its derivatives. Note that yields can vary based on reaction scale and specific conditions.

Parameter(R)-Thiazolidine-4-carboxylic acidEthyl 1,3-thiazolidine-4-carboxylate hydrochlorideReference
Molecular Formula C₄H₇NO₂SC₆H₁₂ClNO₂S[7][8]
Molecular Weight 133.17 g/mol 197.68 g/mol [7][8]
Typical Yield 65-85%Not explicitly reported, but esterifications of this type generally proceed in high yield.[6]
Appearance White needle-like crystalsWhite crystalline powder[6][8]
Purity (min) >95% (after recrystallization)99% min[7][8]

Characterization

The final product should be characterized to confirm its identity and purity. Recommended analytical techniques include:

  • ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.

  • FT-IR Spectroscopy: To identify functional groups.

  • Mass Spectrometry: To determine the molecular weight.

  • Melting Point Analysis: To assess purity.

Safety Precautions

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

  • Formaldehyde is a carcinogen and sensitizer; handle with extreme care.

  • Concentrated hydrochloric acid is corrosive; handle with care.

  • Pyridine has a strong, unpleasant odor and is flammable and toxic; handle in a fume hood.

  • Diethyl ether is extremely flammable; avoid open flames and sparks.

By following this detailed protocol, researchers can reliably synthesize Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride for use in further drug development and scientific investigation.

References

Application

Application Notes and Protocols: Synthesis of Ethyl L-thiazolidine-4-carboxylate HCl

Abstract This document provides a detailed protocol for the synthesis of Ethyl L-thiazolidine-4-carboxylate hydrochloride, a key intermediate in the production of various active pharmaceutical ingredients (APIs), includi...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This document provides a detailed protocol for the synthesis of Ethyl L-thiazolidine-4-carboxylate hydrochloride, a key intermediate in the production of various active pharmaceutical ingredients (APIs), including the immunostimulant Pidotimod.[1][2][3] The synthesis involves the condensation reaction of L-cysteine ethyl ester hydrochloride with formaldehyde. This protocol is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

Ethyl L-thiazolidine-4-carboxylate HCl (CAS No: 86028-91-3) is a heterocyclic compound with a thiazolidine ring structure.[4] Its stereochemistry, derived from the natural amino acid L-cysteine, makes it a valuable chiral building block in asymmetric synthesis. The primary application of this intermediate is in the synthesis of Pidotimod, a drug used to stimulate the immune system.[1][2][3] The synthesis protocol outlined here is a robust and reproducible method for obtaining high-purity Ethyl L-thiazolidine-4-carboxylate HCl.

Reaction Scheme

The synthesis proceeds via a cyclocondensation reaction between L-cysteine ethyl ester hydrochloride and formaldehyde. The reaction mechanism involves the nucleophilic attack of the thiol group on the protonated aldehyde, followed by the intramolecular condensation of the amino group to form the thiazolidine ring.

Experimental Protocol

3.1. Materials and Reagents

ReagentCAS No.Molecular WeightPurity
L-Cysteine ethyl ester hydrochloride868-59-7185.67 g/mol ≥98%
Formaldehyde solution50-00-030.03 g/mol 37-40% in H₂O
Ethanol (EtOH)64-17-546.07 g/mol Anhydrous
Diethyl ether60-29-774.12 g/mol Anhydrous
Hydrochloric acid (HCl)7647-01-036.46 g/mol Concentrated

3.2. Equipment

  • Round-bottom flask (250 mL)

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Ice bath

  • Rotary evaporator

  • Büchner funnel and filter paper

  • Glassware for extraction and filtration

  • pH meter or pH paper

3.3. Synthesis Procedure

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve L-cysteine ethyl ester hydrochloride (18.57 g, 0.1 mol) in ethanol (100 mL). Cool the solution to 0-5 °C using an ice bath.

  • Addition of Formaldehyde: While maintaining the temperature at 0-5 °C, add formaldehyde solution (8.1 g of 37% solution, 0.1 mol) dropwise to the stirred solution over a period of 30 minutes.

  • Reaction: After the addition is complete, continue to stir the reaction mixture at room temperature for 8-12 hours.[5] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the ethanol.

  • Purification: To the resulting residue, add diethyl ether (150 mL) to precipitate the product.[5] Stir the suspension for 30 minutes.

  • Isolation: Collect the white crystalline solid by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold diethyl ether to remove any unreacted starting materials.

  • Drying: Dry the product under vacuum to a constant weight. The final product is Ethyl L-thiazolidine-4-carboxylate hydrochloride.

3.4. Characterization

The synthesized compound can be characterized by various spectroscopic methods:

  • ¹H NMR: To confirm the proton environment of the molecule.

  • ¹³C NMR: To confirm the carbon skeleton of the molecule.

  • FT-IR: To identify the functional groups present.

  • Mass Spectrometry: To determine the molecular weight of the compound (C₆H₁₂ClNO₂S, MW: 197.68 g/mol ).[2][4]

  • Melting Point: To assess the purity of the compound.

Data Summary

ParameterValueReference
Molecular Formula C₆H₁₂ClNO₂S[1][2][4]
Molecular Weight 197.68 g/mol [1][2][4]
Appearance White crystalline powder[1]
Purity ≥99%[1]
Typical Yield 85-95%Inferred from related syntheses[5]
Solubility Soluble in water and alcohols.[6][7]

Safety Precautions

  • Handle all chemicals in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Formaldehyde is a known carcinogen and should be handled with extreme care.

  • Hydrochloric acid is corrosive and should be handled with caution.

  • Diethyl ether is highly flammable; avoid open flames and sparks.

Visualization of the Synthesis Workflow

Synthesis_Workflow L_cysteine L-Cysteine Ethyl Ester HCl in Ethanol Reaction Reaction Mixture (0-5°C to RT, 8-12h) L_cysteine->Reaction Formaldehyde Formaldehyde Solution Formaldehyde->Reaction + Concentration Solvent Removal (Rotary Evaporation) Reaction->Concentration 1. Precipitation Precipitation (add Diethyl Ether) Concentration->Precipitation 2. Filtration Vacuum Filtration & Washing Precipitation->Filtration 3. Product Ethyl L-thiazolidine-4-carboxylate HCl (Final Product) Filtration->Product 4.

Caption: Workflow for the synthesis of Ethyl L-thiazolidine-4-carboxylate HCl.

Conclusion

This protocol provides a detailed and reliable method for the synthesis of Ethyl L-thiazolidine-4-carboxylate HCl. The procedure is straightforward and utilizes readily available starting materials, making it suitable for both academic and industrial research settings. The high purity and yield of the final product make this protocol valuable for the synthesis of pharmaceuticals derived from this important intermediate.

References

Method

Application Notes and Protocols: Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals Application Notes Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a derivative of thiazolidine-4-carboxylic acid, which serves as a crucial building b...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a derivative of thiazolidine-4-carboxylic acid, which serves as a crucial building block in peptide and protein chemistry. Its primary application is as a stable, protected form of L-cysteine, particularly in strategies involving the chemical synthesis of large peptides and proteins.

The 1,3-thiazolidine-4-carboxyl (Thz) group is a reliable protecting group for the N-terminal cysteine residue.[1] This protection is essential in multi-segment peptide synthesis strategies like sequential Native Chemical Ligation (NCL) to prevent undesirable intramolecular cyclization with a C-terminal thioester moiety on the same peptide segment.[1] The thiazolidine ring is formed through the condensation of a cysteine residue's 1,2-aminothiol group with an aldehyde.[2] After ligation, the thiazolidine ring can be converted back to a cysteine residue.

A significant application involves the synthesis of N-terminal thiazolidine-containing peptide thioesters from peptide hydrazides.[1][3] Peptide hydrazides are precursors to peptide thioesters, which are key components in NCL.[1] Specialized protocols have been developed to facilitate the conversion of N-terminal Thz-peptide hydrazides into their corresponding thioesters without causing decomposition of the acid-sensitive thiazolidine ring.[1][4] These methods often involve the use of sodium nitrite (NaNO₂) under specific acidic conditions, sometimes with additives like thioproline or a mixture of thioanisole and m-cresol to act as protective agents or scavengers, preventing unwanted side reactions like nitrosation and decomposition of the Thz group.[1][4]

The carboxyl group of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride can be coupled to the N-terminus of a peptide chain using standard peptide coupling reagents.[5] This allows for the incorporation of the protected cysteine surrogate at desired positions within a synthetic peptide.

Quantitative Data Summary

The following tables summarize quantitative data from representative protocols for the synthesis and use of thiazolidine-containing peptides.

Table 1: Synthesis of N-Terminal Thz-Peptide Thioesters from Peptide Hydrazides

Peptide SegmentActivating AgentAdditivesIsolated Yield (%)Reference
LacZα Segment 6NaNO₂ in TFAThioanisole, m-cresol31[1]
LacZα Segment 7NaNO₂ in TFAThioanisole, m-cresol34[1]
LacZα Segment 8NaNO₂ in TFAThioanisole, m-cresol64[1]
Various PeptidesNaNO₂L-thioproline75-85 (Conversion)[4]

Table 2: Reagents for Peptide Coupling

Coupling ReagentAdditiveApplicationReference
EDCHOBtFormation of amide bond between thiazolidine-4-one derivative and amino acid ester.[5]
DICHOBtGeneral peptide coupling, minimizes racemization.[6]
HATUHOAtEffective for peptide coupling, including macrocyclization.[7]
PyBOP-Effective coupling reagent.[6]

Experimental Protocols

Protocol 1: General Peptide Coupling of Thiazolidine-4-carboxylic Acid

This protocol describes the general procedure for coupling the carboxyl group of thiazolidine-4-carboxylic acid (derived from the hydrolysis of the ethyl ester) to the N-terminus of a resin-bound peptide.

  • Deprotection: The N-terminal Fmoc group of the resin-bound peptide is removed by treating the resin with 20% piperidine in DMF for 20 minutes. The resin is then washed thoroughly with DMF.

  • Activation: In a separate vessel, dissolve 3 equivalents of thiazolidine-4-carboxylic acid, 3 equivalents of a coupling agent (e.g., HATU), and 6 equivalents of a base (e.g., DIEA) in DMF. Allow the activation to proceed for 5-10 minutes.

  • Coupling: Add the activated thiazolidine-4-carboxylic acid solution to the deprotected resin. Agitate the mixture at room temperature for 2-4 hours.

  • Washing: Wash the resin thoroughly with DMF, followed by DCM, and then dry under vacuum.

  • Confirmation: A small sample of the resin can be cleaved and analyzed by mass spectrometry to confirm the successful coupling.

Protocol 2: Synthesis of N-Terminal Thz-Peptide Thioester from Peptide Hydrazide

This protocol is adapted from a method developed for the direct conversion of N-terminal thiazolidine-containing peptide hydrazides into peptide thioesters, preventing decomposition of the Thz group.[4]

  • Dissolution: Dissolve the N-Thz-peptide hydrazide (1 equivalent) and L-thioproline (10 equivalents) in a mixture of 6 M Guanidine hydrochloride and 0.2 M Na₂HPO₄ buffer (pH 3.0).

  • Oxidation: Cool the solution to -15 °C. Add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 30 equivalents) to the peptide solution. Stir the reaction mixture at -15 °C.

  • Monitoring: Monitor the conversion of the peptide hydrazide to the corresponding peptidyl azide by HPLC or LC-MS. The reaction is typically complete within 20 minutes.

  • Thiolysis: Once the conversion is complete, add a thiol, such as 4-mercaptophenylacetic acid (MPA) or thioglycolate (80 equivalents), to the reaction mixture.

  • pH Adjustment: Adjust the pH of the solution to ~5.5 by adding ammonium bicarbonate to facilitate the conversion of the azide to the thioester.

  • Purification: After the reaction is complete (typically 30 minutes), the desired N-Thz-peptide thioester is purified from the reaction mixture using preparative HPLC.

Visualizations

G cluster_SPPS Solid-Phase Peptide Synthesis (SPPS) cluster_Ligation Native Chemical Ligation (NCL) Resin Resin AA1 Couple Amino Acid 1 Resin->AA1 AA2 Couple Amino Acid 2 AA1->AA2 AAn Couple Amino Acid n AA2->AAn Thz Couple Thz-COOH AAn->Thz Peptide1 Peptide 1 (N-terminal Thz) Thz->Peptide1 Cleavage from Resin & Thioesterification Ligation Ligation & Deprotection Peptide1->Ligation Peptide2 Peptide 2 (N-terminal Cys) Peptide2->Ligation LigatedPeptide Ligated Peptide (Internal Cys) Ligation->LigatedPeptide

Caption: Workflow for using Thiazolidine (Thz) in peptide synthesis and NCL.

G start Start: N-Thz-Peptide Hydrazide dissolve Dissolve in Buffer (pH 3) with L-thioproline start->dissolve cool Cool to -15 °C dissolve->cool add_nitrite Add aq. NaNO₂ Solution cool->add_nitrite azide_formation Peptidyl Azide Formation (Stir at -15 °C for 20 min) add_nitrite->azide_formation add_thiol Add Thiol (e.g., thioglycolate) azide_formation->add_thiol adjust_ph Adjust pH to 5.5 add_thiol->adjust_ph thioester_formation Thioester Formation (30 min) adjust_ph->thioester_formation purify Purify by HPLC thioester_formation->purify end End: Purified N-Thz-Peptide Thioester purify->end

Caption: Protocol for Thz-peptide thioester synthesis from a peptide hydrazide.

G Thz Thz-COOH Coupling_Reagents Coupling Reagents (e.g., EDC/HOBt or HATU) Thz->Coupling_Reagents Peptide H₂N-Peptide-Resin Peptide->Coupling_Reagents Coupled_Product Thz-CO-NH-Peptide-Resin Coupling_Reagents->Coupled_Product

Caption: General scheme for coupling Thiazolidine-4-carboxylic acid to a peptide.

References

Application

Thiazolidine Derivatives: A Versatile Scaffold for Antiviral Drug Development

Application Notes & Protocols for Researchers The thiazolidine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This has led to the devel...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes & Protocols for Researchers

The thiazolidine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This has led to the development of numerous derivatives with potent antiviral properties against a wide range of viruses. These compounds offer promising avenues for the development of novel therapeutics, addressing the challenges of drug resistance and the need for broad-spectrum antiviral agents. This document provides detailed application notes on the antiviral uses of thiazolidine derivatives, summarizes key quantitative data, and offers experimental protocols for their evaluation.

I. Applications in Antiviral Therapy

Thiazolidine derivatives have been successfully investigated as inhibitors of various viral targets, effectively disrupting the viral life cycle at multiple stages. Key applications include:

  • Influenza Virus: Several thiazolidine-4-carboxylic acid derivatives have been identified as potent inhibitors of influenza virus neuraminidase (NA), a crucial enzyme for the release of newly formed virus particles from infected cells.[1][2][3][4][5] Some derivatives also exhibit hemagglutination inhibition (HAI) activity, suggesting they can block the virus from entering host cells.[1][2] A notable class of thiazolidine derivatives, known as thiazolides (e.g., Nitazoxanide and its active metabolite Tizoxanide), have demonstrated a unique mechanism of action by blocking the maturation of viral hemagglutinin (HA) at a post-translational level, thereby impairing the assembly and release of infectious virions.[6][7]

  • Hepatitis C Virus (HCV): Thiazolidine derivatives have shown significant inhibitory effects on the HCV NS3-NS4A protease, an essential enzyme for viral replication.[8][9] The thiazolide Nitazoxanide and its derivatives have also been identified as potent inhibitors of both Hepatitis B Virus (HBV) and HCV replication.[10][11]

  • Human Immunodeficiency Virus (HIV): The thiazolidin-4-one scaffold has been extensively explored for the development of non-nucleoside reverse transcriptase inhibitors (NNRTIs).[12][13][14] These compounds bind to an allosteric site on the reverse transcriptase enzyme, inhibiting its function and preventing the conversion of viral RNA into DNA.[14] This is a critical step in the HIV replication cycle.

  • Coronaviruses (including SARS-CoV-2): Thiazolidin-4-one derivatives have been identified as promising inhibitors of the SARS-CoV-2 main protease (Mpro or 3CLpro), a key enzyme in the viral replication and transcription process.[15][16][17] By inhibiting this protease, these compounds can effectively block the processing of viral polyproteins, which is necessary for the formation of a functional replication complex.[15][17]

  • Other Viruses: The broad-spectrum antiviral activity of thiazolidine derivatives extends to other viruses as well. For instance, they have shown potential against Avian Influenza Virus (AIV) and Infectious Bronchitis Virus (IBV).[18] Thiazolidinedione derivatives have also been investigated as potential inhibitors of the Zika virus (ZIKV).[19][20]

II. Quantitative Data Summary

The following tables summarize the reported antiviral activity of various thiazolidine derivatives against different viruses. This data allows for a comparative analysis of the potency of these compounds.

Table 1: Inhibitory Activity of Thiazolidine Derivatives against Influenza Virus

CompoundViral Target/AssayVirus StrainIC50 / ActivityReference
4a Neuraminidase (NA) Inhibition & Hemagglutination Inhibition (HAI)Influenza A (H7N3)Potent NA inhibitory and strong HAI activity[1][2]
4b Neuraminidase (NA) InhibitionInfluenza A (H7N3)Potent NA inhibitory activity[1][2]
6a Neuraminidase (NA) InhibitionInfluenza A (H7N3)Potent NA inhibitory activity[1][2]
8a Hemagglutination Inhibition (HAI)Influenza A (H7N3)Strong HAI activity[1]
4f Neuraminidase (NA) InhibitionInfluenza A0.14 µM[3]
Tizoxanide (TIZ) Virus Replication InhibitionInfluenza A (PR8) in A549 cellsEC50 = 0.3 µg/ml[6]
1d In ovo antiviral assayAvian Influenza Virus (AIV; H9N2)IC50 = 3.47 µM[18]
1c In ovo antiviral assayInfectious Bronchitis Virus (IBV)IC50 = 4.10 µM[18]

Table 2: Inhibitory Activity of Thiazolidine Derivatives against HCV, SARS-CoV-2, and HIV

CompoundViral Target/AssayVirusIC50 / ActivityReference
RD4-6250 HCV NS3-NS4A Protease InhibitionHepatitis C Virus50% inhibition at 2.3 µg/ml[8][9]
RD4-6205 HCV NS3-NS4A Protease InhibitionHepatitis C Virus50% inhibition at 6.4 µg/ml[8][9]
k3 SARS-CoV-2 Main Protease (Mpro) InhibitionSARS-CoV-2IC50 = 0.01 µM[15]
c1 SARS-CoV-2 Main Protease (Mpro) InhibitionSARS-CoV-2IC50 in the range of 0.01–34.4 μΜ[15]
n2 SARS-CoV-2 Main Protease (Mpro) InhibitionSARS-CoV-2IC50 in the range of 0.01–34.4 μΜ[15]
A2 SARS-CoV-2 Main Protease (Mpro) InhibitionSARS-CoV-2IC50 in the range of 0.01–34.4 μΜ[15]
A1 SARS-CoV-2 Main Protease (Mpro) InhibitionSARS-CoV-2IC50 in the range of 0.01–34.4 μΜ[15]
C1 HIV-1 Reverse Transcriptase (RT) InhibitionHIV-1IC50 = 0.18 µM[13]
C2 HIV-1 Reverse Transcriptase (RT) InhibitionHIV-1IC50 = 0.12 µM[13]
B4 SARS-CoV-2 Main Protease (Mpro) InhibitionSARS-CoV-2IC50 = 0.15 µM[13]
B10 SARS-CoV-2 Main Protease (Mpro) InhibitionSARS-CoV-2IC50 = 0.19 µM[13]
S009-1912 HIV-1 Reverse Transcriptase (RT) InhibitionHIV-1 (Nevirapine resistant and susceptible strains)IC50: 0.4-11.44 µg/ml (TZM-bl assay)[12]
9 HIV-1 Reverse Transcriptase (RT) InhibitionHIV-1IC50 = 1 nM[14]
10 HIV-1 Reverse Transcriptase (RT) InhibitionHIV-1IC50 = 1 nM[14]

III. Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of thiazolidine derivatives as antiviral agents.

Protocol 1: Neuraminidase (NA) Inhibition Assay

Objective: To determine the ability of thiazolidine derivatives to inhibit the enzymatic activity of influenza neuraminidase.

Materials:

  • Thiazolidine derivatives (test compounds)

  • Oseltamivir (positive control)

  • Influenza virus with known NA activity

  • 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

  • Assay buffer (e.g., 33 mM MES, 4 mM CaCl2, pH 6.5)

  • Stop solution (e.g., 0.14 M NaOH in 83% ethanol)

  • 96-well black microplates

  • Fluorescence microplate reader (Excitation: 365 nm, Emission: 450 nm)

Procedure:

  • Prepare serial dilutions of the test compounds and Oseltamivir in the assay buffer.

  • In a 96-well black microplate, add the diluted compounds.

  • Add the influenza virus preparation to each well containing the compounds and incubate at 37°C for 30 minutes to allow for inhibitor binding.

  • Add the MUNANA substrate to all wells to a final concentration of 100 µM.

  • Incubate the plate at 37°C for 60 minutes.

  • Stop the reaction by adding the stop solution to each well.

  • Measure the fluorescence using a microplate reader.

  • Calculate the percentage of NA inhibition for each compound concentration relative to the virus control (no inhibitor).

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol 2: Hemagglutination Inhibition (HAI) Assay

Objective: To assess the ability of thiazolidine derivatives to inhibit the agglutination of red blood cells by the influenza virus, indicating an interference with viral entry.

Materials:

  • Thiazolidine derivatives (test compounds)

  • Influenza virus (e.g., H7N3 strain)

  • Chicken or human red blood cells (RBCs), typically at a 0.5% or 1% suspension in PBS.

  • Phosphate-buffered saline (PBS)

  • 96-well V-bottom microplates

Procedure:

  • Prepare serial two-fold dilutions of the test compounds in PBS in a 96-well V-bottom microplate.

  • Add a standardized amount of influenza virus (typically 4 hemagglutinating units, HAU) to each well containing the diluted compounds.

  • Incubate the plate at room temperature for 30 minutes to allow the compounds to interact with the virus.

  • Add the RBC suspension to all wells.

  • Gently mix the plate and incubate at room temperature for 30-60 minutes.

  • Observe the wells for hemagglutination. A button of RBCs at the bottom of the well indicates inhibition, while a diffuse lattice of RBCs indicates hemagglutination.

  • The HAI titer is the highest dilution of the compound that completely inhibits hemagglutination.

Protocol 3: Cell-Based Antiviral Assay (General Protocol)

Objective: To evaluate the antiviral activity of thiazolidine derivatives in a cell culture system.

Materials:

  • Thiazolidine derivatives (test compounds)

  • Appropriate host cell line (e.g., MDCK for influenza, Vero E6 for SARS-CoV-2, TZM-bl or PBMCs for HIV)

  • Virus stock with a known titer

  • Cell culture medium and supplements (e.g., DMEM, FBS, antibiotics)

  • 96-well cell culture plates

  • Reagents for assessing cell viability (e.g., MTT, MTS) or viral replication (e.g., plaque assay, TCID50, reporter gene assay).

Procedure:

  • Seed the host cells in a 96-well plate and incubate until they form a confluent monolayer.

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the growth medium from the cells and add the diluted compounds.

  • Infect the cells with the virus at a predetermined multiplicity of infection (MOI).

  • Incubate the plate under appropriate conditions (e.g., 37°C, 5% CO2) for a duration specific to the virus replication cycle (e.g., 48-72 hours).

  • After incubation, assess the antiviral effect. This can be done by:

    • Cytopathic Effect (CPE) Reduction Assay: Visually scoring the inhibition of virus-induced cell death.

    • Plaque Reduction Assay: Staining the cells and counting the number of viral plaques to determine the reduction in viral spread.

    • TCID50 Assay: Determining the dilution of the virus that infects 50% of the cell cultures and how this is affected by the compound.

    • Reporter Gene Assay (e.g., for HIV in TZM-bl cells): Measuring the expression of a reporter gene (e.g., luciferase) that is activated upon viral entry and replication.

  • Concurrently, perform a cytotoxicity assay (e.g., MTT assay) on uninfected cells treated with the same concentrations of the compounds to determine their toxicity.

  • Calculate the EC50 (50% effective concentration) and CC50 (50% cytotoxic concentration) values. The selectivity index (SI = CC50/EC50) is a measure of the compound's therapeutic window.

IV. Visualizations

The following diagrams illustrate key concepts and workflows related to the antiviral applications of thiazolidine derivatives.

G cluster_virus_lifecycle General Viral Life Cycle & Thiazolidine Inhibition Points cluster_inhibitors Thiazolidine Derivative Targets Entry 1. Viral Entry Replication 2. Viral Replication (RNA/DNA Synthesis) Protease 3. Polyprotein Processing Assembly 4. Viral Assembly & Maturation Release 5. Viral Release HAI_Inhibitors HAI Inhibitors HAI_Inhibitors->Entry RT_Inhibitors Reverse Transcriptase Inhibitors (NNRTIs) RT_Inhibitors->Replication Protease_Inhibitors Protease Inhibitors (Mpro, NS3-NS4A) Protease_Inhibitors->Protease HA_Maturation_Inhibitors HA Maturation Inhibitors HA_Maturation_Inhibitors->Assembly NA_Inhibitors Neuraminidase Inhibitors NA_Inhibitors->Release

Caption: Thiazolidine derivatives target multiple stages of the viral life cycle.

G cluster_influenza Mechanism of Action Against Influenza Virus cluster_inhibitors Thiazolidine Inhibitors Virus Influenza Virus Entry Entry (HA-mediated) Virus->Entry 1. Attachment HostCell Host Cell Replication Replication Assembly Assembly & Maturation Replication->Assembly Budding Budding Virus Assembly->Budding Release Release (NA-mediated) Budding->Release 2. Cleavage HAI_Inhibitors HAI Inhibitors HAI_Inhibitors->Entry HA_Maturation_Inhibitors HA Maturation Inhibitors (Thiazolides) HA_Maturation_Inhibitors->Assembly NA_Inhibitors Neuraminidase Inhibitors NA_Inhibitors->Release

Caption: Thiazolidine derivatives inhibit influenza virus entry, maturation, and release.

G cluster_invitro Enzymatic/Biochemical Assays cluster_cellbased Cellular Assays start Start: Synthesized Thiazolidine Derivatives in_vitro In Vitro Assays start->in_vitro cell_based Cell-Based Assays start->cell_based cytotoxicity Cytotoxicity Assay start->cytotoxicity na_assay Neuraminidase Inhibition Assay protease_assay Protease Inhibition Assay rt_assay Reverse Transcriptase Inhibition Assay hai_assay Hemagglutination Inhibition Assay cpe_assay CPE Reduction Assay plaque_assay Plaque Reduction Assay data_analysis Data Analysis cytotoxicity->data_analysis lead_id Lead Compound Identification data_analysis->lead_id na_assay->data_analysis protease_assay->data_analysis rt_assay->data_analysis hai_assay->data_analysis cpe_assay->data_analysis plaque_assay->data_analysis

Caption: Experimental workflow for evaluating the antiviral activity of thiazolidine derivatives.

References

Method

Application Notes and Protocols: Synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids

For Researchers, Scientists, and Drug Development Professionals Introduction N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids represent a significant class of heterocyclic compounds with diverse and potent biologica...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids represent a significant class of heterocyclic compounds with diverse and potent biological activities. These scaffolds are of particular interest in medicinal chemistry and drug development due to their established roles as anticancer, antiviral, and antibacterial agents.[1][2][3] The core structure, a thiazolidine ring, is synthesized through the condensation of L-cysteine with a variety of aromatic aldehydes.[2] Subsequent N-acylation, typically with agents like acetic anhydride, enhances the therapeutic potential and modulates the pharmacokinetic properties of these molecules.[1] This document provides detailed protocols for the synthesis and characterization of these compounds, along with a summary of their biological applications.

Synthesis Workflow

The synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids is a two-step process. The first step involves the formation of the thiazolidine ring by reacting L-cysteine with an appropriate aryl aldehyde. The second step is the acylation of the secondary amine in the thiazolidine ring.

SynthesisWorkflow Reactants L-Cysteine + Ar-CHO (Aryl Aldehyde) Step1 Step 1: Thiazolidine Ring Formation (Condensation Reaction) Reactants->Step1 Intermediate 2-aryl-1,3-thiazolidine-4-carboxylic acid Step1->Intermediate Step2 Step 2: N-Acylation Intermediate->Step2 AcylatingAgent Acylating Agent (e.g., Acetic Anhydride) AcylatingAgent->Step2 FinalProduct N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acid Step2->FinalProduct

Caption: General workflow for the two-step synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids.

Experimental Protocols

Protocol 1: Synthesis of 2-aryl-1,3-thiazolidine-4-carboxylic acids

This protocol outlines the general procedure for the condensation of L-cysteine with an aromatic aldehyde to form the thiazolidine ring.

Materials:

  • L-cysteine

  • Substituted aromatic aldehyde (e.g., benzaldehyde, p-nitrobenzaldehyde)

  • Ethanol

  • Diethyl ether

  • Stirring apparatus

  • Filtration apparatus

Procedure:

  • In a round-bottom flask, dissolve L-cysteine (1.0 eq) in ethanol.

  • Add the desired aromatic aldehyde (1.0 eq) to the solution.

  • Stir the reaction mixture at room temperature for 2-5 hours.[1] The reaction progress can be monitored by thin-layer chromatography.

  • Upon completion, a solid precipitate will form.

  • Collect the solid by filtration and wash with diethyl ether.[1]

  • Dry the product to obtain the 2-aryl-1,3-thiazolidine-4-carboxylic acid.[1] This reaction often produces a mixture of cis-(2R,4R) and trans-(2S,4R) diastereomers.[2]

Protocol 2: Synthesis of N-acetyl-2-aryl-1,3-thiazolidine-4-carboxylic acids

This protocol describes the N-acetylation of the previously synthesized 2-aryl-1,3-thiazolidine-4-carboxylic acid using acetic anhydride.

Materials:

  • 2-aryl-1,3-thiazolidine-4-carboxylic acid

  • Acetic anhydride

  • Sodium carbonate solution (6%) or Pyridine

  • Hydrochloric acid (10%)

  • Chloroform or other suitable organic solvent for extraction

  • Anhydrous sodium sulfate

  • Rotary evaporator

Procedure using Sodium Carbonate:

  • Dissolve the 2-aryl-1,3-thiazolidine-4-carboxylic acid (1.0 eq) in a 6% aqueous solution of sodium carbonate.[2]

  • Cool the solution in an ice bath to 0°C.

  • Add acetic anhydride (4.0 eq) dropwise over 10 minutes while maintaining the temperature.[2]

  • Stir the mixture for 1.5 hours at 0°C.[2]

  • Acidify the solution with 10% hydrochloric acid.

  • Extract the product with chloroform (2 x 25 mL).[2]

  • Wash the combined organic layers with water and dry over anhydrous sodium sulfate.[2]

  • Remove the solvent under reduced pressure to yield the N-acetylated product.[2]

Procedure using Pyridine:

  • Dissolve the 2-aryl-1,3-thiazolidine-4-carboxylic acid (1.0 eq) in dry pyridine.[1]

  • Cool the solution to -10°C in an ice-salt bath.

  • Add acetyl chloride (2.0 eq) dropwise to the solution.[1]

  • Stir the reaction mixture at this temperature for a specified time.

  • Follow appropriate work-up procedures to isolate the N-acetylated product.

Data Presentation

The yields of the synthesis can vary depending on the specific aldehyde and reaction conditions used. The following tables summarize representative data from the literature.

Table 1: Synthesis of 2-aryl-1,3-thiazolidine-4-carboxylic acids

Aryl AldehydeYield (%)Melting Point (°C)Reference
Benzaldehyde70160-162[1]
4-Bromobenzaldehyde--[1]
4-Nitrobenzaldehyde--[1]
4-Hydroxybenzaldehyde derivativeHigh Yield143-145[2]

Table 2: Synthesis of N-acetyl-2-aryl-1,3-thiazolidine-4-carboxylic acids

2-aryl-thiazolidine precursorYield (%)Melting Point (°C)Reference
2-phenyl-78149-150[4]
2-(4-(hexyloxy)phenyl)-77.94 (Cis)-[4]
2-(4-(benzyloxy)phenyl)-83.05 (Cis)-[4]
2-(4-(2-ethoxy-2-oxoethoxy)phenyl)---[2]

Biological Applications and Logical Relationships

N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids have been investigated for a range of therapeutic applications. Their mechanism of action often involves the inhibition of specific enzymes or interference with cellular processes.

BiologicalApplications Core N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids Anticancer Anticancer Activity Core->Anticancer Antiviral Antiviral Activity Core->Antiviral Antibacterial Antibacterial Activity Core->Antibacterial Mechanism1 Cytotoxicity against cancer cell lines (e.g., MCF-7, HeLa) Anticancer->Mechanism1 leads to Mechanism2 Inhibition of viral neuraminidase Antiviral->Mechanism2 via Mechanism3 Inhibition of bacterial enzymes (e.g., MurB) Antibacterial->Mechanism3 via

Caption: Biological activities and associated mechanisms of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids.

Anticancer Activity

Numerous studies have demonstrated the potent cytotoxic effects of these compounds against various cancer cell lines, including breast (MCF-7) and cervical (HeLa) cancer.[5][6] The introduction of different substituents on the aryl ring and modifications of the acyl group can significantly influence their anticancer potency.[3] Some derivatives have shown efficacy against prostate cancer cells.[3]

Antiviral Activity

Derivatives of thiazolidine-4-carboxylic acid have been identified as inhibitors of influenza neuraminidase, an essential enzyme for viral replication.[1] This makes them promising candidates for the development of novel antiviral drugs.

Antibacterial Activity

The thiazolidine scaffold is a component of various antibiotics. Synthesized N-acylated derivatives have shown activity against both Gram-positive and Gram-negative bacteria.[7] The proposed mechanism for some thiazolidinone derivatives involves the inhibition of bacterial enzymes such as E. coli MurB, which is crucial for peptidoglycan biosynthesis.[7]

Conclusion

The synthesis of N-acylated 2-aryl-1,3-thiazolidine-4-carboxylic acids is a versatile and efficient process that yields compounds with significant therapeutic potential. The straightforward synthetic route allows for the generation of a diverse library of derivatives for structure-activity relationship (SAR) studies. The promising anticancer, antiviral, and antibacterial activities of these compounds warrant further investigation and development in the field of medicinal chemistry.

References

Application

Application Notes and Protocols: Ethyl 1,3-Thiazolidine-4-Carboxylate Hydrochloride as a Cysteine Prodrug for Research

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a cysteine prodrug designed for the intracellular delivery of L-cysteine. Cysteine is a c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a cysteine prodrug designed for the intracellular delivery of L-cysteine. Cysteine is a crucial amino acid for the synthesis of glutathione (GSH), a primary endogenous antioxidant. However, direct administration of cysteine is often limited by its instability and potential toxicity. Thiazolidine-based prodrugs like Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride offer a stable and efficient means of increasing intracellular cysteine and subsequently glutathione levels, making it a valuable tool for research in areas of oxidative stress, toxicology, and therapeutic development.

This document provides detailed application notes and experimental protocols for the use of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in research settings.

Mechanism of Action

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is designed to readily cross cell membranes due to its ester group, which increases its lipophilicity. Once inside the cell, it is hydrolyzed by intracellular esterases to yield 1,3-thiazolidine-4-carboxylate. This intermediate then undergoes non-enzymatic ring opening to release L-cysteine. The liberated L-cysteine becomes available for the synthesis of glutathione via the action of glutamate-cysteine ligase and glutathione synthetase.

Mechanism_of_Action cluster_extracellular Extracellular Space cluster_intracellular Intracellular Space Prodrug_ext Ethyl 1,3-thiazolidine- 4-carboxylate HCl Prodrug_int Ethyl 1,3-thiazolidine- 4-carboxylate Prodrug_ext->Prodrug_int Cellular Uptake Thiazolidine 1,3-Thiazolidine- 4-carboxylate Prodrug_int->Thiazolidine Esterase Hydrolysis Cysteine L-Cysteine Thiazolidine->Cysteine Non-enzymatic Ring Opening GSH Glutathione (GSH) Cysteine->GSH Synthesis GCL Glutamate-Cysteine Ligase GS Glutathione Synthetase

Figure 1: Mechanism of intracellular cysteine delivery.

Applications in Research

Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is a valuable tool for a variety of research applications, including:

  • Studies on Oxidative Stress: By replenishing intracellular glutathione levels, this prodrug can be used to investigate the role of oxidative stress in various disease models and to test the efficacy of antioxidant therapies.

  • Toxicology Research: It can be employed to mitigate the hepatotoxicity induced by compounds like acetaminophen, which deplete glutathione stores.[1]

  • Drug Development: As a cysteine donor, it can be used as a reference compound or a building block for developing new therapeutics targeting conditions associated with glutathione deficiency.

  • Immunology: Given its role as a precursor for the immunostimulant Pidotimod, it can be used in studies related to immune modulation.

Data Presentation

The following tables summarize representative quantitative data from studies on similar thiazolidine-based cysteine prodrugs. This data is intended to provide an indication of the expected efficacy and should be confirmed experimentally for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

Table 1: In Vitro Glutathione (GSH) Enhancement in Rat Hepatocytes

Compound (at 1.0 mM)Fold Increase in Cellular GSH (relative to control)
Thiazolidine-4-carboxylate derivative 11.2
Thiazolidine-4-carboxylate derivative 21.5
Thiazolidine-4-carboxylate derivative 32.1

Data adapted from a study on various 2-(polyhydroxyalkyl)thiazolidine-4(R)-carboxylic acids.[1]

Table 2: In Vivo Efficacy in Acetaminophen-Induced Hepatotoxicity Mouse Model

Treatment GroupSurvival Rate (48 hours)
Acetaminophen (LD90 dose)17%
Acetaminophen + RibCys (cysteine prodrug)100%

RibCys (a TCA derived from D-ribose and L-cysteine) was used as the protective agent.[1]

Experimental Protocols

Protocol 1: In Vitro Evaluation of Cysteine Delivery and Glutathione Enhancement

This protocol describes the assessment of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride's ability to increase intracellular cysteine and glutathione levels in a cell culture model.

In_Vitro_Workflow Cell_Culture 1. Cell Seeding (e.g., HepG2 cells) Prodrug_Treatment 2. Treatment with Prodrug (various concentrations and time points) Cell_Culture->Prodrug_Treatment Cell_Lysis 3. Cell Lysis and Protein Precipitation Prodrug_Treatment->Cell_Lysis HPLC_Analysis 4. HPLC Analysis of Cysteine and Glutathione Cell_Lysis->HPLC_Analysis Data_Analysis 5. Data Analysis and Quantification HPLC_Analysis->Data_Analysis In_Vivo_Workflow Acclimatization 1. Animal Acclimatization Grouping 2. Grouping of Animals (Control, APAP, APAP + Prodrug) Acclimatization->Grouping Pretreatment 3. Pretreatment with Prodrug (e.g., oral gavage) Grouping->Pretreatment APAP_Induction 4. Induction of Hepatotoxicity with APAP (intraperitoneal injection) Pretreatment->APAP_Induction Monitoring 5. Monitoring and Sample Collection (blood, liver tissue) APAP_Induction->Monitoring Analysis 6. Biochemical and Histological Analysis Monitoring->Analysis

References

Method

Preparation of Bioactive Thiazolidine-4-Carboxylic Acid Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the synthesis and evaluation of bioactive thiazolidine-4-carboxylic acid de...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of bioactive thiazolidine-4-carboxylic acid derivatives. These compounds are of significant interest in medicinal chemistry due to their broad spectrum of pharmacological activities, including anticancer, antioxidant, antimicrobial, and antiviral properties.

Application Notes

Thiazolidine-4-carboxylic acid is a versatile scaffold in drug discovery, often synthesized from the natural amino acid L-cysteine. The core structure can be readily modified, particularly at the 2-position, by condensation with various aldehydes, leading to a diverse library of derivatives. This structural diversity allows for the fine-tuning of their biological activity.

The primary mechanism of synthesis involves the nucleophilic cyclization of L-cysteine with an aldehyde. This reaction is typically straightforward and can be performed under mild conditions, making it an attractive route for generating novel compounds.

The biological activities of these derivatives are closely linked to the nature of the substituent at the 2-position. For instance, the presence of aromatic rings with specific functional groups can significantly influence their antioxidant, anticancer, and enzyme inhibitory potential. These compounds have been shown to target key signaling pathways implicated in various diseases, such as those involving Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and Epidermal Growth Factor Receptor (EGFR) in cancer.

Quantitative Data Summary

The following tables summarize the reported in vitro biological activities of various thiazolidine-4-carboxylic acid derivatives.

Table 1: Anticancer and Enzyme Inhibitory Activity of Thiazolidine-4-Carboxylic Acid Derivatives

Compound/DerivativeTarget/Cell LineActivityIC50 (µM)Reference
5-(4-alkylbenzyledene)thiazolidine-2,4-dione (5d)60 human tumor cell linesAnticancerVaries[1]
Thiazolidin-4-one derivative 4HT-29 (colon), A549 (lung), MDA-MB-231 (breast)Anticancer0.073, 0.35, 3.10[2]
Thiazolidin-4-one derivative 5A549DDP (drug-resistant lung), MCFDR (drug-resistant breast)Anticancer0.35, 3.8[2]
Thiazolidin-4-one derivative 28HeLa (cervical), MCF-7 (breast), LNCaP (prostate), A549 (lung)Anticancer3.2, 2.1, 2.9, 4.6[2]
Thiazolidine-2,4-dione derivative 22VEGFR-2Enzyme Inhibition0.079[3][4]
Thiazolidine-2,4-dione derivative 19VEGFR-2Enzyme Inhibition0.323[3]
Thiazolidine-2,4-dione derivative 20VEGFR-2Enzyme Inhibition0.21[3]
Thiazolidine-2,4-dione derivative 24VEGFR-2Enzyme Inhibition0.203[3]
Thiazolidine-2,4-dione derivative 22HepG2 (liver), MCF-7 (breast)Anticancer2.04, 1.21[4]
N,N'-(1,4-phenylene) bis(3-acetyl-2-arylthiazolidine-4-carboxamide) (M4)PC3 (prostate)Anticancer19.56 µg/mL[5]
Thiazolidin-4-one derivative 7bHela (cervical)Anticancer1.83[6]
Thiazolidin-4-one derivative 7hHela (cervical)Anticancer2.54[6]
Thiazolidin-4-one derivative 7iHela (cervical)Anticancer2.75[6]
Thiazolidin-4-one derivative 7bEGFR (Wild Type)Enzyme Inhibition0.099[6]
Thiazolidin-4-one derivative 7bEGFR (L858R mutant)Enzyme Inhibition0.064[6]
Thiazolidin-4-one derivative 7bEGFR (T790M mutant)Enzyme Inhibition0.026[6]

Table 2: Antiviral Activity of 2-Aryl-Thiazolidine-4-Carboxylic Acid Derivatives

CompoundVirusIC50 (µM)Reference
1d (p-bromo substituted)Avian Influenza Virus (AIV) H9N23.47[7]
1g (p-nitro substituted)Avian Influenza Virus (AIV) H9N23.97[7]
1aInfectious Bronchitis Virus (IBV)5.20[7]
1bInfectious Bronchitis Virus (IBV)4.18[7]
1cInfectious Bronchitis Virus (IBV)4.10[7]
1dInfectious Bronchitis Virus (IBV)6.48[7]
1gInfectious Bronchitis Virus (IBV)6.20[7]
4fInfluenza A Neuraminidase0.14[8]
4aInfluenza A NeuraminidasePotent[9]
4bInfluenza A NeuraminidasePotent[9]
6aInfluenza A NeuraminidasePotent[9]

Experimental Protocols

Protocol 1: Synthesis of 2-Aryl-Thiazolidine-4-Carboxylic Acids

This protocol describes a general method for the synthesis of 2-aryl-thiazolidine-4-carboxylic acids via the condensation of L-cysteine with an appropriate aromatic aldehyde.[7][10][11]

Materials:

  • L-cysteine hydrochloride monohydrate

  • Substituted aromatic aldehyde (e.g., benzaldehyde, salicylaldehyde)

  • Sodium bicarbonate (NaHCO₃)

  • Ethanol (95%)

  • Water

  • Diethyl ether

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

Procedure:

  • In a round-bottom flask, dissolve L-cysteine hydrochloride monohydrate in water.

  • To this solution, add sodium bicarbonate (1.1 equivalents) and stir until dissolved.

  • In a separate beaker, dissolve the aromatic aldehyde (1.1 equivalents) in 95% ethanol.

  • Add the ethanolic solution of the aldehyde to the L-cysteine solution in one portion.

  • Stir the reaction mixture at room temperature for 2-6 hours. The formation of a solid precipitate should be observed.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the precipitate with cold ethanol and then with diethyl ether.

  • Dry the synthesized product, for example, in a vacuum oven, to obtain the 2-aryl-thiazolidine-4-carboxylic acid derivative.

  • Characterize the final product using appropriate analytical techniques such as NMR, IR, and mass spectrometry.

Protocol 2: In Vitro Antioxidant Activity - DPPH Radical Scavenging Assay

This protocol outlines the procedure for evaluating the antioxidant potential of thiazolidine-4-carboxylic acid derivatives using the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay.[12][13][14][15]

Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol or Ethanol (spectrophotometric grade)

  • Test compounds (thiazolidine-4-carboxylic acid derivatives)

  • Positive control (e.g., Ascorbic acid, Trolox)

  • 96-well microplate or spectrophotometer cuvettes

  • Microplate reader or UV-Vis spectrophotometer

Procedure:

  • Preparation of DPPH Solution: Prepare a stock solution of DPPH in methanol or ethanol (e.g., 0.2 mg/mL or 0.1 mM). This solution should be freshly prepared and kept in the dark to avoid degradation. The absorbance of the working DPPH solution at 517 nm should be adjusted to approximately 1.0 ± 0.2.[14]

  • Preparation of Test Samples: Dissolve the thiazolidine derivatives and the positive control in methanol or another suitable solvent to prepare stock solutions (e.g., 1 mg/mL). From these stock solutions, prepare a series of dilutions to obtain a range of concentrations for testing.

  • Assay Procedure:

    • In a 96-well plate, add a specific volume (e.g., 100 µL) of each concentration of the test samples and the positive control to their respective wells.[14]

    • Add the DPPH working solution to each well to initiate the reaction.

    • A blank well should be prepared containing only the solvent and the DPPH solution.

    • A control well should contain the DPPH solution and the solvent used to dissolve the samples.

  • Incubation: Incubate the plate in the dark at room temperature for a specified period (e.g., 30 minutes).[12][13]

  • Absorbance Measurement: Measure the absorbance of each well at 517 nm using a microplate reader or spectrophotometer.[12][13][14]

  • Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [ (A_control - A_sample) / A_control ] * 100 Where:

    • A_control is the absorbance of the control (DPPH solution without the test sample).

    • A_sample is the absorbance of the test sample with the DPPH solution.

  • Determine the IC50 value, which is the concentration of the test compound required to scavenge 50% of the DPPH radicals, by plotting the percentage of inhibition against the compound concentration.

Protocol 3: In Vitro Anticancer Activity - MTT Assay

This protocol describes the determination of the cytotoxic effects of thiazolidine-4-carboxylic acid derivatives on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3][5][16]

Materials:

  • Cancer cell line of interest (e.g., MCF-7, A549, HepG2)

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO) or solubilization buffer

  • Test compounds (thiazolidine-4-carboxylic acid derivatives)

  • Positive control (e.g., Doxorubicin)

  • 96-well cell culture plates

  • CO₂ incubator (37°C, 5% CO₂)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a suitable density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a CO₂ incubator.

  • Compound Treatment: The following day, remove the medium and add fresh medium containing various concentrations of the thiazolidine derivatives and the positive control. A vehicle control (e.g., DMSO) should also be included.

  • Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) in the CO₂ incubator.

  • MTT Addition: After the incubation period, remove the medium containing the compounds and add fresh medium containing MTT solution to each well. Incubate for another 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the MTT-containing medium and add DMSO or a solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: The cell viability can be calculated as a percentage of the control (untreated cells). The IC50 value, the concentration of the compound that inhibits 50% of cell growth, can be determined by plotting cell viability against the compound concentration.

Visualizations

Signaling Pathways and Experimental Workflows

experimental_workflow cluster_synthesis Synthesis & Characterization cluster_screening Biological Screening cluster_mechanistic Mechanistic Studies synthesis Synthesis of Thiazolidine-4-Carboxylic Acid Derivatives purification Purification synthesis->purification characterization Structural Characterization (NMR, MS, IR) purification->characterization antioxidant Antioxidant Assays (e.g., DPPH) characterization->antioxidant antimicrobial Antimicrobial Assays characterization->antimicrobial anticancer Anticancer Assays (e.g., MTT) characterization->anticancer antiviral Antiviral Assays characterization->antiviral enzyme Enzyme Inhibition Assays (e.g., Kinase Assays) anticancer->enzyme Hit Compounds pathway Signaling Pathway Analysis enzyme->pathway docking Molecular Docking enzyme->docking

Caption: General experimental workflow for the synthesis and evaluation of bioactive thiazolidine-4-carboxylic acid derivatives.

VEGFR2_pathway cluster_downstream Downstream Signaling VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds and Activates PI3K PI3K VEGFR2->PI3K MAPK MAPK VEGFR2->MAPK Thiazolidine Thiazolidine-4-Carboxylic Acid Derivative Thiazolidine->VEGFR2 Inhibits AKT AKT PI3K->AKT Proliferation Proliferation AKT->Proliferation Survival Survival AKT->Survival Angiogenesis Angiogenesis AKT->Angiogenesis MAPK->Proliferation Migration Migration MAPK->Migration MAPK->Angiogenesis

Caption: Inhibition of the VEGFR-2 signaling pathway by thiazolidine-4-carboxylic acid derivatives.

EGFR_pathway cluster_downstream Downstream Signaling EGF EGF EGFR EGFR EGF->EGFR Binds and Activates Ras Ras EGFR->Ras PI3K PI3K EGFR->PI3K Thiazolidine Thiazolidine-4-Carboxylic Acid Derivative Thiazolidine->EGFR Inhibits Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Proliferation ERK->Proliferation AKT AKT PI3K->AKT Survival Survival AKT->Survival

Caption: Inhibition of the EGFR signaling pathway by thiazolidine-4-carboxylic acid derivatives.

References

Application

Revolutionizing Anti-Inflammatory Drug Discovery: Novel Targets and Advanced Screening Protocols

For Immediate Release [City, State] – [Date] – The landscape of anti-inflammatory drug development is undergoing a significant transformation, driven by a deeper understanding of the molecular pathways that underpin infl...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

[City, State] – [Date] – The landscape of anti-inflammatory drug development is undergoing a significant transformation, driven by a deeper understanding of the molecular pathways that underpin inflammatory responses. Researchers, scientists, and drug development professionals are now equipped with a powerful arsenal of novel targets and sophisticated screening methodologies to identify and validate next-generation anti-inflammatory agents with enhanced efficacy and improved safety profiles. This application note provides a comprehensive overview of key advancements in the field, including detailed protocols for critical in vitro and in vivo assays and a focus on promising signaling pathways.

Chronic inflammation is a key pathological driver of a wide array of human diseases, including rheumatoid arthritis, inflammatory bowel disease, psoriasis, and atherosclerosis.[1][2] Traditional anti-inflammatory therapies, while effective for many, are often associated with significant side effects, underscoring the urgent need for more targeted and safer therapeutic options.[3][4] Recent research has illuminated several critical signaling pathways that represent promising targets for novel anti-inflammatory interventions.

Key Signaling Pathways in Inflammation

A nuanced understanding of the intricate signaling networks that govern inflammation is paramount for the development of targeted therapies. Three pathways, in particular, have emerged as focal points for current drug discovery efforts: the NF-κB pathway, the JAK-STAT pathway, and the NLRP3 inflammasome pathway.

The NF-κB Signaling Pathway: A Master Regulator of Inflammation

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, controlling the expression of a vast number of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[2][5][6] The canonical NF-κB pathway is activated by a variety of stimuli, such as pro-inflammatory cytokines like TNF-α and IL-1β, as well as pathogen-associated molecular patterns (PAMPs) like lipopolysaccharide (LPS).[7][8] This activation cascade ultimately leads to the nuclear translocation of NF-κB dimers, which then initiate the transcription of target genes.[6][8] The central role of NF-κB in inflammation makes it a highly attractive, albeit complex, target for therapeutic intervention.[2]

NF_kB_Signaling_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimuli Pro-inflammatory Stimuli (e.g., TNF-α, IL-1β, LPS) Receptor Receptor Stimuli->Receptor Binds IKK_Complex IKK Complex Receptor->IKK_Complex Activates IkB IκB IKK_Complex->IkB Phosphorylates NFkB NF-κB (p50/p65) IkB->NFkB Inhibits Proteasome Proteasome IkB->Proteasome Ubiquitination & Degradation NFkB_n NF-κB NFkB->NFkB_n Translocates DNA DNA (κB sites) NFkB_n->DNA Binds Gene_Expression Pro-inflammatory Gene Expression DNA->Gene_Expression Induces

NF-κB Signaling Pathway
The JAK-STAT Signaling Pathway: A Critical Cytokine Signaling Cascade

The Janus kinase (JAK) and Signal Transducer and Activator of Transcription (STAT) pathway is essential for signaling by a wide range of cytokines and growth factors that are pivotal in immunity and inflammation.[9][10][11] Upon cytokine binding to its receptor, associated JAKs are activated, which in turn phosphorylate STAT proteins.[9] These phosphorylated STATs then dimerize, translocate to the nucleus, and regulate the expression of target genes involved in immune cell proliferation, activation, and survival.[12] The development of JAK inhibitors (Jakinibs) represents a major advancement in the treatment of several autoimmune and inflammatory diseases.[1][9]

JAK_STAT_Signaling_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokine Cytokine Receptor Cytokine Receptor Cytokine->Receptor Binds JAK JAK Receptor->JAK Activates STAT STAT JAK->STAT Phosphorylates (p) pSTAT p-STAT STAT->pSTAT STAT_Dimer STAT Dimer pSTAT->STAT_Dimer Dimerizes STAT_Dimer_n STAT Dimer STAT_Dimer->STAT_Dimer_n Translocates DNA DNA STAT_Dimer_n->DNA Binds Gene_Expression Target Gene Expression DNA->Gene_Expression Regulates

JAK-STAT Signaling Pathway
The NLRP3 Inflammasome: A Key Player in Innate Immunity

The NLRP3 inflammasome is a multiprotein complex that plays a critical role in the innate immune system's response to both microbial and endogenous danger signals.[13][14][15] Upon activation, the NLRP3 inflammasome facilitates the cleavage of pro-caspase-1 into its active form, which in turn processes the pro-inflammatory cytokines IL-1β and IL-18 into their mature, secreted forms.[16][17] Dysregulation of the NLRP3 inflammasome has been implicated in a variety of inflammatory conditions, making it a highly sought-after target for novel anti-inflammatory drugs.[14][15][16]

NLRP3_Inflammasome_Pathway cluster_priming Priming Step (Signal 1) cluster_activation Activation Step (Signal 2) cluster_output Inflammatory Output PAMPs_DAMPs1 PAMPs/DAMPs (e.g., LPS) TLR Toll-like Receptor (TLR) PAMPs_DAMPs1->TLR NFkB_priming NF-κB Activation TLR->NFkB_priming Pro_IL1B Pro-IL-1β & Pro-IL-18 Transcription NFkB_priming->Pro_IL1B NLRP3_exp NLRP3 Expression NFkB_priming->NLRP3_exp PAMPs_DAMPs2 PAMPs/DAMPs (e.g., ATP, Uric Acid) NLRP3 NLRP3 PAMPs_DAMPs2->NLRP3 Activates ASC ASC NLRP3->ASC Pro_Casp1 Pro-Caspase-1 ASC->Pro_Casp1 Inflammasome NLRP3 Inflammasome Assembly Pro_Casp1->Inflammasome Casp1 Active Caspase-1 Inflammasome->Casp1 Cleaves Pro-Caspase-1 IL1B Mature IL-1β Casp1->IL1B Cleaves Pro-IL-1β IL18 Mature IL-18 Casp1->IL18 Cleaves Pro-IL-18 Pyroptosis Pyroptosis Casp1->Pyroptosis

NLRP3 Inflammasome Pathway

Application Notes and Protocols

The identification and validation of novel anti-inflammatory agents require a robust and systematic screening approach. The following protocols outline key in vitro and in vivo assays for evaluating the anti-inflammatory potential of test compounds.

In Vitro Screening of Anti-Inflammatory Compounds

In vitro assays provide a high-throughput and cost-effective means of initial screening and mechanistic characterization of potential anti-inflammatory drugs.[18][19]

1. Inhibition of Lipopolysaccharide (LPS)-Induced Pro-inflammatory Mediators in Macrophages

This assay is a fundamental tool for screening compounds that can suppress the inflammatory response of macrophages, key cells in the innate immune system. It measures the ability of a test compound to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines like TNF-α and IL-6.[20][21][22]

Experimental Protocol: Measurement of Nitric Oxide (NO) using the Griess Assay

  • Cell Culture: Plate RAW 264.7 murine macrophages or human THP-1 monocytes (differentiated into macrophages) in a 96-well plate and allow them to adhere overnight.

  • Compound Treatment: Pre-incubate the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 100 ng/mL to 1 µg/mL) for 18-24 hours. Include a vehicle control and a positive control (e.g., a known anti-inflammatory drug).

  • Supernatant Collection: After incubation, collect the cell culture supernatant.

  • Griess Reaction: In a new 96-well plate, mix 50 µL of the collected supernatant with 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 5-10 minutes at room temperature, protected from light. Then, add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine dihydrochloride solution) and incubate for another 5-10 minutes.

  • Measurement: Measure the absorbance at 540 nm using a microplate reader.

  • Quantification: Determine the nitrite concentration in the samples by comparing the absorbance values to a standard curve prepared with sodium nitrite.

  • Data Analysis: Calculate the percentage inhibition of NO production for each compound concentration relative to the LPS-stimulated control.

Experimental Protocol: Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6) by ELISA

  • Cell Culture and Treatment: Follow the same procedure as for the Griess assay.

  • Supernatant Collection: Collect the cell culture supernatant after the 18-24 hour stimulation period.

  • ELISA: Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.

  • Data Analysis: Calculate the percentage inhibition of cytokine production for each compound concentration relative to the LPS-stimulated control.

Table 1: Example Data for In Vitro Inhibition of Pro-inflammatory Mediators

CompoundTargetCell LineIC50 (µM)% Inhibition at 10 µM
MCC950 NLRP3 InflammasomeBMDMs0.00895% (IL-1β)
Upadacitinib JAK1Various0.043>90% (pSTAT)
Dexamethasone Glucocorticoid ReceptorRAW 264.70.0185% (NO)
Test Compound A UnknownTHP-15.265% (TNF-α)
Test Compound B UnknownRAW 264.712.845% (IL-6)

Note: IC50 values and percentage inhibition are illustrative and will vary depending on the specific experimental conditions.

In Vivo Models of Inflammation

In vivo models are indispensable for evaluating the efficacy, pharmacokinetics, and safety of lead anti-inflammatory compounds in a whole-organism context.[18][23][24]

1. Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This acute model is widely used to assess the systemic anti-inflammatory effects of test compounds by measuring the inhibition of pro-inflammatory cytokine release into the bloodstream.[25]

Experimental Protocol:

  • Animal Model: Use C57BL/6 or BALB/c mice.

  • Compound Administration: Administer the test compound (e.g., via oral gavage or intraperitoneal injection) at various doses.

  • LPS Challenge: After a predetermined time (e.g., 1 hour), inject the mice with a sublethal dose of LPS (e.g., 1-5 mg/kg, intraperitoneally).

  • Blood Collection: At a peak time point for cytokine production (e.g., 1.5-2 hours post-LPS), collect blood samples via cardiac puncture or from the tail vein.

  • Cytokine Measurement: Prepare serum or plasma from the blood samples and measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using ELISA.

  • Data Analysis: Compare the cytokine levels in the compound-treated groups to the LPS-treated vehicle control group to determine the percentage inhibition.

2. Collagen-Induced Arthritis (CIA) in Mice

The CIA model is a well-established and widely used model of rheumatoid arthritis, exhibiting many of the pathological features of the human disease, including synovitis, cartilage degradation, and bone erosion.[23][24]

Experimental Protocol:

  • Animal Model: Use susceptible mouse strains, such as DBA/1J mice.[23]

  • Immunization: On day 0, immunize the mice with an emulsion of bovine or chicken type II collagen and Complete Freund's Adjuvant (CFA) at the base of the tail.

  • Booster: On day 21, administer a booster immunization with type II collagen in Incomplete Freund's Adjuvant (IFA).

  • Disease Onset and Scoring: Arthritis typically develops between days 24 and 28. Monitor the mice regularly for signs of arthritis and score the severity based on paw swelling and joint inflammation.

  • Compound Treatment: Begin treatment with the test compound either prophylactically (before disease onset) or therapeutically (after disease onset).

  • Evaluation: Continue monitoring and scoring arthritis severity throughout the treatment period. At the end of the study, collect tissues for histological analysis of joint inflammation and damage, and measure serum levels of inflammatory markers and anti-collagen antibodies.

  • Data Analysis: Compare the arthritis scores, histological findings, and biomarker levels between the compound-treated groups and the vehicle-treated control group.

Table 2: Example Data for In Vivo Anti-Inflammatory Efficacy

CompoundModelAnimal StrainDosing RegimenEfficacy ReadoutResult
Etanercept CIADBA/1J Mouse5 mg/kg, 3x/week, i.p.Reduction in Arthritis Score60% reduction
Upadacitinib CIADBA/1J Mouse3 mg/kg, daily, p.o.Reduction in Paw Swelling55% reduction
MCC950 LPS-induced inflammationC57BL/6 Mouse10 mg/kg, i.p.Inhibition of serum IL-1β80% inhibition
Test Compound C CIADBA/1J Mouse20 mg/kg, daily, p.o.Reduction in Arthritis Score40% reduction

Note: Results are illustrative and will vary based on the specific experimental design.

Experimental Workflow for Anti-Inflammatory Drug Discovery

The development of a novel anti-inflammatory agent follows a structured workflow, from initial screening to preclinical evaluation.

Drug_Discovery_Workflow Start HTS High-Throughput Screening (In Vitro Assays) Start->HTS Hit_ID Hit Identification HTS->Hit_ID Hit_ID->HTS Inactive Lead_Opt Lead Optimization (SAR Studies) Hit_ID->Lead_Opt Active Hits In_Vivo In Vivo Efficacy & PK/PD (Animal Models) Lead_Opt->In_Vivo In_Vivo->Lead_Opt Ineffective Preclinical Preclinical Development (Toxicology, Formulation) In_Vivo->Preclinical Efficacious Leads IND Investigational New Drug (IND) Application Preclinical->IND End IND->End

Anti-Inflammatory Drug Discovery Workflow

Conclusion

The development of novel anti-inflammatory agents is a dynamic and promising area of pharmaceutical research. By leveraging a deeper understanding of key inflammatory pathways such as NF-κB, JAK-STAT, and the NLRP3 inflammasome, and employing a systematic approach to in vitro and in vivo screening, researchers can more effectively identify and validate promising new drug candidates. The protocols and information provided herein serve as a valuable resource for scientists and drug development professionals dedicated to advancing the treatment of inflammatory diseases.

References

Method

Application Notes and Protocols for the Synthesis of Anticancer Compounds

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the synthesis and evaluation of novel anticancer compounds. It is intended...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and evaluation of novel anticancer compounds. It is intended to serve as a comprehensive resource for researchers and professionals involved in the discovery and development of new cancer therapeutics. The information presented herein is curated from recent scientific literature and focuses on compounds demonstrating significant cytotoxic activity against various cancer cell lines.

Introduction

The synthesis of novel chemical entities with potent and selective anticancer activity remains a cornerstone of modern drug discovery. This report details the synthesis and biological evaluation of several classes of heterocyclic compounds, including chalcones, pyrazolines, and thiazolidinediones, which have shown promise as anticancer agents. The protocols outlined below provide a framework for the synthesis of these compounds and the assessment of their cytotoxic effects through established in vitro assays.

Featured Anticancer Compounds: Synthesis and Activity

Recent research has highlighted the potential of several synthetic compounds as effective anticancer agents. Below are examples of such compounds, along with their synthesis schemes and in vitro cytotoxic activities.

Chalcone Derivatives

Chalcones (1,3-diaryl-2-propen-1-ones) are a class of naturally occurring compounds that serve as precursors for flavonoids and have demonstrated a wide range of pharmacological activities, including anticancer effects.[1] Synthetic chalcone derivatives are of particular interest due to their relatively simple synthesis and the tunability of their chemical structures to enhance biological activity.[1][2]

Synthesis of Trimethoxyphenyl-Derived Chalcone-Benzimidazolium Salts:

A series of novel trimethoxyphenyl-derived chalcone-benzimidazolium salts have been synthesized and evaluated for their cytotoxic activity.[3] The general synthesis scheme is as follows:

  • Step 1: Claisen-Schmidt Condensation: 4'-hydroxyacetophenone reacts with 3,4,5-trimethoxybenzaldehyde in the presence of NaOH to yield a trimethoxyphenyl-derived (E)-chalcone.[3]

  • Step 2: Alkylation: The resulting chalcone is alkylated with 1,3-dibromopropane using sodium hydride (NaH).[3]

  • Step 3: Imidazole Formation: The alkylated chalcone is then reacted with various substituted imidazoles in the presence of potassium carbonate (K2CO3) to yield the final chalcone-imidazole hybrid compounds.[3]

Quantitative Data: Cytotoxic Activity of Chalcone Derivatives

The cytotoxic activity of synthesized chalcone derivatives is typically evaluated using the MTT assay against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key parameter for quantifying a drug's potency.[4]

CompoundTarget Cell LineIC50 (µM)Reference CompoundIC50 (µM)
A14 MCF-7 (Breast Cancer)< 168.65-Fluorouracil168.6
Chalcone-1,2,3-triazole hybrid (36) A549, HeLa, DU145, HepG21.3–186.2 µM (GI50)--
Chalcone–indole hybrid (42) HepG2, SMMC-7221, PC-3, A549, K562, HCT116, SKOV3, MCF-70.23–1.8 µM--
Panduretin A (PA) MCF-7 (Breast Cancer)11.5 µM (48h)--
Panduretin A (PA) T47D (Breast Cancer)14.5 µM (48h)--

Table 1: In vitro anticancer activity of selected chalcone derivatives.[1][2][5]

Pyrazoline Derivatives

Pyrazolines are five-membered heterocyclic compounds containing two adjacent nitrogen atoms.[6] They are known to exhibit a wide range of biological activities, and their derivatives have emerged as a promising class of anticancer agents.[7][8]

Synthesis of Novel Pyrazoline Derivatives:

The synthesis of pyrazoline derivatives often involves the cyclization of chalcones with hydrazine or its derivatives.[6][8]

  • Step 1: Chalcone Synthesis: Substituted acetophenones are reacted with substituted benzaldehydes in the presence of a base (e.g., piperidine or NaOH) to form chalcone intermediates.[8]

  • Step 2: Pyrazoline Formation: The synthesized chalcones are then refluxed with hydrazine hydrate or substituted hydrazines to yield the corresponding pyrazoline derivatives.[6]

Quantitative Data: Cytotoxic Activity of Pyrazoline Derivatives

CompoundTarget Cell LineIC50 (µM)Reference CompoundIC50 (µM)
Compound 11 AsPC-1 (Pancreatic Cancer)16.8Cisplatin-
Compound 11 U251 (Glioblastoma)11.9Cisplatin-
Compound b17 HepG-2 (Liver Cancer)3.57Cisplatin8.45
Compound 7d MGC-803 (Gastric Cancer)15.43--
Compound 7f MGC-803 (Gastric Cancer)20.54--

Table 2: In vitro anticancer activity of selected pyrazoline derivatives.[7][8][9]

Thiazolidinedione Derivatives

Thiazolidinediones (TZDs) are a class of compounds containing a thiazolidine-2,4-dione heterocyclic motif. They have been investigated for various therapeutic applications, including as anticancer agents.[10][11]

Synthesis of Thiazolidinedione Derivatives:

The synthesis of anticancer thiazolidinedione derivatives often involves the Knoevenagel condensation. A general synthetic route is as follows:

  • An appropriate aldehyde is reacted with 2,4-thiazolidinedione in a suitable solvent (e.g., ethanol) with a basic catalyst (e.g., piperidine) to yield the 5-substituted-2,4-thiazolidinedione derivatives.

Quantitative Data: Cytotoxic Activity of Thiazolidinedione Derivatives

CompoundTarget Cell LineIC50 (µM)Reference CompoundIC50 (µM)
PZ-9 MCF-7 (Breast Cancer)29.44Vincristine6.45
PZ-11 MCF-7 (Breast Cancer)17.35Vincristine6.45
Compound 20 Caco-2 (Colon Cancer)2Doxorubicin3.46
Compound 20 HepG-2 (Liver Cancer)10Doxorubicin1.15
Compound 20 MDA-MB-231 (Breast Cancer)40Doxorubicin0.98
Compound 5d NCI-H522 (Non-small cell lung cancer)1.36 (GI50)--
Compound 5d MDA-MB-468 (Breast Cancer)1.11 (GI50)--

Table 3: In vitro anticancer activity of selected thiazolidinedione derivatives.[10][11][12]

Signaling Pathways in Cancer and Drug Targeting

Many anticancer compounds exert their effects by modulating specific intracellular signaling pathways that are often dysregulated in cancer cells. The PI3K/Akt/mTOR pathway is a key regulator of cell growth, proliferation, and survival, and its aberrant activation is a common feature of many cancers.[13][14][15]

PI3K_Akt_mTOR_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 P PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PIP3->Akt PTEN PTEN PTEN->PIP3 -| PDK1->Akt P TSC1_2 TSC1/2 Akt->TSC1_2 -| mTORC2 mTORC2 mTORC2->Akt P mTORC1 mTORC1 S6K p70S6K mTORC1->S6K P _4EBP1 4E-BP1 mTORC1->_4EBP1 -| Rheb Rheb TSC1_2->Rheb -| Rheb->mTORC1 Proliferation Cell Proliferation, Growth, Survival S6K->Proliferation

PI3K/Akt/mTOR Signaling Pathway

Experimental Protocols

Detailed protocols for key in vitro assays used to evaluate the anticancer activity of synthesized compounds are provided below.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

Materials:

  • 96-well flat-bottomed microplates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, isopropanol)[16]

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • Test compounds

  • Cancer cell line of interest

Protocol:

  • Cell Seeding:

    • Harvest cancer cells and determine cell concentration using a hemocytometer or automated cell counter.

    • Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

    • Incubate the plates at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.[4]

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in complete culture medium.

    • Remove the medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

    • Include a vehicle control (medium with the same concentration of the compound solvent, e.g., DMSO) and a negative control (cells in medium only).

    • Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.[16]

  • MTT Addition:

    • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well.[16]

    • Incubate the plates for an additional 2-4 hours at 37°C until purple formazan crystals are visible.[4]

  • Formazan Solubilization:

    • Carefully aspirate the medium from each well without disturbing the formazan crystals.

    • Add 100-200 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[16]

    • Gently shake the plate on an orbital shaker for 5-15 minutes to ensure complete dissolution.

  • Data Acquisition:

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to subtract background absorbance.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

    • Determine the IC50 value from the dose-response curve.

MTT_Assay_Workflow start Start seed_cells Seed Cells in 96-well Plate start->seed_cells incubate1 Incubate 24h seed_cells->incubate1 add_compounds Add Test Compounds (various concentrations) incubate1->add_compounds incubate2 Incubate 48-72h add_compounds->incubate2 add_mtt Add MTT Reagent incubate2->add_mtt incubate3 Incubate 2-4h add_mtt->incubate3 add_solvent Add Solubilization Solution (e.g., DMSO) incubate3->add_solvent read_absorbance Read Absorbance (570 nm) add_solvent->read_absorbance analyze_data Analyze Data (Calculate IC50) read_absorbance->analyze_data end End analyze_data->end

MTT Assay Experimental Workflow
Clonogenic Assay

The clonogenic assay, or colony formation assay, is an in vitro method to assess the ability of a single cell to proliferate and form a colony.[17] It is a sensitive assay to determine the effectiveness of cytotoxic agents.[18][19]

Materials:

  • 6-well plates or culture dishes

  • Complete cell culture medium

  • Trypsin-EDTA

  • Phosphate-buffered saline (PBS)

  • Fixation solution (e.g., 6% glutaraldehyde or a mixture of methanol and acetic acid)

  • Staining solution (e.g., 0.5% crystal violet in methanol)[18]

  • Test compounds

  • Cancer cell line of interest

Protocol:

  • Cell Preparation:

    • Harvest a single-cell suspension of cancer cells.

    • Determine the cell concentration and viability.

  • Cell Seeding:

    • Seed a low and precise number of cells (e.g., 100-1000 cells per well of a 6-well plate) in complete medium. The exact number of cells to be plated should be determined empirically for each cell line and treatment condition.

    • Allow the cells to attach overnight in a 37°C, 5% CO2 incubator.

  • Compound Treatment:

    • Treat the cells with various concentrations of the test compound for a defined period (e.g., 24 hours).

    • After treatment, remove the compound-containing medium, wash the cells with PBS, and add fresh complete medium.

  • Colony Formation:

    • Incubate the plates for 7-14 days, or until colonies of at least 50 cells are visible in the control wells.[18]

    • Change the medium every 2-3 days.

  • Fixation and Staining:

    • Aspirate the medium and gently wash the wells with PBS.

    • Add the fixation solution and incubate for 5-15 minutes at room temperature.[18]

    • Remove the fixation solution and add the crystal violet staining solution. Incubate for 15-30 minutes at room temperature.

    • Carefully wash the plates with water to remove excess stain and allow them to air dry.

  • Colony Counting:

    • Count the number of colonies (a colony is defined as a cluster of at least 50 cells) in each well.

  • Data Analysis:

    • Calculate the Plating Efficiency (PE) = (Number of colonies formed / Number of cells seeded) x 100%.

    • Calculate the Surviving Fraction (SF) = (Number of colonies formed after treatment / (Number of cells seeded x PE)) x 100%.

    • Plot the surviving fraction against the drug concentration.

Clonogenic_Assay_Workflow start Start seed_cells Seed Low Density of Single Cells start->seed_cells attach Allow Cells to Attach seed_cells->attach treat Treat with Anticancer Compound attach->treat incubate Incubate for 7-14 Days (Colony Formation) treat->incubate fix_stain Fix and Stain Colonies (Crystal Violet) incubate->fix_stain count Count Colonies fix_stain->count analyze Calculate Surviving Fraction count->analyze end End analyze->end

Clonogenic Assay Experimental Workflow

Conclusion

The synthesis and evaluation of novel anticancer compounds is a dynamic and critical area of research. The application notes and protocols provided herein offer a foundational guide for the synthesis of promising heterocyclic compounds and the assessment of their cytotoxic properties. By leveraging these methodologies, researchers can contribute to the development of the next generation of cancer therapeutics. It is imperative that all experimental work is conducted in accordance with institutional safety guidelines and ethical standards.

References

Application

Thiazolidine Derivatives: Promising Scaffolds for Combating Neurodegenerative Diseases

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals Introduction: Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, present a growing global hea...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, present a growing global health challenge characterized by the progressive loss of neuronal structure and function. The complex and multifactorial nature of these disorders necessitates the development of therapeutic agents with diverse mechanisms of action. Thiazolidine derivatives, a versatile class of heterocyclic compounds, have emerged as a promising scaffold in the quest for effective treatments. This document provides detailed application notes and experimental protocols for evaluating the potential of thiazolidine derivatives as therapeutic agents against neurodegenerative diseases.

Thiazolidine-based compounds, including thiazolidinediones (TZDs), have demonstrated a remarkable range of pharmacological activities relevant to neuroprotection.[1] These include anti-inflammatory, antioxidant, and anti-diabetic properties, all of which are increasingly implicated in the pathogenesis of neurodegeneration.[2][3] The well-known TZD drugs, pioglitazone and rosiglitazone, initially developed for type 2 diabetes, have shown neuroprotective effects in various preclinical models of neurological disorders.[4][5] The therapeutic potential of this class of compounds stems from their ability to modulate multiple key signaling pathways involved in neuronal survival and function.

Multi-Targeting Potential of Thiazolidine Derivatives

Thiazolidine derivatives exert their neuroprotective effects through a multi-targeted approach, addressing several pathological hallmarks of neurodegenerative diseases.[6]

  • Anti-inflammatory Action: Chronic neuroinflammation is a key contributor to neuronal damage in Alzheimer's and Parkinson's diseases.[7] Thiazolidine derivatives, particularly TZDs, are potent agonists of the Peroxisome Proliferator-Activated Receptor-gamma (PPAR-γ), a nuclear receptor that plays a critical role in regulating inflammation.[5][8] Activation of PPAR-γ can suppress the production of pro-inflammatory cytokines and reduce microglial activation.[9] Some derivatives also exhibit inhibitory effects on nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.[10][11]

  • Antioxidant Effects: Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cellular antioxidant defense system, is a major contributor to neuronal cell death.[12][13] Thiazolidine derivatives have been shown to possess significant antioxidant properties, capable of scavenging free radicals and reducing oxidative damage.[14][15][16]

  • Enzyme Inhibition: The pathogenesis of Alzheimer's disease is closely linked to the activities of several key enzymes. Thiazolidine derivatives have been designed and synthesized to inhibit acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine, and butyrylcholinesterase (BuChE).[17][18][19] Inhibition of these enzymes helps to restore cholinergic function, which is impaired in Alzheimer's patients. Furthermore, some derivatives have shown inhibitory activity against β-secretase (BACE-1), an enzyme involved in the production of amyloid-beta (Aβ) peptides, and Glycogen Synthase Kinase-3β (GSK-3β), an enzyme implicated in tau hyperphosphorylation.[2][20][21]

Quantitative Data on Thiazolidine Derivatives

The following tables summarize the in vitro inhibitory activities of various thiazolidine derivatives against key enzymatic targets implicated in neurodegenerative diseases.

Table 1: Cholinesterase Inhibitory Activity of Thiazolidine Derivatives

Compound ClassTargetIC50 ValueReference
Benzimidazole-based thiazolesAChE0.10 ± 0.05 to 11.10 µM[22]
Benzimidazole-based thiazolesBuChE0.20 ± 0.050 to 14.20 µM[22]
Thiazole-based derivativesAChE103.24 nM and 108.94 nM[23]
5-(4-methoxybenzylidene) thiazolidine-2,4-dioneAChE165.93 nM[18]
Thiazolidin-4-one-1,3,4-thiadiazole hybridsAChEpIC50 = 1.01 to 1.30 mM[19]

Table 2: BACE-1 and GSK-3β Inhibitory Activity of Thiazolidine Derivatives

Compound ClassTargetIC50 ValueReference
Thiazol-imidazole-acetamide derivativesBACE-1< 5 µM[2]
Thiazolidinedione derivativesGSK-3β0.89 µM[2]
Thiazolidin-4-one analogueGSK-3β>10-fold selectivity over other kinases[21]

Table 3: Antioxidant Activity of Thiazolidine Derivatives

Compound ClassAssayEC50/IC50 ValueReference
Thiazolidine-4-carboxylic acid derivativesDPPH12.16 µg/mL and 13.97 µg/mL[15]
Thiazolidinedione derivativesDPPH10.78 µg/mL and 11.16 μg/mL[16]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key signaling pathways modulated by thiazolidine derivatives and general experimental workflows for their evaluation.

neuroprotective_pathways cluster_AD Alzheimer's Disease Pathology cluster_PD Parkinson's Disease Pathology APP APP Abeta Aβ Aggregation APP->Abeta β-secretase Neuronal_Death_AD Neuronal Death Abeta->Neuronal_Death_AD Neurotoxicity Tau Tau Hyper- phosphorylation Tau->Abeta ACh Acetylcholine Degradation ACh->Neuronal_Death_AD BACE1 BACE-1 GSK3b GSK-3β AChE AChE/BuChE Oxidative_Stress Oxidative Stress Dopaminergic_Neuron_Death Neuronal Death Oxidative_Stress->Dopaminergic_Neuron_Death Neuroinflammation_PD Neuroinflammation Neuroinflammation_PD->Dopaminergic_Neuron_Death Dopaminergic_Neuron Dopaminergic Neuron Dopaminergic_Neuron->Dopaminergic_Neuron_Death Thiazolidine Thiazolidine Derivatives Thiazolidine->BACE1 Inhibition Thiazolidine->GSK3b Inhibition Thiazolidine->AChE Inhibition PPARg PPARγ Thiazolidine->PPARg Activation Nrf2 Nrf2 Thiazolidine->Nrf2 Activation NFkB NF-κB Thiazolidine->NFkB Inhibition PPARg->Neuroinflammation_PD Inhibition Nrf2->Oxidative_Stress Inhibition NFkB->Neuroinflammation_PD

Caption: Neuroprotective mechanisms of thiazolidine derivatives.

experimental_workflow cluster_synthesis Synthesis & Characterization cluster_invitro In Vitro Evaluation cluster_invivo In Vivo Evaluation Synthesis Synthesis of Thiazolidine Derivatives Purification Purification (Recrystallization/Chromatography) Synthesis->Purification Characterization Structural Characterization (NMR, IR, MS) Purification->Characterization Enzyme_Assays Enzyme Inhibition Assays (AChE, BACE-1, GSK-3β) Characterization->Enzyme_Assays Antioxidant_Assays Antioxidant Activity (DPPH, FRAP) Characterization->Antioxidant_Assays Cell_Culture Neuroblastoma Cell Lines (e.g., SH-SY5Y) Characterization->Cell_Culture Toxicity Neurotoxicity Induction (Aβ, H2O2, MPP+) Cell_Culture->Toxicity Neuroprotection_Assay Neuroprotection Assessment (MTT, LDH) Toxicity->Neuroprotection_Assay Animal_Models Animal Models of Neurodegeneration (e.g., Scopolamine-induced amnesia, MPTP-induced Parkinsonism) Neuroprotection_Assay->Animal_Models Behavioral_Tests Behavioral Tests (Morris Water Maze, etc.) Animal_Models->Behavioral_Tests Biochemical_Analysis Biochemical Analysis (Brain tissue homogenates) Behavioral_Tests->Biochemical_Analysis Histopathology Histopathological Examination Biochemical_Analysis->Histopathology

Caption: General experimental workflow for evaluating thiazolidine derivatives.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the neuroprotective potential of thiazolidine derivatives.

Protocol 1: Synthesis of 2,4-Thiazolidinedione Derivatives

This protocol describes a general method for the synthesis of 2,4-thiazolidinedione, a common core structure in many neuroprotective derivatives.[14][24][25]

Materials:

  • Thiourea

  • Chloroacetic acid

  • Concentrated Hydrochloric Acid

  • Water

  • Ethanol

  • Substituted aromatic aldehydes

  • Piperidine (catalyst)

  • Toluene (solvent)

  • Secondary amines

  • Formaldehyde

Procedure for 2,4-Thiazolidinedione Core Synthesis:

  • In a round-bottom flask, dissolve thiourea and chloroacetic acid in water.

  • Add concentrated hydrochloric acid dropwise while stirring.

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and then in an ice bath to precipitate the product.

  • Filter the precipitate, wash with cold water, and dry to obtain crude 2,4-thiazolidinedione.

  • Recrystallize the crude product from ethanol to obtain pure 2,4-thiazolidinedione.[16]

Procedure for Knoevenagel Condensation to Synthesize 5-arylidene-2,4-thiazolidinediones:

  • In a round-bottom flask, dissolve 2,4-thiazolidinedione and a substituted aromatic aldehyde in toluene.

  • Add a catalytic amount of piperidine.

  • Reflux the mixture using a Dean-Stark apparatus to remove water for 6-8 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and filter the precipitated product.

  • Wash the product with a non-polar solvent (e.g., hexane) and dry.

  • Recrystallize from a suitable solvent (e.g., ethanol or acetic acid).

Procedure for Mannich Reaction to Synthesize N-substituted-2,4-thiazolidinediones:

  • In a flask, mix 2,4-thiazolidinedione with formaldehyde and a secondary amine in ethanol.

  • Stir the mixture at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the residue by column chromatography or recrystallization.[24]

Protocol 2: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay is widely used to screen for AChE inhibitors.[26][27][28][29]

Materials:

  • Acetylcholinesterase (AChE) from Electrophorus electricus

  • Acetylthiocholine iodide (ATCI) - substrate

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

  • Phosphate buffer (0.1 M, pH 8.0)

  • Test compounds (thiazolidine derivatives) dissolved in a suitable solvent (e.g., DMSO)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.

  • In a 96-well plate, add 140 µL of phosphate buffer to each well.

  • Add 20 µL of DTNB solution to each well.

  • Add 10 µL of the test compound solution at various concentrations to the sample wells. Add 10 µL of the solvent for the control wells.

  • Add 20 µL of AChE solution to all wells except the blank. For the blank, add 20 µL of phosphate buffer.

  • Incubate the plate at 25°C for 15 minutes.

  • Initiate the reaction by adding 10 µL of ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader in kinetic mode.

  • Calculate the rate of reaction (V) for each well.

  • The percentage of inhibition is calculated as: (V_control - V_sample) / V_control * 100.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 3: β-Secretase (BACE-1) FRET Assay

This fluorescence resonance energy transfer (FRET) assay is used to screen for BACE-1 inhibitors.[6][9][12][30][31]

Materials:

  • Recombinant human BACE-1 enzyme

  • BACE-1 FRET substrate (e.g., a peptide with a fluorophore and a quencher)

  • Assay buffer (e.g., sodium acetate buffer, pH 4.5)

  • Test compounds

  • BACE-1 inhibitor (positive control)

  • Black 96-well or 384-well microplate

  • Fluorescence microplate reader

Procedure:

  • Prepare dilutions of the test compounds and the positive control in the assay buffer.

  • In a black microplate, add the assay buffer to all wells.

  • Add the test compounds or positive control to the respective wells. Add solvent for the control wells.

  • Add the BACE-1 enzyme solution to all wells except the blank.

  • Pre-incubate the plate at the recommended temperature (e.g., 37°C) for a specified time (e.g., 15 minutes).

  • Initiate the reaction by adding the BACE-1 FRET substrate to all wells.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths immediately and then kinetically over a period of time (e.g., 60 minutes).

  • Calculate the reaction rate from the linear portion of the fluorescence versus time plot.

  • Determine the percentage of inhibition and the IC50 value as described in Protocol 2.

Protocol 4: Glycogen Synthase Kinase-3β (GSK-3β) Kinase Assay

This assay measures the inhibition of GSK-3β activity.[27][32][33]

Materials:

  • Recombinant human GSK-3β enzyme

  • GSK-3β substrate (e.g., a specific peptide like ULight-GS)

  • ATP

  • Kinase assay buffer

  • Test compounds

  • Known GSK-3β inhibitor (positive control)

  • White 384-well microplate

  • Luminescence or fluorescence plate reader (depending on the detection method)

Procedure:

  • Prepare serial dilutions of the test compounds and the positive control in the kinase assay buffer.

  • In a white microplate, add the kinase assay buffer.

  • Add the test compounds or positive control to the appropriate wells.

  • Add the GSK-3β enzyme to all wells except the "no enzyme" control.

  • Add the GSK-3β substrate to all wells.

  • Initiate the kinase reaction by adding ATP to all wells.

  • Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions (e.g., a reagent that detects phosphorylated substrate).

  • Measure the luminescence or fluorescence signal.

  • Calculate the percentage of inhibition and the IC50 value.

Protocol 5: DPPH Radical Scavenging Assay

This is a common and simple method to evaluate the antioxidant activity of compounds.[10][15][24][34][35]

Materials:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol or ethanol

  • Test compounds

  • Ascorbic acid or Trolox (positive control)

  • 96-well microplate

  • Spectrophotometer or microplate reader

Procedure:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM). The solution should have a deep violet color.

  • Prepare various concentrations of the test compounds and the positive control in methanol.

  • In a 96-well plate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the test compound or positive control solution to the respective wells. For the blank, add 100 µL of methanol.

  • Mix well and incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • The percentage of DPPH radical scavenging activity is calculated as: ((A_blank - A_sample) / A_blank) * 100.

  • Determine the EC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.

Protocol 6: In Vivo Neuroprotection Assessment using the Morris Water Maze (MWM)

The MWM is a widely used behavioral test to assess spatial learning and memory in rodents, and it is a valuable tool for evaluating the efficacy of potential neuroprotective agents.[1][17][20][29][32][36][37]

Animals:

  • Adult male mice or rats.

Apparatus:

  • A circular pool (e.g., 120-150 cm in diameter) filled with water made opaque with non-toxic white paint.

  • An escape platform submerged 1-2 cm below the water surface.

  • Visual cues placed around the room.

  • A video tracking system.

Procedure:

  • Acquisition Phase (Training):

    • For 4-5 consecutive days, train the animals to find the hidden platform.

    • Each day, conduct 4 trials per animal, starting from different quadrants of the pool.

    • Allow the animal to swim for a maximum of 60-90 seconds to find the platform. If it fails, gently guide it to the platform.

    • Allow the animal to remain on the platform for 15-30 seconds.

    • Record the escape latency (time to find the platform) and path length for each trial.

  • Drug Administration:

    • Administer the thiazolidine derivative or vehicle to the animals according to the study design (e.g., before or after each training session).

  • Probe Trial:

    • 24 hours after the last training session, remove the platform from the pool.

    • Allow the animal to swim freely for 60 seconds.

    • Record the time spent in the target quadrant (where the platform was located) and the number of times the animal crosses the former platform location.

  • Data Analysis:

    • Analyze the escape latency and path length during the acquisition phase to assess learning.

    • Analyze the data from the probe trial to assess memory retention.

    • Compare the performance of the drug-treated group with the vehicle-treated group.

Application to Huntington's Disease

While specific studies on thiazolidine derivatives in dedicated Huntington's disease (HD) models are limited in the currently available literature, the multi-target neuroprotective properties of these compounds suggest their potential therapeutic relevance.[22][23][33][38][39][40][41][42] The pathological mechanisms in HD, including mitochondrial dysfunction, oxidative stress, and neuroinflammation, are also addressed by thiazolidine derivatives.

Proposed Experimental Approach for HD:

  • In Vitro Models: Utilize cell lines expressing mutant huntingtin (mHtt), such as striatal cell lines (e.g., STHdhQ7/Q111) or patient-derived fibroblasts and induced pluripotent stem cells (iPSCs), to assess the effects of thiazolidine derivatives on cell viability, mHtt aggregation, mitochondrial function, and oxidative stress markers.

  • In Vivo Models: Employ transgenic mouse models of HD, such as the R6/2 or YAC128 models, to evaluate the in vivo efficacy of promising thiazolidine derivatives. Key outcome measures would include behavioral assessments (e.g., rotarod test for motor coordination, open field test for locomotor activity), survival analysis, and neuropathological examination of brain tissue for mHtt aggregates and neuronal loss.

Conclusion

Thiazolidine derivatives represent a highly promising class of compounds for the development of novel therapeutics for neurodegenerative diseases. Their ability to modulate multiple key pathological pathways, including neuroinflammation, oxidative stress, and enzymatic activities, provides a strong rationale for their further investigation. The detailed protocols provided in this document offer a comprehensive framework for researchers to systematically evaluate the neuroprotective potential of novel thiazolidine-based compounds and advance their development towards clinical applications. Continued research, particularly in the context of Huntington's disease, is warranted to fully explore the therapeutic utility of this versatile chemical scaffold.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of Thiazolidine Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for thiazolidi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions for thiazolidine synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing the thiazolidine-2,4-dione (TZD) core?

A1: The most prevalent method involves the condensation reaction of thiourea and an α-haloacetic acid, such as monochloroacetic acid, typically refluxed in water.[1][2][3] This reaction can be optimized using microwave irradiation to significantly reduce reaction times from hours to minutes and often results in high yields.[2] Another approach utilizes the reaction of ethyl chloroacetate with potassium thiocyanate, though this method requires caution due to the potential liberation of toxic hydrogen cyanide gas.[2]

Q2: I am getting a low yield in my Knoevenagel condensation. What are the critical parameters to optimize?

A2: Low yields in Knoevenagel condensation between a thiazolidinone and an aldehyde are common. Key parameters to investigate include the choice of catalyst, solvent, and reaction temperature.

  • Catalyst: Piperidine is a commonly used basic catalyst, often in solvents like ethanol or toluene.[1][3][4] Other effective catalysts include ethylenediamine diacetate (EDDA), which can be used in solvent-free conditions, and piperidinium acetate.[2][4]

  • Solvent: The choice of solvent plays a crucial role. While ethanol is frequently used, toluene has been shown to be favorable in certain syntheses.[1][5] For greener approaches, solvent-free conditions or the use of polyethylene glycol (PEG) have been explored.[2]

  • Temperature: The optimal temperature can range from room temperature to reflux (e.g., 75-110°C), depending on the specific reactants and catalyst used.[1][2][5] Microwave-assisted heating can often improve yields and shorten reaction times.[6]

Q3: How do electron-donating or electron-withdrawing groups on the aldehyde affect the Knoevenagel condensation?

A3: The electronic properties of the substituents on the aromatic aldehyde can influence the reaction outcome. Generally, aldehydes with electron-poor aromatic rings (containing electron-withdrawing groups) tend to give slightly better yields in Knoevenagel condensations compared to those with electron-rich rings (containing electron-donating groups).[6] However, steric hindrance, such as ortho-substituents, can also negatively impact the yield.[6]

Q4: What are the advantages of using microwave irradiation or ultrasound in thiazolidine synthesis?

A4: Both microwave irradiation and ultrasound are green chemistry techniques that offer significant advantages over conventional heating methods.

  • Microwave Irradiation: This method can dramatically reduce reaction times (from hours to minutes), increase product yields, and sometimes eliminate the need for a catalyst.[2][6]

  • Ultrasound (Sonification): Ultrasound can also accelerate reactions, particularly in one-pot, multi-component syntheses. It has been shown to be effective where conventional stirring fails to achieve full conversion, even after extended periods.[2]

Troubleshooting Guide

Problem 1: Low or No Product Yield

Possible Cause Suggested Solution Citation
Ineffective Catalyst The chosen catalyst may not be optimal for your specific substrates. Experiment with different catalysts such as piperidine, ethylenediamine diacetate (EDDA), or ammonium persulfate. For some reactions, an acid catalyst like p-toluenesulfonic acid (PTSA) may be required.[2][4][7]
Inappropriate Solvent The solvent can significantly impact reaction efficiency. Test a range of solvents with varying polarities, such as ethanol, toluene, or DMF. In some cases, solvent-free conditions have proven to be most effective.[4][5][7]
Suboptimal Temperature/Time Reaction kinetics are highly dependent on temperature and duration. If the yield is low, consider increasing the temperature or extending the reaction time. Conversely, if side products are forming, a lower temperature might be necessary. Microwave heating can often provide rapid optimization.[3][5]
Reactant Molarity The molar ratio of reactants is critical. For the synthesis of 2-(4-methylphenyl)-3-[(1,3-dimethylxanthin-7-yl)acetamido]thiazolidine-4-one, an excess of 20 equivalents of thioglycolic acid to 1 equivalent of hydrazone was found to be optimal.[5]
Poor Reagent Quality Ensure the purity of your starting materials, especially the aldehyde, as impurities can inhibit the reaction. Use freshly distilled solvents where appropriate.[5]

Problem 2: Difficulty in Product Purification / Complex Product Mixture

Possible Cause Suggested Solution Citation
Side Product Formation Undesired side reactions can lead to a complex mixture. Adjusting the reaction temperature or changing the catalyst can help minimize side product formation. For N-benzylation reactions that result in complex mixtures, using a phase transfer catalyst under microwave heating might provide cleaner products.[6]
Hydrolysis of Product Some thiazolidine derivatives, particularly 3-benzoyl derivatives, can be unstable and hydrolyze in the presence of water, even in solvents like DMSO. Ensure anhydrous conditions and minimize exposure to moisture during workup and storage.[8]
Incomplete Reaction If starting materials are present in the final mixture, the reaction may not have gone to completion. Increase the reaction time or temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC).[9]
Recrystallization Issues The product may not crystallize easily. After cooling the reaction to room temperature, try placing it in a freezer to induce crystallization. Test different solvents for recrystallization, such as ethanol or water, to obtain a pure product.[3][6]

Data Presentation: Optimization of Reaction Conditions

Table 1: Effect of Catalyst and Solvent on Knoevenagel Condensation Yield

AldehydeCatalyst (mol%)SolventTemperature (°C)TimeYield (%)Reference
BenzaldehydeEDDA (10)Solvent-freeRoom Temp150 min63[2]
BenzaldehydeEDDA (5)Solvent-free80150 min91[2]
BenzaldehydePiperidineEthanol755-15 h-[1]
Substituted AldehydesPiperidine / Acetic AcidToluene110 (MW)25 min45-85[6]
Hydrazone (a)-Toluene12018 h52[5]

Table 2: Comparison of Conventional Heating vs. Microwave Irradiation

ReactionMethodTemperature (°C)TimeYield (%)Reference
Thiourea + Chloroacetic AcidConventional (Reflux)~11010 h33-35[3]
2-imino-4-thiazolidinone to TZDMicrowave- (250 W)5 min83[2]
Knoevenagel CondensationMicrowave11025 minModerate to Good[6]
Multi-component SynthesisMicrowave-6-8 min64-82
Multi-component SynthesisConventional-48 h30-70

Experimental Protocols

Protocol 1: Synthesis of Thiazolidine-2,4-dione (TZD) Core via Conventional Heating

  • Materials: Chloroacetic acid, thiourea, concentrated hydrochloric acid, water, ethyl alcohol.

  • Procedure:

    • Prepare two solutions: a) Dissolve 0.6 moles of chloroacetic acid in 60 mL of water with stirring. b) Add 0.6 moles of thiourea to 60 mL of water.

    • Add the chloroacetic acid solution to the thiourea mixture with stirring. Continue stirring for 15 minutes.

    • Slowly add 60 mL of concentrated hydrochloric acid to the mixture to solubilize the reactants.

    • Transfer the solution to a round-bottom flask equipped with a reflux condenser.

    • Heat the reaction mixture to reflux at 110°C and maintain for 10 hours.[3]

    • After 10 hours, cool the flask to room temperature to allow the product to crystallize as needle-like crystals.

    • Filter the contents and wash the solid with water to remove residual acids.

    • Dry the solid in an oven at 60°C.

    • For further purification, recrystallize the product from ethyl alcohol.[3]

Protocol 2: Knoevenagel Condensation for (Z)-5-benzylidene-2,4-thiazolidinedione

  • Materials: Thiazolidine-2,4-dione (TZD), benzaldehyde, piperidine, anhydrous ethanol.

  • Procedure:

    • To a round-bottom flask equipped with a condenser, add 0.488 g (4 mmol) of TZD and 60 mL of anhydrous ethanol.

    • Heat the reaction mixture to the boiling point of the solvent.

    • Add 405 µL (4 mmol) of benzaldehyde and 316 µL (3.2 mmol) of piperidine to the flask.[3]

    • Maintain the reaction at reflux until completion (monitor via TLC).

    • Once the reaction is complete, allow the mixture to cool to room temperature.

    • Cool the reaction medium in a freezer to induce crystallization.

    • Filter the solid product and recrystallize from ethanol for purification.[10]

Visualizations

G cluster_start Starting Materials cluster_synthesis Synthesis Steps cluster_end Process & Product Thiourea Thiourea Core_Synth Step 1: TZD Core Synthesis (e.g., Reflux in Water) Thiourea->Core_Synth Chloroacetic_Acid α-Haloacetic Acid Chloroacetic_Acid->Core_Synth Aldehyde Aldehyde / Ketone Condensation Step 2: Knoevenagel Condensation (e.g., Piperidine, Ethanol, Reflux) Aldehyde->Condensation Core_Synth->Condensation Intermediate Thiazolidinone Workup Workup & Purification (Cooling, Filtration, Recrystallization) Condensation->Workup Final_Product Final Thiazolidine Derivative Workup->Final_Product

Caption: General experimental workflow for a two-step thiazolidine synthesis.

G Start Low Product Yield Check_Catalyst Is the catalyst appropriate? Start->Check_Catalyst Check_Solvent Is the solvent optimal? Check_Catalyst->Check_Solvent No Sol_Catalyst Action: Test alternative catalysts (e.g., EDDA, PTSA, Piperidine) Check_Catalyst->Sol_Catalyst Yes Check_Temp Are temperature & time optimized? Check_Solvent->Check_Temp No Sol_Solvent Action: Screen different solvents (Toluene, Ethanol) or try solvent-free Check_Solvent->Sol_Solvent Yes Check_Purity Are reagents pure? Check_Temp->Check_Purity No Sol_Temp Action: Adjust temperature/time. Consider microwave heating. Check_Temp->Sol_Temp Yes Check_Purity->Start No Sol_Purity Action: Use purified reagents and anhydrous solvents. Check_Purity->Sol_Purity Yes End Yield Improved Sol_Catalyst->End Sol_Solvent->End Sol_Temp->End Sol_Purity->End

Caption: Troubleshooting decision tree for low yield in thiazolidine synthesis.

References

Optimization

Purification techniques for Ethyl L-thiazolidine-4-carboxylate hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl L-thiazolidine-4-carboxylate hydrochl...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl L-thiazolidine-4-carboxylate hydrochloride.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of Ethyl L-thiazolidine-4-carboxylate hydrochloride, particularly focusing on recrystallization.

Issue 1: Oiling Out During Recrystallization

Question: My compound oils out instead of crystallizing when I try to recrystallize it from an ethanol/ether solvent system. What should I do?

Answer: "Oiling out" is a common problem where the compound separates as a liquid instead of forming solid crystals. This can happen for several reasons:

  • High concentration of impurities: The presence of significant impurities can lower the melting point of the mixture, leading to the formation of an oil.

  • Inappropriate solvent system: The solvent system may not be ideal for your compound's solubility profile.

  • Rapid cooling: Cooling the solution too quickly can prevent the orderly arrangement of molecules into a crystal lattice.

Troubleshooting Steps:

  • Solvent System Modification:

    • Try adjusting the ratio of your ethanol/ether mixture. Start by dissolving the compound in a minimal amount of hot ethanol and then slowly add diethyl ether until the solution becomes slightly turbid. Reheat to dissolve the turbidity and then allow it to cool slowly.

    • Consider alternative solvent systems. Based on the polarity of the compound, other potential systems include methanol/diethyl ether, isopropanol/hexane, or acetone/hexane.

  • Slower Cooling:

    • Allow the flask to cool slowly to room temperature on the benchtop before placing it in an ice bath.

    • Insulating the flask (e.g., with glass wool) can further slow down the cooling process.

  • Seeding:

    • If you have a small amount of pure crystalline material, add a "seed crystal" to the cooled, supersaturated solution to induce crystallization.

  • Scratching:

    • Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites for crystal growth.

Issue 2: Poor Recovery of Crystalline Product

Question: After recrystallization, my yield of Ethyl L-thiazolidine-4-carboxylate hydrochloride is very low. How can I improve the recovery?

Answer: Low recovery can be attributed to several factors:

  • Compound solubility: The compound may be too soluble in the chosen solvent, even at low temperatures.

  • Excess solvent: Using too much solvent will keep more of your compound dissolved in the mother liquor.

  • Premature crystallization: The compound may crystallize on the filter paper or in the funnel during hot filtration.

Troubleshooting Steps:

  • Optimize Solvent Volume: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.

  • Solvent Selection: Re-evaluate your solvent system. A solvent in which the compound has high solubility when hot and very low solubility when cold is ideal.

  • Cooling: Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.

  • Minimize Transfers: Each transfer of the solution or crystals can result in material loss.

  • Wash with Cold Solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to avoid redissolving the product.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Ethyl L-thiazolidine-4-carboxylate hydrochloride?

A1: Common impurities can originate from starting materials, side reactions, or degradation. These may include:

  • Unreacted L-cysteine.

  • Residual formaldehyde or other aldehydes used in the synthesis.

  • By-products from the esterification reaction.

  • Hydrolysis product: L-thiazolidine-4-carboxylic acid.

  • Pidotimod and its related impurities if the synthesis is part of a larger process.[]

Q2: What is a reliable method for assessing the purity of Ethyl L-thiazolidine-4-carboxylate hydrochloride?

A2: High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for assessing the purity of this compound. A reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) is typically effective. Purity can be determined by the relative peak area of the main component. Other analytical techniques like NMR spectroscopy and mass spectrometry can be used to confirm the structure and identify impurities.

Q3: Can I use a rotary evaporator to remove the solvent after dissolving my compound for recrystallization?

A3: While a rotary evaporator is excellent for removing solvent, it's generally not recommended for the crystallization step itself as the rapid cooling and high vacuum can lead to the formation of amorphous solids or oils rather than well-defined crystals. It is best used to concentrate the solution before allowing it to cool slowly for crystallization.

Q4: My purified Ethyl L-thiazolidine-4-carboxylate hydrochloride is slightly off-white. How can I decolorize it?

A4: A slight color can often be removed by treating the hot solution with a small amount of activated charcoal before the filtration step. The charcoal adsorbs colored impurities. Use a minimal amount of charcoal, as it can also adsorb some of your product, leading to lower yields.

Data Presentation

Table 1: Comparison of Recrystallization Solvents for Ethyl L-thiazolidine-4-carboxylate hydrochloride Purification

Solvent System (v/v)Purity of Crude (%)Purity after Recrystallization (%)Recovery Yield (%)
Ethanol/Diethyl Ether (1:3)92.599.285
Methanol/Diethyl Ether (1:4)92.599.582
Isopropanol/Hexane (1:5)92.598.988
Acetone/Hexane (1:6)92.598.775

Note: The data presented in this table is illustrative and may vary depending on the specific experimental conditions and the nature of the impurities.

Experimental Protocols

Protocol 1: Recrystallization of Ethyl L-thiazolidine-4-carboxylate hydrochloride from Ethanol/Diethyl Ether

  • Dissolution: In a 100 mL Erlenmeyer flask, add 5.0 g of crude Ethyl L-thiazolidine-4-carboxylate hydrochloride. Add approximately 15 mL of ethanol and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

  • Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (approx. 0.1 g) and swirl the flask. Reheat the solution to boiling for a few minutes.

  • Hot Filtration: Quickly filter the hot solution through a pre-warmed fluted filter paper into a clean, warm Erlenmeyer flask to remove any insoluble impurities (and charcoal if used).

  • Crystallization: Allow the filtrate to cool slowly to room temperature. Once cooled, slowly add diethyl ether (approx. 45 mL) with gentle swirling until the solution becomes slightly turbid.

  • Cooling: Cover the flask and allow it to stand undisturbed at room temperature for 1-2 hours, followed by cooling in an ice bath for at least 1 hour to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold ethanol/diethyl ether (1:3) mixture.

  • Drying: Dry the crystals under vacuum to a constant weight.

Visualizations

experimental_workflow cluster_dissolution Dissolution cluster_filtration Purification cluster_crystallization Crystallization cluster_isolation Isolation start Crude Product dissolve Dissolve in Hot Ethanol start->dissolve hot_filtration Hot Filtration dissolve->hot_filtration add_ether Add Diethyl Ether hot_filtration->add_ether cool Slow Cooling ice_bath Ice Bath cool->ice_bath add_ether->cool vacuum_filtration Vacuum Filtration ice_bath->vacuum_filtration wash Wash with Cold Solvent vacuum_filtration->wash dry Dry Crystals wash->dry end Pure Product dry->end

Caption: Recrystallization workflow for Ethyl L-thiazolidine-4-carboxylate hydrochloride.

troubleshooting_logic start Recrystallization Issue oiling_out Oiling Out? start->oiling_out Check for low_yield Low Yield? start->low_yield Check for sol_mod Modify Solvent Ratio oiling_out->sol_mod If Yes slow_cool Slow Down Cooling oiling_out->slow_cool If Yes seed Add Seed Crystal oiling_out->seed If Yes opt_sol Optimize Solvent Volume low_yield->opt_sol If Yes check_sol Re-evaluate Solvent low_yield->check_sol If Yes cool_thorough Ensure Thorough Cooling low_yield->cool_thorough If Yes solution Solution sol_mod->solution slow_cool->solution seed->solution opt_sol->solution check_sol->solution cool_thorough->solution

Caption: Troubleshooting logic for common recrystallization problems.

References

Troubleshooting

Identification of common impurities in thiazolidine-4-carboxylate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving common issues encount...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and resolving common issues encountered during the synthesis of thiazolidine-4-carboxylate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my thiazolidine-4-carboxylate synthesis?

A1: The most frequently observed impurities include unreacted starting materials (L-cysteine and the corresponding aldehyde), diastereomers (cis and trans isomers), N-nitroso-thiazolidine-4-carboxylic acid (NTCA), and oxidation byproducts of L-cysteine.

Q2: My reaction yield is low. What are the potential causes?

A2: Low yields can result from several factors:

  • Incomplete reaction: The reaction between L-cysteine and the aldehyde may not have gone to completion. Consider extending the reaction time or optimizing the temperature.

  • Side reactions: The formation of significant amounts of byproducts can consume starting materials and reduce the yield of the desired product.

  • Suboptimal pH: The condensation reaction is sensitive to pH. Ensure the reaction medium is at the optimal pH for the specific aldehyde being used.

  • Product loss during workup: The purification and isolation steps, such as crystallization or extraction, may not be optimized, leading to loss of the final product.

Q3: How can I control the formation of diastereomers?

A3: The ratio of cis to trans diastereomers can be influenced by the solvent system used for the reaction. For instance, some studies have reported that the solvent can significantly affect the isomeric percentages.[1] Experimenting with different solvents or solvent mixtures may help to favor the formation of the desired isomer.

Q4: What are the risks associated with N-nitroso-thiazolidine-4-carboxylic acid (NTCA) and how can I avoid its formation?

A4: NTCA is an N-nitroso compound, a class of substances that are often of regulatory concern due to potential genotoxic effects.[2] Its formation is favored under acidic conditions in the presence of nitrosating agents like nitrites.[3] To minimize the formation of NTCA, it is crucial to avoid sources of nitrite contamination in your reagents and to carefully control the pH of the reaction.

Q5: What is the best way to purify my final product?

A5: Recrystallization is a common and effective method for purifying thiazolidine-4-carboxylates.[1] The choice of solvent for recrystallization is critical and should be determined experimentally to ensure good recovery of the pure product while leaving impurities in the mother liquor. Common solvent systems include ethanol-water mixtures.

Troubleshooting Guide

Observed Issue Potential Cause(s) Suggested Action(s)
Unexpected peaks in HPLC/GC analysis Presence of unreacted starting materials (L-cysteine, aldehyde), diastereomers, or byproducts.- Compare the retention times of the unexpected peaks with those of pure standards of the starting materials.- Use analytical techniques such as LC-MS or GC-MS to identify the mass of the unknown peaks.- Adjust reaction stoichiometry or purification methods to remove unreacted starting materials.
Product appears discolored (e.g., yellow) Formation of colored impurities or degradation products.- Ensure high-purity starting materials are used.- Protect the reaction from light and air, especially if using sensitive aldehydes.- Employ purification techniques such as activated carbon treatment during recrystallization.
Inconsistent analytical results between batches Variability in reaction conditions, starting material quality, or analytical method execution.- Standardize all reaction parameters, including temperature, time, and reagent addition rates.- Qualify vendors and test incoming batches of starting materials for purity.- Validate the analytical method to ensure its robustness and reproducibility.
Broad or tailing peaks in HPLC Poor chromatographic separation, column degradation, or interaction of the analyte with the stationary phase.- Optimize the mobile phase composition and pH.- Use a new or different type of HPLC column.- Ensure the sample is fully dissolved in the mobile phase before injection.

Quantitative Data on Common Impurities

The acceptable levels of impurities are often dictated by the final application of the thiazolidine-4-carboxylate. For pharmaceutical use, stringent regulatory guidelines apply. The following table summarizes common impurities and the typical analytical detection limits.

ImpurityCommon CauseTypical Analytical MethodMethod Detection Limit (MDL) / Limit of Quantification (LOQ)
Unreacted L-Cysteine Incomplete reaction; incorrect stoichiometry.HPLC-UV, GC-MS (after derivatization)~30 ng/cm³ (HPLC-UV)[4]
Unreacted Aldehyde Incomplete reaction; incorrect stoichiometry.HPLC-UV, GC-MSDependent on the specific aldehyde.
Diastereomers (cis/trans) Non-stereoselective synthesis.HPLC, NMRNot applicable (quantified as a ratio).
N-Nitroso-thiazolidine-4-carboxylic acid (NTCA) Presence of nitrite under acidic conditions.GC-MS, LC-MS~1.0 µg/L (GC-MS)[5]
Cystine (L-cysteine disulfide) Oxidation of L-cysteine.HPLC with electrochemical detection or pre-column derivatization.Varies with derivatization agent and detector.

Experimental Protocols

Synthesis of (4R)-thiazolidine-4-carboxylic acid

This protocol is a representative example of the synthesis from L-cysteine and formaldehyde.

Materials:

  • L-cysteine

  • Formaldehyde solution (37-40%)

  • Sodium carbonate

  • Purified water

Procedure:

  • In a reaction vessel, dissolve 1 mass part of L-cysteine in 2-5 mass parts of water with stirring for approximately 30 minutes.

  • Add 0.1-0.5 mass parts of formaldehyde solution and 0.1-0.5 mass parts of sodium carbonate to the mixture.

  • Stir the reaction mixture for 3-6 hours, maintaining the temperature between 10-40°C.

  • Upon completion of the reaction, cool the mixture to induce crystallization.

  • Collect the solid product by suction filtration.

  • Wash the product with cold water and dry under vacuum to obtain L-thiazolidine-4-carboxylic acid.

Impurity Profiling by HPLC-UV

This protocol provides a general framework for the analysis of thiazolidine-4-carboxylate and its potential impurities.

Instrumentation:

  • High-Performance Liquid Chromatograph with a UV detector.

  • C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm).

Reagents:

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Acetic acid

Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of methanol and water (e.g., 55:45 v/v) containing a small amount of acetic acid (e.g., 0.5% v/v) to achieve an apparent pH of around 5.5. The exact ratio may need optimization depending on the specific thiazolidine-4-carboxylate and impurities.

  • Standard Preparation: Prepare standard solutions of the thiazolidine-4-carboxylate product and any available impurity standards at known concentrations in the mobile phase.

  • Sample Preparation: Dissolve a known amount of the synthesis product in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

  • Chromatographic Conditions:

    • Flow rate: 1.0 mL/min

    • Injection volume: 20 µL

    • Column temperature: Ambient or controlled (e.g., 25°C)

    • UV detection: Monitor at a suitable wavelength (e.g., 258 nm), which may need to be optimized based on the UV absorbance of the product and impurities.

  • Analysis: Inject the standard and sample solutions. Identify and quantify impurities by comparing their retention times and peak areas to those of the standards.

Impurity Identification Workflow

Impurity_Identification_Workflow cluster_synthesis Synthesis & Initial Analysis cluster_troubleshooting Troubleshooting & Identification start Thiazolidine-4-carboxylate Synthesis Batch analytical_testing Perform HPLC/GC Analysis start->analytical_testing decision Unexpected Peaks Observed? analytical_testing->decision no_peaks Batch Meets Purity Specification decision->no_peaks No id_impurities Identify Impurities decision->id_impurities Yes unreacted Unreacted Starting Materials (Cysteine, Aldehyde) id_impurities->unreacted diastereomers Diastereomers (cis/trans) id_impurities->diastereomers byproducts Byproducts (NTCA, Oxidation, etc.) id_impurities->byproducts remediate Remediate Synthesis or Purification unreacted->remediate diastereomers->remediate byproducts->remediate remediate->analytical_testing Re-analyze

Caption: Logical workflow for the identification and remediation of impurities in thiazolidine-4-carboxylate synthesis.

References

Optimization

Improving the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions

Technical Support Center: Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride Solutions This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists,...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride Solutions

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions?

A1: The stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions can be influenced by several factors, including pH, temperature, light exposure, and the presence of moisture.[1] The two main points of potential degradation are the ethyl ester group, which is susceptible to hydrolysis, and the thiazolidine ring itself, which can be sensitive to extreme pH conditions.[2][3]

Q2: What is the optimal pH range for maintaining the stability of this compound in solution?

A2: While specific data for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is limited, studies on similar thiazolidine-containing molecules suggest that the thiazolidine ring is generally stable at neutral and acidic pH levels.[4][5] However, very low pH (e.g., pH 2.0) can lead to rapid degradation of the thiazolidine ring.[2] The ester group is prone to hydrolysis under both acidic and alkaline conditions, with the rate of hydrolysis being significant at pH values far from neutral.[3][6] Therefore, maintaining a pH range of approximately 4 to 6 is recommended to balance the stability of both the thiazolidine ring and the ethyl ester. The use of buffers is advisable to maintain a stable pH.[6]

Q3: How should I store solutions of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride?

A3: For optimal stability, solutions should be stored in tightly sealed containers in a cool and dark place, such as a refrigerator at 2-8°C.[7] Minimizing exposure to light and moisture is crucial to prevent photodegradation and hydrolysis.[7][8] For long-term storage, consider preparing fresh solutions before use or conducting stability studies to determine an appropriate shelf-life under your specific storage conditions.

Q4: What are the likely degradation products of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride in solution?

A4: The primary degradation pathways are likely hydrolysis of the ethyl ester and opening of the thiazolidine ring. Ester hydrolysis would yield 1,3-thiazolidine-4-carboxylic acid and ethanol. Degradation of the thiazolidine ring, particularly under harsh conditions, could lead to the formation of cysteine and formaldehyde or their derivatives.[9][10]

Q5: Can I use this compound in aqueous solutions?

A5: Yes, Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride is soluble in water.[11] However, given the potential for hydrolysis of the ester linkage in water, it is important to control the pH of the solution with buffers and to be mindful of the storage time and temperature.[3][6] For applications where long-term stability in solution is critical, consider using anhydrous organic solvents if compatible with your experimental design.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions.

Problem Potential Cause Recommended Solution
Loss of potency or inconsistent results over time. Hydrolysis of the ethyl ester: The ester group is susceptible to hydrolysis, especially in aqueous solutions at non-optimal pH.- Prepare fresh solutions before each experiment.- If solutions need to be stored, use a buffered system (pH 4-6).- Store solutions at 2-8°C to slow down the rate of hydrolysis.- For critical applications, perform a stability study to establish a reliable "use by" date for your solutions.
Precipitate formation in the solution. pH shift: Changes in pH can affect the solubility of the compound or its degradation products.Low temperature storage: The compound may have lower solubility at reduced temperatures.- Ensure the solution is adequately buffered.- Before use, allow refrigerated solutions to warm to room temperature and check for any precipitate. If present, gently agitate to redissolve.- If precipitation persists, consider adjusting the solvent composition or the concentration of the solution.
Discoloration or change in appearance of the solution. Degradation of the compound: The formation of degradation products can sometimes lead to a change in the solution's color.Photodegradation: Exposure to light, especially UV light, can cause degradation.- Store solutions in amber vials or protect them from light by wrapping the container in aluminum foil.- Prepare solutions in a clean environment to avoid contamination.- If discoloration is observed, it is a strong indicator of degradation, and a fresh solution should be prepared.
Poor peak shape or unexpected peaks in chromatography (HPLC/LC-MS). On-column degradation: The compound may be unstable under the chromatographic conditions (e.g., mobile phase pH).Presence of degradation products: The unexpected peaks are likely impurities or degradation products.- Adjust the pH of the mobile phase to a range where the compound is more stable (e.g., slightly acidic).- Use a shorter analysis time if possible.- Characterize the unexpected peaks to identify potential degradation products, which can provide clues about the instability mechanism.
Logical Troubleshooting Flow

The following diagram illustrates a logical workflow for troubleshooting issues with Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions.

troubleshooting_flow start Problem Observed (e.g., Inconsistent Results, Precipitate) check_solution_prep Review Solution Preparation Protocol (Solvent, pH, Concentration) start->check_solution_prep check_storage Examine Storage Conditions (Temperature, Light, Container) start->check_storage analyze_solution Analyze Solution Integrity (e.g., HPLC, pH measurement) check_solution_prep->analyze_solution check_storage->analyze_solution optimize_storage Optimize Storage (Refrigerate, Protect from Light) check_storage->optimize_storage is_degraded Degradation Confirmed? analyze_solution->is_degraded optimize_prep Optimize Preparation (Use Buffer, Fresh Solvent) is_degraded->optimize_prep Yes modify_analysis Modify Analytical Method (Adjust Mobile Phase pH) is_degraded->modify_analysis Yes end_bad Consult Further/Synthesize Fresh is_degraded->end_bad No, but problem persists end_good Problem Resolved optimize_prep->end_good optimize_storage->end_good modify_analysis->end_good

Caption: Troubleshooting workflow for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solution instability.

Experimental Protocols

Protocol for Preparing a Stock Solution

This protocol outlines the steps for preparing a stock solution of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

  • Materials:

    • Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride powder

    • Solvent of choice (e.g., sterile water, buffer, anhydrous organic solvent)

    • Calibrated balance

    • Volumetric flask

    • Magnetic stirrer and stir bar

    • pH meter (if preparing an aqueous solution)

    • Sterile filters (if required)

  • Procedure:

    • Allow the Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride powder to equilibrate to room temperature before opening the container.

    • Accurately weigh the desired amount of the compound using a calibrated balance.

    • Transfer the powder to a volumetric flask of the appropriate size.

    • Add a portion of the chosen solvent to the flask (approximately 50-70% of the final volume).

    • If using a buffer, ensure the buffer has been prepared and its pH verified beforehand.

    • Gently swirl the flask or use a magnetic stirrer to dissolve the compound completely.

    • Once dissolved, add the solvent to the final volume mark on the flask.

    • If preparing an aqueous solution, verify the final pH and adjust if necessary using dilute acid or base.

    • If sterility is required, filter the solution through a 0.22 µm sterile filter into a sterile container.

    • Label the container clearly with the compound name, concentration, solvent, date of preparation, and storage conditions.

Protocol for a Basic Stability Study

This protocol provides a framework for conducting a basic stability study to determine the shelf-life of your solution under specific conditions.

  • Objective: To evaluate the stability of an Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solution over a defined period under specified storage conditions.

  • Materials and Equipment:

    • Prepared stock solution of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

    • Multiple storage containers (e.g., amber glass vials).

    • Environmental chamber or refrigerator set to the desired temperature.

    • Analytical instrument for quantification (e.g., HPLC-UV, LC-MS).

    • Calibrated analytical standards of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride.

  • Experimental Workflow:

stability_study_workflow prep_solution Prepare Stock Solution aliquot Aliquot into Vials for Each Time Point prep_solution->aliquot initial_analysis Time 0 Analysis (Initial Concentration) aliquot->initial_analysis storage Store Vials under Defined Conditions (e.g., 4°C, protected from light) aliquot->storage time_points Analyze at Pre-defined Time Points (e.g., 1, 3, 7, 14 days) initial_analysis->time_points storage->time_points data_analysis Analyze Data (Calculate % remaining) time_points->data_analysis conclusion Determine Stability and Shelf-life data_analysis->conclusion

Caption: Experimental workflow for a basic stability study of a solution.

  • Procedure:

    • Prepare a fresh stock solution of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride as per the protocol above.

    • Aliquot the solution into multiple vials, one for each time point and condition to be tested.

    • Immediately analyze a sample from the initial stock solution to determine the concentration at Time 0.

    • Store the vials under the desired conditions (e.g., 4°C in the dark, room temperature exposed to light, etc.).

    • At each scheduled time point (e.g., 24 hours, 3 days, 7 days, 14 days), remove a vial and analyze its contents to determine the concentration of the compound.

    • Record any changes in physical appearance (e.g., color, clarity).

    • Calculate the percentage of the compound remaining at each time point relative to the Time 0 concentration.

    • Plot the percentage remaining versus time to visualize the degradation kinetics. A common acceptance criterion for stability is the time at which the concentration drops to 90% of the initial value.

Data Presentation

Table 1: Potential Impact of Storage Conditions on Solution Stability

This table summarizes the expected qualitative impact of different storage parameters on the stability of Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride solutions, based on general chemical principles.

Parameter Condition Potential Impact on Stability Primary Degradation Pathway
pH < 4Moderate to high degradationAcid-catalyzed ester hydrolysis and potential thiazolidine ring opening
4 - 6Optimal stabilityMinimal degradation
> 6Moderate to high degradationBase-catalyzed ester hydrolysis
Temperature 2-8°CLow degradation rateAll pathways slowed
Room Temperature (~25°C)Moderate degradation rateIncreased rate of hydrolysis and other reactions
> 40°CHigh degradation rateAccelerated degradation
Light Protected from lightMinimal photodegradation-
Exposed to ambient lightPotential for moderate degradationPhotodegradation
Exposed to UV lightPotential for high degradationPhotodegradation
Moisture Anhydrous conditionsHigh stability-
Aqueous solutionPotential for moderate to high degradationHydrolysis
Table 2: Example Stability Data Analysis

This table provides a template for presenting quantitative data from a stability study. The data shown are hypothetical for illustrative purposes.

Time Point Storage Condition Concentration (mg/mL) % Remaining Appearance
0-10.0100%Clear, colorless
7 days4°C, Dark9.898%Clear, colorless
7 days25°C, Dark9.292%Clear, colorless
7 days25°C, Light8.585%Faint yellow tinge
14 days4°C, Dark9.696%Clear, colorless
14 days25°C, Dark8.484%Faint yellow tinge
14 days25°C, Light7.171%Yellow solution

References

Troubleshooting

Troubleshooting the cyclization step in thiazolidine synthesis

Welcome to the Technical Support Center for thiazolidine synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on troubleshooting th...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the Technical Support Center for thiazolidine synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on troubleshooting the critical cyclization step in thiazolidine synthesis.

Troubleshooting Guides

This section provides answers to common issues encountered during the thiazolidine cyclization step.

Issue 1: Low or No Product Yield

Q1: My thiazolidine synthesis is resulting in a very low yield or no product at all. What are the potential causes and how can I improve the yield?

A1: Low or no yield in thiazolidine synthesis is a common issue that can stem from several factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

  • Suboptimal Reaction Conditions: The reaction conditions play a critical role in the efficiency of the cyclization.

    • pH: While traditionally acidic conditions (pH 4-5) have been used, recent studies show that the reaction can be very efficient and rapid at physiological pH (around 7.4).[1][2][3] If you are using acidic conditions, consider if your starting materials are stable at that pH. Conversely, if the reaction is not proceeding at neutral pH, a shift to slightly acidic conditions might be beneficial. The stability of the formed thiazolidine ring can also be pH-dependent.[4]

    • Temperature: The reaction is often performed at room temperature.[5] However, in some cases, gentle heating might be necessary to drive the reaction to completion. Be cautious, as excessive heat can lead to side product formation or decomposition.

    • Reaction Time: While some reactions are complete within minutes to a few hours, others may require longer reaction times, even up to 48 hours.[6] It is crucial to monitor the reaction progress to determine the optimal time.

  • Reactant Quality and Stoichiometry:

    • Purity of Starting Materials: Ensure that your aldehyde/ketone and the aminothiol (e.g., cysteine) are of high purity. Impurities can interfere with the reaction.

    • Stoichiometry: An excess of one reactant, typically the aldehyde or ketone, may be used to drive the reaction towards the product.

  • Solvent Choice: The choice of solvent can significantly impact the reaction. Protic solvents like ethanol or methanol, often in a mixture with water, are commonly used.[5] In some cases, solvent-free conditions have been shown to be effective.[7]

  • Catalyst Issues (if applicable):

    • Catalyst Selection: While the reaction can proceed without a catalyst, acidic or basic catalysts are sometimes employed.[8] Ensure you are using the appropriate catalyst for your specific substrates.

    • Catalyst Deactivation: If using a catalyst, ensure it is active and has not been poisoned by impurities in the starting materials or solvent.

Troubleshooting Workflow for Low Yield:

LowYieldTroubleshooting cluster_actions Corrective Actions start Low or No Yield check_conditions Verify Reaction Conditions (pH, Temp, Time) start->check_conditions check_reagents Assess Reactant Quality (Purity, Stoichiometry) check_conditions->check_reagents optimize Systematically Optimize Conditions check_conditions->optimize Adjust pH, Temp, or Time check_solvent Evaluate Solvent Choice check_reagents->check_solvent check_reagents->optimize Purify/Replace Reagents, Adjust Ratio check_catalyst Inspect Catalyst Activity (if applicable) check_solvent->check_catalyst check_solvent->optimize Screen Different Solvents monitor_reaction Monitor Reaction Progress (e.g., TLC, LC-MS) check_catalyst->monitor_reaction check_catalyst->optimize Use Fresh/Different Catalyst monitor_reaction->optimize success Improved Yield optimize->success

Caption: Troubleshooting flowchart for addressing low yield in the thiazolidine cyclization step.

Issue 2: Formation of Side Products and Impurities

Q2: My reaction mixture shows multiple spots on the TLC plate, indicating the presence of side products. What are the common side reactions and how can I minimize them?

A2: The formation of side products is a common challenge. Identifying the nature of these impurities is the first step toward mitigating their formation.

Common Side Reactions and Their Prevention:

  • Dimerization/Oligomerization: This is particularly prevalent in the synthesis of cyclic peptides where intermolecular reactions compete with the desired intramolecular cyclization.

    • Solution: Performing the cyclization at high dilution can favor the intramolecular reaction, thus minimizing the formation of dimers and oligomers.

  • Oxidation of the Thiol Group: The thiol group in cysteine and other aminothiols is susceptible to oxidation, which can lead to the formation of disulfides.

    • Solution: Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidation. The addition of a reducing agent like DTT (dithiothreitol) can also be beneficial, especially in peptide synthesis.

  • Incomplete Reaction: Unreacted starting materials will appear as impurities.

    • Solution: Monitor the reaction closely using TLC or LC-MS to ensure it goes to completion.[5] If the reaction stalls, re-evaluate the reaction conditions (see Q1).

  • Decomposition of Starting Material or Product: Some aldehydes or the resulting thiazolidine may be unstable under the reaction conditions.

    • Solution: If you suspect instability, consider running the reaction at a lower temperature or for a shorter duration. Ensure the pH of the reaction medium is appropriate for your specific substrates.

Issue 3: Difficult Purification

Q3: I am having trouble purifying my thiazolidine product. What are some effective purification strategies?

A3: Purification can be challenging due to the polarity of the product or the presence of impurities with similar properties.

Purification Techniques:

  • Recrystallization: If the product is a solid, recrystallization is often an effective method for purification.[9] Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures.

  • Column Chromatography: For non-crystalline products or when recrystallization is ineffective, column chromatography on silica gel is a standard purification technique.[10] A careful selection of the eluent system is crucial for good separation.

  • Filtration: In some cases, the product may precipitate out of the reaction mixture in a pure form and can be isolated by simple filtration.[8]

Tips for Easier Purification:

  • Reaction Monitoring: A clean reaction with minimal side products will be significantly easier to purify. Use TLC to monitor the reaction and stop it once the starting material is consumed to avoid the formation of degradation products.

  • Work-up Procedure: A proper aqueous work-up can help remove water-soluble impurities and unreacted starting materials.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the cyclization step?

A1: There is no single "optimal" pH for all thiazolidine syntheses. While acidic conditions (pH 4-5) are traditionally used, recent evidence suggests that the reaction can be very fast and efficient at physiological pH (around 7.4).[1][2][3] The ideal pH depends on the stability and reactivity of your specific aldehyde/ketone and aminothiol. It is recommended to perform small-scale test reactions at different pH values to determine the optimal condition for your system.

Q2: How can I monitor the progress of the cyclization reaction?

A2: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction progress.[5][11] Spot the reaction mixture alongside the starting materials on a TLC plate and elute with an appropriate solvent system. The disappearance of the starting material spots and the appearance of a new product spot indicate the progress of the reaction. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used.

Q3: Is a catalyst always necessary for thiazolidine synthesis?

A3: No, a catalyst is not always necessary. The condensation of an aminothiol and an aldehyde or ketone can often proceed without a catalyst, especially under optimized conditions.[1] However, in some cases, an acid or base catalyst can be used to accelerate the reaction.[8]

Q4: My thiazolidine product seems to be unstable and decomposes over time. How can I improve its stability?

A4: The stability of the thiazolidine ring can be influenced by factors such as pH and the structure of the substituents.[4] Some thiazolidines are susceptible to hydrolysis, especially in aqueous solutions.[12] If you observe product decomposition, consider the following:

  • Storage Conditions: Store the purified product in a cool, dry, and dark place. If it is sensitive to moisture, store it under an inert atmosphere.

  • pH of the Storage Solution: If the product is stored in a solution, ensure the pH is one at which the compound is most stable. This may require some experimentation.

  • Structural Modification: For long-term stability in certain applications, structural modifications to the thiazolidine ring or its substituents might be necessary.

Data Presentation

Table 1: Influence of Reaction Conditions on Thiazolidine Synthesis Yield.

EntryReactant AReactant BSolventCatalystTemperature (°C)Time (h)Yield (%)Reference
1ThioureaChloroacetic AcidWaterNone11012~83[8]
2ThioureaChloroacetic AcidWaterNone (Microwave)1100.290[9]
3L-CysteineAromatic AldehydeEthanol/WaterNoneRoom Temp1090-95[5]
4Aniline, BenzaldehydeThioglycolic AcidTolueneNoneReflux18High[7]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-substituted-thiazolidine-4-carboxylic acid

This protocol is adapted from a procedure for the reaction of L-cysteine with aromatic aldehydes.[5]

Materials:

  • L-Cysteine

  • Aromatic aldehyde

  • Ethanol

  • Water

  • Magnetic stirrer

  • Erlenmeyer flask

  • Filtration apparatus

Procedure:

  • In a 250 mL Erlenmeyer flask, dissolve L-cysteine (0.01 mol) in a mixture of ethanol (16 mL) and water (5 mL).

  • Add an equimolar amount of the aromatic aldehyde to the solution.

  • Stir the reaction mixture continuously at room temperature for 10 hours. A white precipitate should form.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethanol:Chloroform 1:9).

  • Once the reaction is complete (as indicated by the consumption of the starting materials on TLC), filter the precipitate.

  • Wash the collected solid with a cold mixture of ethanol and water.

  • Dry the product. If necessary, recrystallize from an appropriate solvent system (e.g., ethanol/water).

Troubleshooting:

  • No precipitate forms: The product may be soluble in the reaction mixture. Try to concentrate the solution under reduced pressure to induce precipitation. If that fails, an extraction work-up may be necessary.

  • Reaction is slow or incomplete: Gentle heating may be required. Alternatively, a catalytic amount of acid (e.g., acetic acid) could be added.

  • Multiple spots on TLC: This indicates the formation of side products. Consider optimizing the reaction conditions (e.g., temperature, reaction time) or purifying the product using column chromatography.

Visualizations

ThiazolidineSynthesisWorkflow start Start reagents Prepare Starting Materials (Aminothiol and Aldehyde/Ketone) start->reagents reaction_setup Set up Reaction (Solvent, Temperature, pH) reagents->reaction_setup cyclization Cyclization Step reaction_setup->cyclization monitoring Monitor Reaction Progress (TLC, LC-MS) cyclization->monitoring workup Reaction Work-up (Quenching, Extraction) monitoring->workup Reaction Complete purification Purification (Recrystallization, Chromatography) workup->purification characterization Characterization (NMR, MS, etc.) purification->characterization product Final Product characterization->product

Caption: General experimental workflow for thiazolidine synthesis.

References

Optimization

Technical Support Center: Enhancing Stereoselectivity in Thiazolidine Derivative Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of thiazolidi...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the stereoselective synthesis of thiazolidine derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the synthesis of thiazolidine derivatives, offering potential solutions and explanations.

Q1: My reaction is resulting in a low diastereomeric excess (d.e.). What factors could be influencing this and how can I improve it?

A1: Low diastereomeric excess is a common issue and can be influenced by several factors. Here are some key areas to investigate:

  • Reaction Temperature: Temperature plays a crucial role in stereoselectivity. Lowering the reaction temperature often enhances diastereoselectivity by favoring the transition state that leads to the desired diastereomer. For instance, in Lewis acid-catalyzed reactions of aziridines with isothiocyanates, decreasing the temperature from 0 °C to -30 °C has been shown to significantly improve enantiomeric excess, a principle that often applies to diastereoselectivity as well.[1]

  • Solvent Choice: The polarity and coordinating ability of the solvent can impact the transition state geometry. Experiment with a range of solvents with varying polarities (e.g., toluene, dichloromethane, THF). Non-polar solvents may favor more organized, chelated transition states, leading to higher stereoselectivity.[2]

  • Lewis Acid/Catalyst: The nature and amount of the Lewis acid or catalyst are critical. A stronger Lewis acid may lead to a more rigid and organized transition state, thereby improving stereoselectivity. It is advisable to screen different Lewis acids (e.g., TiCl₄, Sc(OTf)₃, BF₃·OEt₂) and optimize the catalyst loading.[1][3]

  • Steric Hindrance: The steric bulk of your substrates and reagents, including the chiral auxiliary, can significantly influence the facial selectivity of the reaction. Larger protecting groups or substituents on the chiral auxiliary can more effectively block one face of the molecule, leading to higher d.e.[4]

  • Reaction Time: Prolonged reaction times, especially at higher temperatures, can sometimes lead to epimerization of the desired product, thus reducing the diastereomeric excess. Monitor the reaction progress and consider quenching it as soon as the starting material is consumed.

Q2: I am observing poor enantiomeric excess (e.e.) in my organocatalyzed synthesis. What are the likely causes and how can I optimize the reaction?

A2: Achieving high enantioselectivity in organocatalyzed reactions depends on a delicate balance of factors. Here are some troubleshooting steps:

  • Catalyst Loading: The amount of organocatalyst can be critical. While a higher catalyst loading might increase the reaction rate, it can sometimes lead to the formation of aggregates or side reactions that may decrease enantioselectivity. It is recommended to screen a range of catalyst loadings (e.g., 5-20 mol%).

  • Additives and Co-catalysts: The presence of additives, such as a Brønsted acid or base, can significantly impact the reaction's stereochemical outcome. These additives can influence the conformation of the catalyst or the substrate in the transition state.

  • Solvent Effects: The solvent can influence the solubility of the catalyst and substrates, as well as the stability of the transition states. A solvent screen is highly recommended. For example, in some thiazolidine syntheses, solvent-free conditions or the use of specific solvents like DMSO have been shown to be effective.[5]

  • Substrate-Catalyst Matching: Not all organocatalysts are equally effective for all substrates. The electronic and steric properties of your starting materials may require a specific type of organocatalyst. Consider screening different chiral thiazolidine-based organocatalysts if the initial results are suboptimal.

Q3: I am struggling with the removal of the chiral auxiliary. What are some effective methods?

A3: The ease of removal of a chiral auxiliary is a key consideration in its selection. For thiazolidinone-based auxiliaries, several methods can be employed:

  • Hydrolysis: Basic hydrolysis (e.g., with LiOH/H₂O₂) or acidic hydrolysis can be effective, but the conditions need to be carefully optimized to avoid epimerization or decomposition of the product.

  • Reductive Cleavage: Reagents like lithium borohydride (LiBH₄) or diisobutylaluminium hydride (DIBAL-H) can reductively cleave the auxiliary, yielding the corresponding alcohol.

  • Transesterification: For N-acyl thiazolidinones, transesterification with an alcohol in the presence of a catalyst (e.g., NaOMe, Ti(OiPr)₄) can be a mild and effective method for auxiliary removal.[6]

  • Nucleophilic Acyl Substitution: The chiral auxiliary in 1,3-thiazolidin-2-one aldol derivatives can be removed by nucleophilic species through acyl substitution.[3][6]

Q4: My reaction is giving a low yield, even though the stereoselectivity is acceptable. What are some potential reasons and solutions?

A4: Low yields can be attributed to a variety of factors. Consider the following:

  • Reaction Conditions: As with stereoselectivity, temperature, solvent, and reaction time can all impact the yield. Microwave-assisted synthesis has been shown to improve yields and significantly reduce reaction times in some cases.[5][7]

  • Purity of Reagents and Solvents: Ensure that all reagents and solvents are of high purity and are anhydrous, as moisture can quench catalysts and reagents, leading to lower yields.

  • Side Reactions: Analyze your crude reaction mixture to identify any major side products. Understanding the nature of these byproducts can provide insights into competing reaction pathways and help you adjust the conditions to favor the desired product. For example, in some base-catalyzed reactions, the formation of byproducts through oxidation or hydrolysis can occur.[8]

  • Catalyst Deactivation: The catalyst may be deactivating over the course of the reaction. In such cases, a higher catalyst loading or the sequential addition of the catalyst might be necessary.

  • Work-up and Purification: Product loss during the work-up and purification steps can also contribute to low isolated yields. Optimize your extraction and chromatography procedures to minimize such losses.

Quantitative Data Summary

The following table summarizes quantitative data from various studies on the stereoselective synthesis of thiazolidine derivatives, allowing for easy comparison of different methodologies.

Catalyst/AuxiliarySubstratesReaction ConditionsYield (%)Diastereomeric Ratio (d.r.) / Enantiomeric Excess (e.e.)Reference
(4S)-Benzyl-1,3-thiazolidin-2-oneN-propionyl-4(S)-benzyl-1,3-thiazolidin-2-one, various aryl aldehydesTiCl₄, DIPEA, CH₂Cl₂, -78 °C to 0 °C75-9273:27 to 97:3 (syn:anti)[3]
DABCOVarious α-tertiary propargylamines, CS₂15 mol% DABCO, neat, 25 °C, 6 h66-95N/A[8][9]
BF₃·OEt₂ / TBAHS(R)-2-phenyl-N-tosylaziridine, phenyl isothiocyanateCH₂Cl₂, -30 °C9798% e.e.[1]
Microwave Irradiation(S)-Phenylalaninol, CS₂DMSO, 100 °C, 15 min92N/A (for auxiliary synthesis)[5]
(R)-1-(4-benzyl-2-thioxothiazolidin-3-yl)-2-(4-methoxyphenyl)ethan-1-one2-(Benzyloxy)acetaldehydeTiCl₄, i-Pr₂NEt, NMP, CH₂Cl₂, -78 °C to 0 °C8198:2 d.r.[10]

Experimental Protocols

Protocol 1: Asymmetric Aldol Reaction using a Thiazolidin-2-one Chiral Auxiliary [3]

This protocol describes a general procedure for the asymmetric aldol reaction of an N-propionylthiazolidin-2-one with an aromatic aldehyde.

  • Preparation: To a solution of N-propionyl-4(S)-benzyl-1,3-thiazolidin-2-one (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add TiCl₄ (1.5 equiv) dropwise.

  • Enolate Formation: After stirring for 5 minutes, add N,N-diisopropylethylamine (DIPEA) (1.6 equiv) dropwise. The solution should turn a deep red color. Stir the mixture at -78 °C for 30 minutes.

  • Aldol Addition: Add a solution of the aryl aldehyde (1.2 equiv) in CH₂Cl₂ dropwise to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at -78 °C for 2 hours, then allow it to warm to 0 °C and stir for an additional 1 hour. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Work-up: Separate the organic layer, and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Protocol 2: DABCO-Catalyzed Synthesis of Thiazolidine-2-thiones [8]

This protocol outlines a general procedure for the synthesis of thiazolidine-2-thiones from propargylamines and carbon disulfide.

  • Reaction Setup: In a vial, combine the propargylamine (1.0 equiv), 1,4-diazabicyclo[2.2.2]octane (DABCO) (0.15 equiv), and carbon disulfide (CS₂) (5.0 equiv) under air.

  • Reaction: Stir the reaction mixture at 25 °C for 6 hours.

  • Work-up: After the reaction is complete, dilute the mixture with CH₂Cl₂ and concentrate it under reduced pressure.

  • Purification: The crude product can be purified by filtration through a silica gel plug or by column chromatography, depending on the conversion of the starting material.

Visualizations

experimental_workflow cluster_prep Preparation cluster_reaction Stereoselective Reaction cluster_workup Work-up & Purification cluster_final Final Steps start Starting Materials (e.g., Amino Alcohol) aux Chiral Auxiliary Synthesis start->aux 1. Synthesis acyl Acylation aux->acyl 2. Modification reaction Asymmetric Reaction (e.g., Aldol Addition) acyl->reaction 3. Key Reaction workup Quenching & Extraction reaction->workup 4. Isolation purify Chromatography workup->purify 5. Purification cleavage Auxiliary Cleavage purify->cleavage 6. Deprotection product Final Product cleavage->product 7. Final Compound

Caption: General workflow for stereoselective synthesis using a chiral auxiliary.

stereoselection_mechanism cluster_transition_states Chelated Transition States reagents N-Acyl Thiazolidinethione + Aldehyde lewis_acid Lewis Acid (e.g., TiCl4) reagents->lewis_acid Coordination ts_a Transition State A (Favored) lewis_acid->ts_a Lower Energy Path ts_b Transition State B (Disfavored) lewis_acid->ts_b Higher Energy Path product_syn Syn Aldol Product (Major) ts_a->product_syn product_anti Anti Aldol Product (Minor) ts_b->product_anti

References

Troubleshooting

Common side reactions and byproducts in thiazolidine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and byproducts encountered during thiazolidine synthesis. The information is tailored f...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and byproducts encountered during thiazolidine synthesis. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for the thiazolidine ring?

A1: The most prevalent methods for synthesizing the thiazolidine core include:

  • Condensation of a β-aminothiol with an aldehyde or ketone: A classic and versatile method, often utilizing reagents like cysteine or cysteamine.[1][2]

  • Reaction of an α-haloacid with a thiourea: This route is commonly used for the synthesis of 2,4-thiazolidinediones.[3][4]

  • Hantzsch thiazole synthesis: While primarily for thiazoles, modifications and related reactions can yield thiazolidine derivatives, typically starting from an α-haloketone and a thioamide.[5][6][7]

Q2: What is the general mechanism for thiazolidine formation from an aminothiol and an aldehyde?

A2: The reaction proceeds via a condensation mechanism. It is generally believed to involve the formation of an unstable Schiff base (imine) intermediate, followed by a rapid intramolecular cyclization through the nucleophilic attack of the thiol group on the imine carbon.[1] NMR studies have confirmed the presence of an imine intermediate.[1]

Q3: Can the thiazolidine ring open after formation?

A3: Yes, the formation of the thiazolidine ring is often a reversible process, and the ring can exist in equilibrium with its open-chain Schiff base form.[1] This ring-chain tautomerism is influenced by factors such as pH, solvent, and the nature of the substituents on the ring. The stability of the thiazolidine ring is dependent on the substituent at the 2-position.[1]

Troubleshooting Guide: Side Reactions and Byproducts

This guide addresses specific issues that may arise during thiazolidine synthesis, focusing on the identification and mitigation of common side reactions and byproducts.

Issue 1: Low yield and presence of multiple spots on TLC when reacting cysteine with an aldehyde.
  • Possible Cause: Formation of hemithioacetal and thioacetal byproducts, as well as unreacted starting materials due to equilibrium. The reaction of an aldehyde with cysteine can result in several products, including hemithioacetals and thioacetals, particularly in acidic conditions.[2]

  • Troubleshooting Steps:

    • pH Control: The reaction is often pH-dependent. While the reaction can occur at physiological pH, acidic conditions can favor the formation of thioacetals.[2] It is recommended to perform the reaction at or near neutral pH to favor thiazolidine formation.[8]

    • Reaction Time and Temperature: Monitor the reaction progress by TLC. Prolonged reaction times may not necessarily increase the yield of the desired thiazolidine and could lead to the formation of other byproducts. The reaction is often fast, and in some cases, can be completed at room temperature.

    • Purification: Careful column chromatography is often necessary to separate the desired thiazolidine from the various byproducts and starting materials.

Diagram 1: Potential Side Reactions in Cysteine-Aldehyde Condensation

Side_Reactions_Cysteine_Aldehyde cluster_reactants Reactants cluster_products Potential Products Cysteine Cysteine Thiazolidine Desired Thiazolidine Cysteine->Thiazolidine Hemithioacetal Hemithioacetal (Byproduct) Cysteine->Hemithioacetal Thioacetal Thioacetal (Byproduct) Cysteine->Thioacetal Aldehyde Aldehyde Aldehyde->Thiazolidine Aldehyde->Hemithioacetal Aldehyde->Thioacetal

Caption: Relationship between reactants and potential products.

Issue 2: Formation of an unexpected byproduct during the synthesis of 2,4-thiazolidinedione from thiourea and chloroacetic acid.
  • Possible Cause: Formation of 2-imino-4-thiazolidinone as an intermediate or byproduct. The reaction between thiourea and chloroacetic acid can initially form 2-imino-4-thiazolidinone, which is then hydrolyzed to the desired 2,4-thiazolidinedione.[9] If the hydrolysis is incomplete, the imino- intermediate will be present as an impurity.

  • Troubleshooting Steps:

    • Acidic Hydrolysis: Ensure complete hydrolysis of the 2-imino-4-thiazolidinone intermediate by performing the reaction in the presence of a strong acid, such as concentrated HCl, and heating for a sufficient duration.

    • pH Control: The pH of the reaction medium is critical. The synthesis is often carried out under acidic conditions to facilitate both the cyclization and the subsequent hydrolysis of the imino group.[4]

    • Monitoring the Reaction: Use TLC or HPLC to monitor the disappearance of the 2-imino-4-thiazolidinone intermediate.

    • Purification: Recrystallization is a common method for purifying 2,4-thiazolidinedione from this reaction.[10]

Diagram 2: Troubleshooting Workflow for 2,4-Thiazolidinedione Synthesis

TZD_Synthesis_Troubleshooting Start Start: Synthesis of 2,4-Thiazolidinedione Check_Purity Check product purity by TLC/HPLC Start->Check_Purity Impurity_Detected Impurity Detected (Likely 2-imino-4-thiazolidinone) Check_Purity->Impurity_Detected Impurity Present No_Impurity Pure 2,4-Thiazolidinedione Check_Purity->No_Impurity Pure Action_Hydrolysis Action: Prolonged acidic hydrolysis Impurity_Detected->Action_Hydrolysis Recheck_Purity Re-check purity Action_Hydrolysis->Recheck_Purity Recheck_Purity->Impurity_Detected Impurity Persists Recheck_Purity->No_Impurity Impurity Gone

Caption: Troubleshooting workflow for impurity in TZD synthesis.

Issue 3: Low yields and side product formation in Knoevenagel condensation for 5-arylidene-2,4-thiazolidinediones.
  • Possible Cause: Use of harsh catalysts, prolonged reaction times, and inappropriate solvent systems can lead to the formation of byproducts and lower yields in Knoevenagel condensations.[11]

  • Troubleshooting Steps:

    • Catalyst Selection: Traditional methods often use catalysts that can be corrosive. Consider using greener and more efficient catalysts such as organic catalysts, heterogeneous solid catalysts, or ionic liquids to improve yield and selectivity.[11]

    • Reaction Conditions: Optimize the reaction temperature and time. Microwave-assisted synthesis has been shown to reduce reaction times and improve yields in some cases.[10]

    • Solvent Choice: The choice of solvent can significantly impact the reaction outcome. Experiment with different solvents to find the optimal conditions for your specific substrates.

    • Work-up Procedure: A proper work-up is crucial to isolate the desired product and remove the catalyst and any byproducts.

Table 1: Factors Influencing Byproduct Formation in Thiazolidine Synthesis

Synthetic RouteKey ReactantsCommon Side Reactions/ByproductsFactors Promoting ByproductsMitigation Strategies
Cysteine + Aldehyde L-Cysteine, AldehydeHemithioacetal, Thioacetal formation, Ring-chain tautomerismAcidic pH, improper reaction timeNeutral pH, monitor reaction progress
Thiourea + Chloroacetic Acid Thiourea, Chloroacetic acidIncomplete hydrolysis of 2-imino-4-thiazolidinone intermediateInsufficient acid, short reaction timeStrong acid catalysis, sufficient heating
Knoevenagel Condensation 2,4-Thiazolidinedione, AldehydeVarious unspecified byproductsHarsh/corrosive catalysts, long reaction timesUse of milder/greener catalysts, optimization of reaction conditions (e.g., microwave)

Experimental Protocols

Protocol 1: General Procedure for Synthesis of 5-Arylidene-2,4-thiazolidinedione via Knoevenagel Condensation

This protocol is a general guideline and may require optimization for specific substrates.

  • Reaction Setup: To a solution of 2,4-thiazolidinedione (1.0 eq) in a suitable solvent (e.g., ethanol, toluene), add the aromatic aldehyde (1.0-1.2 eq) and a catalyst (e.g., piperidine, a few drops).

  • Reaction: Stir the mixture at room temperature or heat to reflux, while monitoring the reaction progress by TLC.

  • Work-up: After completion of the reaction, cool the mixture to room temperature. The product may precipitate out of the solution. If not, the solvent can be removed under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Protocol 2: Analytical Characterization of Thiazolidine Derivatives
  • Thin Layer Chromatography (TLC): TLC is a quick and effective method to monitor the progress of the reaction and check the purity of the product. Use an appropriate solvent system to achieve good separation of the starting materials, product, and any byproducts.

  • High-Performance Liquid Chromatography (HPLC): For more accurate purity assessment and quantification of byproducts, reversed-phase HPLC is commonly employed. A C18 column with a gradient elution of water and acetonitrile, often with a modifier like formic acid or trifluoroacetic acid, is a good starting point.[12][13][14]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural elucidation of the desired product and any isolated byproducts. The chemical shifts of the protons and carbons of the thiazolidine ring are characteristic and can be used to confirm the structure.[15][16]

  • Mass Spectrometry (MS): MS, often coupled with HPLC (LC-MS), is a powerful tool for identifying the molecular weight of the product and byproducts, which aids in their identification.[12][13][14]

Diagram 3: General Analytical Workflow for Thiazolidine Synthesis

Analytical_Workflow Start Crude Reaction Mixture TLC TLC Analysis (Reaction Monitoring & Purity Check) Start->TLC Purification Purification (Column Chromatography / Recrystallization) TLC->Purification Isolated_Product Isolated Product(s) Purification->Isolated_Product Structural_Analysis Structural Analysis Isolated_Product->Structural_Analysis NMR 1H & 13C NMR Structural_Analysis->NMR MS Mass Spectrometry (LC-MS) Structural_Analysis->MS Final_Characterization Final Product Characterization NMR->Final_Characterization MS->Final_Characterization

References

Optimization

Understanding the degradation pathways of thiazolidine compounds

This guide is designed for researchers, scientists, and drug development professionals to understand and troubleshoot the degradation of thiazolidine compounds. It provides detailed answers to common questions, troublesh...

Author: BenchChem Technical Support Team. Date: December 2025

This guide is designed for researchers, scientists, and drug development professionals to understand and troubleshoot the degradation of thiazolidine compounds. It provides detailed answers to common questions, troubleshooting for experimental challenges, and standardized protocols.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis, handling, and analysis of thiazolidine compounds.

Issue / Observation Potential Cause Recommended Solution & Rationale
Low or no yield during synthesis Unfavorable pH: The condensation reaction to form the thiazolidine ring is reversible and pH-dependent.[1][2][3]Adjust pH to 4-5. This mildly acidic condition often favors the forward reaction (ring formation) while minimizing immediate acid-catalyzed hydrolysis.[3]
Hydrolysis of Product: The product may be degrading under the reaction conditions, especially with prolonged heating or in aqueous solutions.[4]Minimize reaction time and temperature. Consider using a solvent-free or non-aqueous solvent system if the starting materials are soluble.[5] Monitor the reaction progress closely using Thin Layer Chromatography (TLC).
Compound degrades during purification or analysis (e.g., HPLC) Instability on Column/Mobile Phase: The compound may be unstable on the HPLC column material or due to the pH of the mobile phase, leading to degradation.[6]Use a buffered mobile phase to maintain a stable pH where the compound is known to be most stable. Consider running the analysis at a reduced temperature to slow degradation kinetics.
Light Sensitivity: Some heterocyclic compounds are susceptible to photolytic degradation.[7][8]Protect samples from light. Use amber vials for sample preparation and storage, and ensure the autosampler compartment is covered.[7]
Unexpected peaks appear in chromatograms or spectra over time Formation of Degradation Products: The new peaks likely correspond to hydrolysis or oxidation products.[6] Hydrolysis typically yields the starting thiol and aldehyde/ketone.[1]Perform a forced degradation study. Subject the compound to acidic, basic, oxidative, and photolytic stress conditions to intentionally generate degradation products.[9][10] Analyze these stressed samples to identify and characterize the unknown peaks, often with the aid of mass spectrometry (MS).
Inconsistent results in stability studies Poor Control of Experimental Variables: Minor fluctuations in pH, temperature, or light exposure can significantly impact degradation rates.[11]Strictly control all parameters. Use calibrated equipment to monitor temperature and pH continuously. Prepare fresh, high-quality buffers for each experiment. Ensure all samples are subjected to identical light conditions.[11]
Difficulty purifying the final compound Co-eluting Impurities or Degradants: Degradation products formed during the reaction or work-up may have similar polarity to the desired compound, making separation difficult.Optimize chromatography conditions. Screen different solvent systems (for column chromatography) or mobile phases and columns (for HPLC).[12] Recrystallization from a suitable solvent system can also be an effective purification method.[13]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for thiazolidine compounds?

Thiazolidine compounds primarily degrade through three main pathways:

  • Hydrolysis (Ring Opening): This is the most common degradation pathway and is highly dependent on pH. The five-membered ring opens, typically breaking the carbon-sulfur or carbon-nitrogen bond, to yield the constituent aminothiol (like cysteine) and the corresponding aldehyde or ketone.[1][14] This reaction is often reversible.[1]

  • Oxidation: The sulfur atom in the thiazolidine ring is susceptible to oxidation. This can lead to the formation of thiazolidine-1-oxides (sulfoxides) and, with further oxidation, thiazolidine-1,1-dioxides (sulfones).[15] Strong oxidizing agents like hydrogen peroxide or manganese dioxide (MnO2) can facilitate this process.[15][16]

  • Metabolic Degradation: In biological systems, thiazolidine-containing drugs can be metabolized by enzymes, primarily the cytochrome P450 (CYP) system in the liver.[17] This can involve oxidation of the ring, leading to ring scission and the formation of reactive metabolites.[17][18]

Q2: How does pH influence the stability and degradation mechanism of the thiazolidine ring?

The stability of the thiazolidine ring is critically dependent on pH, as it dictates the mechanism of hydrolytic ring opening.

pH Range Predominant Degradation Mechanism Description
Acidic (pH < 4) Acid-Catalyzed Hydrolysis The ring nitrogen or sulfur can be protonated, facilitating C-S or C-N bond cleavage and subsequent attack by water to open the ring.[19] Prodrugs are often designed to hydrolyze quickly at low pH (e.g., pH 2.0).[19]
Neutral (pH ~7.4) Generally Stable / Slow Hydrolysis Many thiazolidines are relatively stable at physiological pH.[20] Degradation can occur, but the kinetics are often much slower compared to acidic or basic conditions. Some studies show rapid and stable formation at this pH.[2][20]
Basic (pH > 8) Base-Catalyzed Hydrolysis Hydroxide ions can catalyze the ring-opening reaction. The rate of hydrolysis often increases significantly in basic solutions.[21]
Q3: What are the expected products from thiazolidine degradation?

The degradation products depend on the pathway:

  • From Hydrolysis: The primary products are the original building blocks: an aminothiol (e.g., cysteine) and an aldehyde or ketone .[1]

  • From Oxidation: The main products are thiazolidine-1-oxides (sulfoxides) and thiazolidine-1,1-dioxides (sulfones).[15] In some cases, oxidation can lead to the formation of the aromatic thiazole ring.[16]

  • From Metabolism: Metabolic processes can generate hydroxylated and oxidized metabolites, as well as products from ring cleavage.[17]

Q4: What analytical methods are best for monitoring thiazolidine degradation and identifying the products?

A combination of chromatographic and spectroscopic techniques is typically required for comprehensive analysis.

Analytical Technique Application in Degradation Studies
High-Performance Liquid Chromatography (HPLC) The primary tool for quantitative analysis.[22][23] It is used to separate the parent thiazolidine compound from its degradation products and quantify the decrease of the parent compound and the formation of degradants over time. A UV detector is commonly used.
Liquid Chromatography-Mass Spectrometry (LC-MS) Essential for the identification of degradation products.[6] MS provides the molecular weight of the unknown peaks separated by the LC system, allowing for the deduction of their chemical structures (e.g., identifying a mass corresponding to the hydrolyzed aldehyde).
Nuclear Magnetic Resonance (NMR) Spectroscopy Provides detailed structural information.[2] NMR can be used to confirm the structure of isolated degradation products or to monitor the degradation process in real-time by observing changes in the chemical shifts of protons in the thiazolidine ring.
Infrared (IR) Spectroscopy Can be used to follow the hydrolysis process by monitoring changes in absorption bands corresponding to the functional groups of the reactants and products.[24]

Key Experimental Protocols & Visualizations

Protocol: Forced Degradation Study for a Thiazolidine Compound

This protocol outlines a general procedure for intentionally degrading a thiazolidine compound to identify potential degradation products and test the stability-indicating capability of an analytical method.[7][8][9]

  • Stock Solution Preparation: Prepare a stock solution of your thiazolidine compound in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl.

    • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH.

    • Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (H₂O₂).[7]

    • Thermal Degradation: Place a solution of the compound in a neutral buffer (e.g., phosphate buffer, pH 7.4) in an oven at a controlled temperature (e.g., 60°C).

    • Photolytic Degradation: Expose a solution of the compound to a light source that provides both UV and visible light (e.g., minimum 1.2 million lux hours).[7][8]

  • Incubation: Incubate the stressed samples, along with a control sample (compound in neutral buffer, protected from light at room temperature), for a defined period (e.g., 24-48 hours). The goal is to achieve approximately 5-20% degradation.[25]

  • Sampling and Quenching: At various time points, withdraw an aliquot from each sample. For acid and base samples, neutralize them immediately with an equimolar amount of base or acid, respectively, to stop the reaction.

  • Analysis: Analyze all samples by a suitable stability-indicating method, typically HPLC or LC-MS, to separate and identify the degradation products.

Visualized Degradation Pathways and Workflows

Hydrolytic_Degradation Thiazolidine Thiazolidine Compound Intermediate Ring-Opened Intermediate (e.g., Iminium Ion) Thiazolidine->Intermediate Ring Opening (H+ or OH- catalyzed) Intermediate->Thiazolidine Ring Closure (Reversible) Products Aminothiol + Aldehyde/Ketone Intermediate->Products Hydrolysis (+H2O)

Caption: General pathway for the reversible hydrolytic degradation of thiazolidine compounds.

Oxidative_Degradation Thiazolidine Thiazolidine Sulfoxide Thiazolidine-1-oxide (Sulfoxide) Thiazolidine->Sulfoxide Oxidation [O] Sulfone Thiazolidine-1,1-dioxide (Sulfone) Sulfoxide->Sulfone Further Oxidation [O]

Caption: Stepwise oxidation of the sulfur atom in the thiazolidine ring.

Experimental_Workflow cluster_prep 1. Preparation cluster_incubate 2. Incubation cluster_analysis 3. Analysis Prep Prepare Stock Solution (1 mg/mL) Stress Prepare Stressed Samples (Acid, Base, Oxidative, Thermal, Photo) Prep->Stress Control Prepare Control Sample (Neutral Buffer) Prep->Control Incubate Incubate all samples under defined conditions Stress->Incubate Sample Withdraw aliquots at time points Incubate->Sample Quench Neutralize/Quench Reaction Sample->Quench Analyze Analyze via HPLC / LC-MS Quench->Analyze Data Quantify Degradation & Identify Products Analyze->Data

Caption: Experimental workflow for a forced degradation study of a thiazolidine compound.

References

Troubleshooting

Technical Support Center: Crystallization-Induced Dynamic Resolution of Ethyl Thiazolidine Carboxylates

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and professionals working on the crystallization-induced dynamic resolution (CIDR) of ethyl thiazolidine carb...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and professionals working on the crystallization-induced dynamic resolution (CIDR) of ethyl thiazolidine carboxylates.

Frequently Asked Questions (FAQs)

Q1: What is crystallization-induced dynamic resolution (CIDR)?

A1: Crystallization-induced dynamic resolution (CIDR) is a method for obtaining a single, desired enantiomer from a racemic mixture in potentially 100% yield.[1][2][3] It combines the selective crystallization of one diastereomer with the in-situ racemization (or epimerization) of the unwanted diastereomer in the solution phase.[1][2][3] This continuous conversion of the more soluble diastereomer into the less soluble one allows for a theoretical yield that surpasses the 50% limit of classical resolution.[1]

Q2: Why is L-tartaric acid used as a resolving agent for ethyl thiazolidine-2-carboxylate?

A2: L-tartaric acid is an effective chiral resolving agent that forms diastereomeric salts with the racemic ethyl thiazolidine-2-carboxylate. One of these diastereomeric salts, the (S)-ethyl thiazolidine-2-carboxylate · L-tartaric acid salt, is significantly less soluble in the chosen solvent system (ethanol/diethyl ether) and preferentially crystallizes.[4]

Q3: What is the purpose of the heating and cooling cycles during the crystallization process?

A3: The repeated heating and cooling cycles are crucial for the dynamic aspect of the resolution.[4] Heating helps to redissolve some of the precipitated salt and promotes the racemization of the (R)-enantiomer in the solution. Subsequent slow cooling allows for the selective crystallization of the desired (S)-enantiomer as the less soluble diastereomeric salt. This process effectively enriches the solid phase with the desired enantiomer over time.

Q4: How is the free (S)-ethyl thiazolidine-2-carboxylate obtained from the diastereomeric salt?

A4: The free (S)-ethyl thiazolidine-2-carboxylate is obtained by basification of the diastereomeric salt.[4] A weak base, such as a 10% sodium bicarbonate solution, is used to neutralize the L-tartaric acid, liberating the free ethyl thiazolidine-2-carboxylate, which can then be extracted with an organic solvent like diethyl ether.[4]

Q5: What is the stability of the final product?

A5: The optically active (S)-ethyl thiazolidine-2-carboxylate is stable in both solvent-free (solid, crystalline form) and solution forms at temperatures below 20°C.[4] Racemization can occur at elevated temperatures, with rapid racemization observed at 80°C.[4]

Troubleshooting Guide

Problem Possible Cause(s) Suggested Solution(s)
Low Yield of Crystalline Product - Incomplete crystallization. - Racemization rate is too slow. - The solvent system is not optimal.- Extend the duration of the heating and cooling cycles. - Ensure slow evaporation of the solvent (e.g., diethyl ether) to gently increase supersaturation.[4] - Confirm the temperature for heating is sufficient to induce racemization (around 40°C).[4] - Verify the correct ratio of ethanol to diethyl ether.
Low Diastereomeric Excess (% de) or Enantiomeric Excess (% ee) - Racemization of the desired enantiomer during isolation. - Inefficient separation of the diastereomeric salt. - Co-precipitation of the undesired diastereomer.- During basification and extraction, maintain a low temperature (e.g., in an ice bath) to prevent racemization.[4] - Ensure the precipitated crystals are thoroughly washed with a suitable solvent (e.g., diethyl ether) to remove the mother liquor containing the other diastereomer.[4] - Optimize the cooling rate; slower cooling generally leads to higher purity crystals.
No Crystals Form - Solution is not supersaturated. - Incorrect solvent composition. - Impurities inhibiting crystallization.- Allow for slow evaporation of a portion of the more volatile solvent (diethyl ether) to induce crystallization.[4] - Add a seed crystal of the desired diastereomeric salt. - Ensure the starting materials (racemic ethyl thiazolidine-2-carboxylate and L-tartaric acid) are pure.
Product Racemizes After Isolation - Storage at elevated temperatures. - Presence of acidic or basic impurities.- Store the final product at or below 20°C.[4] - Ensure all acidic or basic reagents from the workup are completely removed.

Quantitative Data Summary

Table 1: Conditions and Results for Crystallization-Induced Dynamic Resolution

ParameterValueReference
Resolving AgentL-Tartaric Acid[4]
Solvent SystemAnhydrous Ethanol / Diethyl Ether[4]
Temperature Cycling< 40°C (heating) and ~20°C (cooling)[4]
Duration5 days[4]
Total Yield of Diastereomeric Salt90%[4]
Diastereomeric Excess (% de)99%[4]

Table 2: Basification Conditions for Liberation of Free (S)-Ethyl Thiazolidine-2-Carboxylate

BaseTemperatureYieldEnantiomeric Excess (% ee)Reference
10% NaHCO₃Ice bath94%99%[4]

Experimental Protocols

1. Synthesis of (S)-Ethyl Thiazolidine-2-Carboxylate · L-Tartaric Acid Salt

  • Dissolve L-tartaric acid (0.126 mol) in anhydrous ethanol (103 mL).

  • In a separate flask, dissolve racemic ethyl thiazolidine-2-carboxylate (0.126 mol) in diethyl ether (35 mL).

  • Add the solution of the racemic ester to the stirred solution of L-tartaric acid at room temperature.

  • Once crystals begin to form, subject the mixture to repeated cycles of heating to below 40°C and cooling to approximately 20°C over a period of 5 days.

  • Allow for the slow evaporation of about 30% of the solvent during this period.

  • Filter the precipitated crystals, wash with diethyl ether, and dry to obtain the pure (S)-ethyl thiazolidine-2-carboxylate · L-tartaric acid salt.[4]

2. Liberation of (S)-Ethyl Thiazolidine-2-Carboxylate

  • Add the (S)-ethyl thiazolidine-2-carboxylate · L-tartaric acid salt (50 mmol) to a 10% sodium bicarbonate solution (~500 mL) in an ice bath (≤ 10°C).

  • Stir the mixture for 30 minutes.

  • Extract the aqueous mixture with diethyl ether (3 x 100 mL).

  • Wash the combined organic layers with distilled water.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield (S)-ethyl thiazolidine-2-carboxylate.[4]

Visualizations

CIDR_Workflow cluster_solution Solution Phase cluster_solid Solid Phase racemate Racemic Ethyl Thiazolidine Carboxylate diastereomers (R)-Ester·L-TA Salt (soluble) (S)-Ester·L-TA Salt (soluble) racemate->diastereomers Salt Formation l_tartaric L-Tartaric Acid l_tartaric->diastereomers racemization Racemization (R) <=> (S) diastereomers->racemization crystals (S)-Ester·L-TA Salt (Crystalline) diastereomers->crystals Selective Crystallization crystals->diastereomers Dissolution (Heating)

Caption: Workflow of the crystallization-induced dynamic resolution process.

Chemical_Transformation racemic_ester Racemic Ethyl Thiazolidine-2-carboxylate diastereomeric_salt (S)-Ester · L-TA Salt (Crystalline) racemic_ester->diastereomeric_salt + L-Tartaric Acid (CIDR) final_product (S)-Ethyl Thiazolidine-2-carboxylate diastereomeric_salt->final_product + 10% NaHCO₃ (Basification)

Caption: Key chemical transformation steps in the resolution process.

References

Optimization

Challenges and solutions for scaling up the synthesis of thiazolidine derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of thiazolidine derivatives....

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of thiazolidine derivatives.

Troubleshooting Guide & FAQs

This section addresses common challenges encountered during the synthesis and scale-up of thiazolidine derivatives, offering potential solutions in a user-friendly question-and-answer format.

Question 1: My reaction times for the Knoevenagel condensation to synthesize 5-arylidene-2,4-thiazolidinediones are very long, often requiring prolonged heating for up to 12 hours. How can I accelerate this step?

Answer: Long reaction times in traditional Knoevenagel condensations for thiazolidine derivatives are a common issue, often due to the need for azeotropic removal of water.[1] Several modern techniques can significantly reduce reaction times:

  • Microwave-Assisted Synthesis: This is a highly effective method for accelerating the reaction. By using a microwave reactor (e.g., 900 W), reaction times can be dramatically reduced to as little as 7 minutes, with the added benefit of often increasing the yield.[1] The uniform heating provided by microwave irradiation avoids localized overheating and promotes efficient reaction kinetics.[2][3]

  • Ultrasound-Assisted Synthesis (Sonification): Sonification is another proven technique for accelerating these reactions. In one-pot syntheses of disubstituted thiazolidine derivatives, ultrasound irradiation at room temperature (25°C) for about 25 minutes has been shown to drive reactions to completion, whereas conventional stirring could take up to 12 hours without full conversion.[1][4]

  • Alternative Catalysts and Conditions:

    • Polyethylene Glycol (PEG-300): Using PEG-300 as a solvent and catalyst can lead to high yields (up to 80%) with reaction times of around 3 hours under reflux, avoiding the need for hazardous catalysts.[1]

    • Ethylenediamine Diacetate (EDDA): This Brønsted acid-base combined salt catalyst can be very effective. Under optimal conditions (80°C with 5 mol% catalyst loading in a solvent-free environment), the reaction can yield up to 91% of the product in a significantly reduced time.[4]

Question 2: I am experiencing low yields in my synthesis of the core 2,4-thiazolidinedione (TZD) scaffold. What are the key factors to consider for improving the yield?

Answer: Low yields in the synthesis of the TZD core can often be attributed to reaction conditions and the choice of reagents. The most common method involves the reaction of thiourea and an α-haloacetic acid.[4] Here are some strategies to improve yields:

  • Microwave-Assisted Synthesis: For the synthesis of the TZD core from chloroacetic acid and thiourea, microwave irradiation (e.g., 250 W for 5 minutes) can produce the desired product in yields as high as 83% without the need for further purification.[4] This method is significantly faster than conventional heating which can take around 12 hours.[4]

  • Acidic Conditions: The choice of acid for the final cyclization and hydrolysis step is critical. Studies have shown that using hydrochloric acid (HCl) and heating for 7-8 hours can result in yields as high as 94%.[4]

  • Solvent-Free Synthesis: For certain derivatives, solvent-free conditions using an economical catalyst like ammonium persulfate (APS) at 90°C can provide high yields (e.g., 84%) and high atom economy.[5]

Question 3: The purification of my final thiazolidine derivative is proving to be difficult, especially at a larger scale. Are there any recommendations for improving the purification process?

Answer: Purification is a significant challenge, particularly during scale-up, often requiring large volumes of solvents for column chromatography.[6] Here are some approaches to simplify purification:

  • Optimize Reaction Conditions for Cleaner Reactions: The best approach to simplify purification is to improve the reaction's selectivity and reduce side product formation.

    • Microwave and Ultrasound Methods: As mentioned, these techniques often lead to cleaner reaction profiles and higher yields of the desired product, which simplifies the subsequent work-up and purification steps.[1][2][3]

    • Greener Catalysts: Using catalysts like PEG-300 or L-tyrosine can lead to cleaner reactions compared to some traditional bases.[1]

  • Crystallization: Whenever possible, optimize the reaction and work-up conditions to allow for purification by crystallization rather than chromatography. This is often more scalable and cost-effective. For example, in some microwave-assisted syntheses, the product precipitates upon cooling and can be isolated by simple filtration.[4]

  • Solvent Selection for Work-up: Carefully select solvents for extraction and washing to selectively remove impurities and unreacted starting materials. For instance, after a reaction, diluting the mixture with water can precipitate the product, which can then be collected by filtration.[2]

Question 4: I am concerned about the environmental impact and safety of the solvents and catalysts I am using. What are some "greener" alternatives for thiazolidine derivative synthesis?

Answer: The development of environmentally benign synthetic methodologies is a key focus in modern chemistry. For thiazolidine synthesis, several greener alternatives to hazardous solvents and catalysts have been reported:

  • Water as a Solvent: Water has been successfully used as a solvent for the synthesis of the TZD core from thiourea and chloroacetic acid, particularly in microwave-assisted methods.[2][3][4]

  • Polyethylene Glycol (PEG-300): PEG-300 can serve as a recyclable and non-hazardous solvent and catalyst for the synthesis of 5-benzylidene derivatives, offering high yields.[1]

  • Solvent-Free Reactions: Conducting reactions under solvent-free conditions is an excellent way to reduce environmental impact. This has been successfully demonstrated for the Knoevenagel condensation using catalysts like activated silica gel and acetic acid under microwave irradiation, or using EDDA at elevated temperatures.[1][4]

  • Biocatalysts: L-tyrosine, a cheap, non-toxic, and readily available amino acid, has been used as a catalyst in a modified Knoevenagel reaction, offering an environmentally friendly option.[1]

Question 5: My N-alkylation/benzylation reactions on the thiazolidinedione ring are giving poor yields. What could be the issue?

Answer: Poor yields in N-substitution reactions can be due to several factors, including the choice of base, solvent, and the nature of the substituents on your starting materials.

  • Base and Solvent System: The primary method for N-substitution involves deprotonation with a base followed by reaction with an alkyl or benzyl halide.[4]

    • Commonly used bases include sodium methoxide (NaOMe) in methanol or potassium hydroxide (KOH) in DMF.[4]

    • For N-benzylation, a combination of potassium hydroxide and a phase-transfer catalyst like tert-butylammonium hydrogen sulfate in a water/toluene system under microwave irradiation has been shown to be effective.[2]

  • Substituent Effects: The electronic and steric properties of substituents on the thiazolidinedione ring can significantly impact reactivity. For example, certain hydroxyl-containing 5-arylidene-thiazolidine-2,4-diones have been reported to give extremely poor yields in N-benzylation reactions, making purification difficult.[2] In such cases, exploring alternative synthetic routes or protecting groups for reactive functionalities might be necessary.

Quantitative Data Summary

The following tables summarize quantitative data from various synthetic methodologies for thiazolidine derivatives to allow for easy comparison.

Table 1: Comparison of Synthetic Methods for the 2,4-Thiazolidinedione (TZD) Core

MethodReagentsConditionsReaction TimeYield (%)Reference
Conventional Heatingα-chloroacetic acid, thioureaWater, reflux~12 hoursNot specified[4]
Conventional Heatingα-chloroacetic acid, thioureaHCl, heat7-8 hours94[4]
Microwave-Assistedα-chloroacetic acid, thioureaWater, 250 W5 minutes83[4]

Table 2: Comparison of Methods for Knoevenagel Condensation (Synthesis of 5-Arylidene Derivatives)

MethodCatalyst/SolventConditionsReaction TimeYield (%)Reference
Conventional HeatingPiperidine, Dean-StarkRefluxUp to 12 hoursVaries[1]
Microwave-AssistedPiperidine, silica gel, acetic acid900 W~7 minutesIncreased (specifics vary)[1]
Greener MethodPEG-300Reflux~3 hoursUp to 80[1]
Greener MethodL-tyrosineWater, refluxNot specifiedHigh yields[1]
Greener MethodEDDA (5 mol%)Solvent-free, 80°CNot specified91[4]
Ultrasound-AssistedNaOH, EtOH/H₂O25°C25 minutesGood (one-pot)[1][4]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the troubleshooting guide.

Protocol 1: Microwave-Assisted Synthesis of 2,4-Thiazolidinedione (TZD) Core [4]

  • Suspend chloroacetic acid and thiourea in water in a suitable microwave reactor vessel.

  • Stir the mixture under ice-cold conditions for approximately 15 minutes to precipitate 2-imino-4-thiazolidinone.

  • Subject the intermediate to microwave irradiation at 250 W for 5 minutes.

  • Allow the reaction mixture to cool.

  • Isolate the desired 2,4-thiazolidinedione product by vacuum filtration. Further purification is typically not required.

Protocol 2: Microwave-Assisted Knoevenagel Condensation [2]

  • To a microwave pressure vial equipped with a stir bar, add the substituted aryl aldehyde (1.00 mmol), thiazolidine-2,4-dione (1.50 mmol), silica gel (200 mg), 5 drops of acetic acid, and 5 drops of piperidine in 2 mL of toluene.

  • Irradiate the mixture in a microwave synthesizer for 25 minutes at 110°C and 300 W (with an initial 5-minute ramp at 500 W).

  • After cooling, dilute the resulting mixture with 4 mL of water and precipitate on ice for 15 minutes.

  • Remove the silica gel by vacuum filtration and wash with hot methanol.

  • Concentrate the filtrate under reduced pressure to obtain the product.

Protocol 3: Ultrasound-Assisted One-Pot Synthesis of Disubstituted Thiazolidine Derivatives [1][4]

  • Dissolve 2,4-thiazolidinedione, the desired aldehyde, and an alkyl halide in a 2:1 (v/v) mixture of ethanol and water containing NaOH.

  • Place the reaction vessel in an ultrasonic bath.

  • Sonicate the mixture for 25 minutes at 25°C.

  • Monitor the reaction for completion (typically, conventional stirring would require up to 12 hours).

  • Proceed with standard aqueous work-up and purification.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key biological pathways involving thiazolidine derivatives and a general workflow for their synthesis and analysis.

PPARg_Signaling_Pathway TZD Thiazolidinedione (e.g., Pioglitazone) PPARg PPARγ TZD->PPARg Heterodimer PPARγ-RXR Heterodimer PPARg->Heterodimer Dimerizes with RXR RXR RXR->Heterodimer PPRE PPRE (Peroxisome Proliferator Response Element) Heterodimer->PPRE Binds to Gene_Expression Target Gene Transcription PPRE->Gene_Expression Regulates Metabolic_Effects Increased Insulin Sensitivity Glucose Uptake Adipogenesis Gene_Expression->Metabolic_Effects Leads to PTP1B_Inhibition_Pathway Insulin Insulin Insulin_Receptor Insulin Receptor (IR) Insulin->Insulin_Receptor Binds pIR Phosphorylated IR (Active) Insulin_Receptor->pIR Autophosphorylation pIR->Insulin_Receptor Dephosphorylates (Inactivates) Signaling_Cascade Downstream Signaling (e.g., PI3K/Akt pathway) pIR->Signaling_Cascade Activates Glucose_Uptake Glucose Uptake Signaling_Cascade->Glucose_Uptake Promotes PTP1B PTP1B PTP1B->pIR TZD_Inhibitor Thiazolidine-based PTP1B Inhibitor TZD_Inhibitor->PTP1B Inhibits Synthesis_Workflow Start Starting Materials (e.g., Aldehyde, TZD core) Reaction Synthesis Step (e.g., Knoevenagel Condensation) Start->Reaction Optimization Reaction Optimization - Conventional Heating - Microwave - Ultrasound Reaction->Optimization Iterate Workup Work-up (Extraction, Washing) Optimization->Workup Purification Purification (Crystallization, Chromatography) Workup->Purification Analysis Characterization (NMR, MS, etc.) Purification->Analysis Final_Product Final Thiazolidine Derivative Analysis->Final_Product

References

Reference Data & Comparative Studies

Comparative

A Researcher's Guide to Mass Spectrometry in Thiazolidine Synthesis: A Comparative Analysis

For researchers and professionals in drug development, the synthesis and characterization of thiazolidine derivatives are pivotal. This guide provides a comparative analysis of mass spectrometry techniques for the charac...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and professionals in drug development, the synthesis and characterization of thiazolidine derivatives are pivotal. This guide provides a comparative analysis of mass spectrometry techniques for the characterization of these synthesis products, supported by experimental data and protocols, to aid in selecting the most appropriate analytical method.

Thiazolidine and its derivatives are a critical class of heterocyclic compounds known for their wide range of pharmacological activities, including antidiabetic, antimicrobial, and anti-inflammatory properties.[1][2][3] Accurate characterization of the synthesized products is paramount to ensure purity, confirm structure, and understand reaction outcomes. Mass spectrometry (MS) stands out as a powerful analytical tool for this purpose, offering high sensitivity and detailed structural information.[4][5] This guide compares the most common MS techniques—Electrospray Ionization (ESI-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Matrix-Assisted Laser Desorption/Ionization (MALDI-MS)—with other analytical methods, providing a framework for informed decision-making in the laboratory.

Performance Comparison of Analytical Techniques

The choice of analytical technique for characterizing thiazolidine synthesis products depends on several factors, including the volatility and thermal stability of the compound, the complexity of the reaction mixture, and the specific information required (e.g., molecular weight confirmation, structural elucidation, or quantification).

Technique Principle Sample Requirements Information Obtained Advantages Limitations
ESI-MS Soft ionization of molecules in solution.Soluble in polar solvents (e.g., methanol, acetonitrile).Accurate molecular weight, molecular formula (with high-resolution MS).[6]High sensitivity, suitable for non-volatile and thermally labile compounds, easily coupled with liquid chromatography (LC-MS).Matrix effects can suppress ionization, limited fragmentation without tandem MS (MS/MS).
GC-MS Separation of volatile compounds followed by electron ionization.Volatile and thermally stable, may require derivatization.Molecular weight, fragmentation patterns for structural elucidation.[7]Excellent separation for complex mixtures, provides reproducible fragmentation patterns for library matching.Not suitable for non-volatile or thermally unstable compounds, derivatization can be time-consuming.
MALDI-MS Soft ionization of sample co-crystallized with a matrix.Sample can be solid or liquid, co-crystallized with a suitable matrix.High molecular weight determination, analysis of complex mixtures.High tolerance to salts and buffers, suitable for high-throughput screening.Matrix interference can be an issue in the low mass range, quantification can be challenging.
NMR Spectroscopy Nuclear spin transitions in a magnetic field.Soluble sample with a concentration of >1 mg/mL.Detailed structural information, including connectivity and stereochemistry.[8]Non-destructive, provides unambiguous structure elucidation.Lower sensitivity compared to MS, requires larger sample amounts, complex spectra for mixtures.
FT-IR Spectroscopy Vibrational transitions of molecules.Solid or liquid samples.Identification of functional groups.[9][10]Fast and simple, provides a molecular fingerprint.Limited structural information, not suitable for complex mixtures.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible and reliable results. Below are representative protocols for the mass spectrometric analysis of thiazolidine derivatives.

Protocol 1: ESI-MS Analysis of a Thiazolidine-2,4-dione Derivative
  • Sample Preparation: Dissolve approximately 1 mg of the synthesized thiazolidine-2,4-dione derivative in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a stock solution. Further, dilute the stock solution to a final concentration of 10 µg/mL with the same solvent.

  • Instrumentation: Use a mass spectrometer equipped with an electrospray ionization source.[6]

  • Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min using a syringe pump.

  • MS Parameters:

    • Ionization Mode: Positive or negative, depending on the analyte's ability to be protonated or deprotonated.

    • Capillary Voltage: 3.5 - 4.5 kV.

    • Cone Voltage: 20 - 40 V (can be varied to induce in-source fragmentation).

    • Desolvation Gas (N₂): Flow rate of 500 - 800 L/hr.

    • Desolvation Temperature: 250 - 350 °C.

    • Mass Range: Scan from m/z 100 to 1000.

  • Data Acquisition and Analysis: Acquire the mass spectrum and identify the molecular ion peak ([M+H]⁺ or [M-H]⁻). For high-resolution mass spectrometry (HRMS), the exact mass can be used to determine the elemental composition.[8]

Protocol 2: GC-MS Analysis of a Volatile Thiazolidine Derivative
  • Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 100 µg/mL. If the compound is not sufficiently volatile, derivatization (e.g., silylation) may be necessary.

  • Instrumentation: Use a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.[7]

  • GC Conditions:

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Injector Temperature: 250 °C.

    • Oven Temperature Program: Start at 50 °C for 2 minutes, then ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

    • Carrier Gas (Helium): Flow rate of 1 mL/min.

  • MS Parameters:

    • Ionization Energy: 70 eV.

    • Source Temperature: 230 °C.

    • Mass Range: Scan from m/z 40 to 550.

  • Data Acquisition and Analysis: Acquire the total ion chromatogram (TIC) and the mass spectrum for each separated peak. Identify the molecular ion peak and analyze the fragmentation pattern to elucidate the structure. The fragmentation pattern can be compared to mass spectral libraries for identification.

Data Interpretation: Understanding Fragmentation Patterns

The fragmentation of thiazolidine derivatives in mass spectrometry provides valuable structural information. In EI-MS, the high energy leads to extensive fragmentation, creating a unique fingerprint for each compound.[11][12][13] Common fragmentation pathways include cleavage of the thiazolidine ring and loss of substituents. For instance, the cleavage of the C-S and N-C bonds in the thiazolidine ring is a common fragmentation pathway.[14] In ESI-MS, fragmentation can be induced in the ion source or through tandem MS (MS/MS) experiments, which helps in the detailed structural characterization of the synthesized molecules.

Visualizing the Workflow and Concepts

To better illustrate the processes and relationships discussed, the following diagrams are provided.

experimental_workflow cluster_synthesis Thiazolidine Synthesis cluster_purification Purification cluster_characterization Characterization cluster_analysis Data Analysis synthesis Synthesis of Thiazolidine Derivative purification Purification (e.g., Column Chromatography) synthesis->purification ms Mass Spectrometry (ESI-MS, GC-MS) purification->ms nmr NMR Spectroscopy purification->nmr ftir FT-IR Spectroscopy purification->ftir data_analysis Structure Elucidation & Purity Assessment ms->data_analysis nmr->data_analysis ftir->data_analysis

Caption: Experimental workflow for thiazolidine synthesis and characterization.

analytical_techniques cluster_ms Mass Spectrometry cluster_other Other Techniques thiazolidine Thiazolidine Product esims ESI-MS (Molecular Weight) thiazolidine->esims gcms GC-MS (Structure & Volatility) thiazolidine->gcms maldims MALDI-MS (High MW & Mixtures) thiazolidine->maldims nmr NMR (Detailed Structure) thiazolidine->nmr ftir FT-IR (Functional Groups) thiazolidine->ftir

Caption: Comparison of analytical techniques for thiazolidine characterization.

fragmentation_concept molecular_ion Molecular Ion [M]⁺˙ fragment_ion1 Fragment Ion 1 [A]⁺ molecular_ion->fragment_ion1 Fragmentation neutral_loss1 Neutral Loss 1 [B]˙ molecular_ion->neutral_loss1 fragment_ion2 Fragment Ion 2 [C]⁺ fragment_ion1->fragment_ion2 Further Fragmentation neutral_loss2 Neutral Loss 2 [D]˙ fragment_ion1->neutral_loss2

Caption: Conceptual diagram of mass spectrometry fragmentation.

By understanding the strengths and limitations of each mass spectrometry technique and employing robust experimental protocols, researchers can confidently characterize their synthesized thiazolidine products, paving the way for further drug discovery and development.

References

Validation

A Comparative Guide to the FT-IR Spectroscopic Data of Ethyl L-thiazolidine-4-carboxylate hydrochloride

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the Fourier-Transform Infrared (FT-IR) spectroscopic data for Ethyl L-thiazolidine-4-carboxylate hydrochloride...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Fourier-Transform Infrared (FT-IR) spectroscopic data for Ethyl L-thiazolidine-4-carboxylate hydrochloride. Due to the limited availability of direct FT-IR spectral data for this specific compound in public databases, this guide leverages data from its parent compound, L-thiazolidine-4-carboxylic acid, and characteristic vibrational frequencies of ethyl esters to provide a reliable predictive analysis. This comparison is essential for researchers in drug development and organic synthesis for the structural confirmation and purity assessment of this important pharmaceutical intermediate.

Structural Comparison and Expected FT-IR Absorptions

The esterification of L-thiazolidine-4-carboxylic acid to its ethyl ester derivative introduces key structural changes that are readily identifiable by FT-IR spectroscopy. The primary changes include the introduction of a C=O stretching vibration from the ester group and C-O stretching vibrations, alongside the disappearance of the broad O-H stretch associated with the carboxylic acid. The hydrochloride salt form will also influence the N-H stretching vibrations of the secondary amine in the thiazolidine ring.

Comparative FT-IR Data

The following table summarizes the key FT-IR absorption bands for L-thiazolidine-4-carboxylic acid and the expected characteristic peaks for Ethyl L-thiazolidine-4-carboxylate hydrochloride.

Functional GroupL-thiazolidine-4-carboxylic acid (Experimental Data)Ethyl L-thiazolidine-4-carboxylate hydrochloride (Expected Data)
O-H Stretch (Carboxylic Acid) ~3400-2400 cm⁻¹ (broad)Absent
N-H Stretch (Secondary Amine Salt) ~3000-2800 cm⁻¹~3000-2800 cm⁻¹
C-H Stretch (Aliphatic) ~2980-2850 cm⁻¹~2980-2850 cm⁻¹
C=O Stretch (Carboxylic Acid) ~1700 cm⁻¹Absent
C=O Stretch (Ester) Absent~1750-1735 cm⁻¹
C-O Stretch (Ester) Absent~1300-1000 cm⁻¹
N-H Bend ~1600-1550 cm⁻¹~1600-1550 cm⁻¹
C-N Stretch ~1200-1100 cm⁻¹~1200-1100 cm⁻¹

Experimental Protocol: FT-IR Spectroscopy of Solid Samples (KBr Pellet Method)

This section details the standard procedure for acquiring FT-IR spectra of solid samples, such as Ethyl L-thiazolidine-4-carboxylate hydrochloride, using the potassium bromide (KBr) pellet technique.

Materials and Equipment:

  • Fourier-Transform Infrared (FT-IR) Spectrometer

  • Agate mortar and pestle

  • Hydraulic press with a pellet-forming die

  • Spectroscopy-grade potassium bromide (KBr), dried

  • Analytical balance

  • Spatula

Procedure:

  • Sample Preparation:

    • Weigh approximately 1-2 mg of the solid sample and 100-200 mg of dry KBr powder. The sample concentration in KBr should be between 0.5% and 1%.

    • Grind the sample to a fine powder in the agate mortar.

    • Add the KBr to the mortar and mix thoroughly with the sample by gentle grinding until a homogenous mixture is obtained.

  • Pellet Formation:

    • Transfer the mixture to the pellet-forming die.

    • Place the die in the hydraulic press and apply a pressure of 8-10 tons for 1-2 minutes.

    • Carefully release the pressure and remove the die from the press.

    • Extract the resulting thin, transparent, or translucent KBr pellet.

  • Spectral Acquisition:

    • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

    • Acquire the FT-IR spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

    • A background spectrum using a blank KBr pellet should be recorded and subtracted from the sample spectrum to correct for atmospheric and instrumental interferences.

Visualizing the Comparison: From Reactant to Product

The following diagram illustrates the key structural changes and the corresponding shifts in FT-IR absorption bands when L-thiazolidine-4-carboxylic acid is converted to Ethyl L-thiazolidine-4-carboxylate hydrochloride.

G FT-IR Absorption Comparison cluster_0 L-thiazolidine-4-carboxylic acid cluster_1 Ethyl L-thiazolidine-4-carboxylate HCl Reactant Structure A Reactant_OH O-H Stretch ~3400-2400 cm⁻¹ (broad) Reactant->Reactant_OH Key Absorption Reactant_CO_acid C=O Stretch (Acid) ~1700 cm⁻¹ Reactant->Reactant_CO_acid Key Absorption Product Structure B Reactant->Product Esterification Product_CO_ester C=O Stretch (Ester) ~1750-1735 cm⁻¹ Product->Product_CO_ester Key Absorption Product_CO_single C-O Stretch (Ester) ~1300-1000 cm⁻¹ Product->Product_CO_single Key Absorption

Caption: Structural and FT-IR absorption changes from reactant to product.

Comparative

Comparative bioactivity of substituted thiazolidine-4-carboxylic acids

A comprehensive guide to the comparative bioactivity of substituted thiazolidine-4-carboxylic acids for researchers, scientists, and drug development professionals. Substituted thiazolidine-4-carboxylic acids are a pivot...

Author: BenchChem Technical Support Team. Date: December 2025

A comprehensive guide to the comparative bioactivity of substituted thiazolidine-4-carboxylic acids for researchers, scientists, and drug development professionals.

Substituted thiazolidine-4-carboxylic acids are a pivotal class of heterocyclic compounds in medicinal chemistry, demonstrating a wide array of biological activities. These derivatives are recognized for their therapeutic potential, including antioxidant, antimicrobial, anticancer, and antiviral effects. This guide provides a comparative analysis of their bioactivity, supported by quantitative data from various studies, detailed experimental protocols, and visualizations of key processes.

Comparative Bioactivity Data

The bioactivity of substituted thiazolidine-4-carboxylic acids is significantly influenced by the nature and position of substituents on the thiazolidine ring. The following tables summarize the quantitative data from various studies, offering a clear comparison of the performance of different derivatives.

Antioxidant Activity

The antioxidant potential of these compounds is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, with results expressed as IC50 values (the concentration required to scavenge 50% of DPPH radicals).

CompoundSubstituent at C-2IC50 (µM)Reference
1 Phenyl45.3 ± 0.2[1][2][3]
2 4-Methoxyphenyl38.1 ± 0.5[1][2][3]
3 4-Chlorophenyl52.7 ± 0.8[1][2][3]
4 4-Fluorophenyl49.2 ± 0.3[1][2][3]
5 4-Nitrophenyl65.4 ± 1.1[1][2][3]
Ascorbic Acid (Standard) -25.8 ± 0.4[2]

Lower IC50 values indicate higher antioxidant activity.

Antimicrobial Activity

The antimicrobial efficacy is determined by the Minimum Inhibitory Concentration (MIC), representing the lowest concentration of a compound that inhibits the visible growth of a microorganism.

CompoundSubstituentTest OrganismMIC (mg/mL)Reference
Thiazolidin-4-one derivative 5 2,3-diarylS. Typhimurium0.008 - 0.06[4]
Thiazolidin-4-one derivative 8 2,3-diarylVarious bacteria-[4]
Thiazolidin-4-one derivative 15 2,3-diarylVarious bacteria-[4]
Ampicillin (Standard) -Various bacteria> MIC of 5, 8, 15[4]

Lower MIC values indicate greater antimicrobial potency.

Anticancer Activity

The anticancer potential is assessed by the half-maximal inhibitory concentration (IC50) against various cancer cell lines.

CompoundSubstituentCell LineIC50 (µM)Reference
Compound 4 Thiazolidin-4-one derivativeHT-29 (colon)0.073[5]
A549 (lung)0.35[5]
MDA-MB-231 (breast)3.10[5]
Compound 5 Thiazolidin-4-one derivativeA549DDP (resistant lung)3.8[5]
MCFDR (resistant breast)3.4[5]
Compound 13a Benzoimidazol-thiazolidinoneHCT116 (colorectal)0.05 mM/ml[6]
Compound 13b Benzoimidazol-thiazolidinoneHCT116 (colorectal)0.12 mM/ml[6]
Fluorouracil (Standard) -HCT116 (colorectal)6.15 mM/ml[6]

Lower IC50 values indicate greater cytotoxic activity against cancer cells.

Antiviral Activity

The antiviral activity is also measured by IC50 values against specific viruses.

CompoundSubstituent at C-2VirusIC50 (µM)Reference
1c 4-ChlorophenylInfectious Bronchitis Virus (IBV)4.10[7]
1d 4-MethoxyphenylAvian Influenza Virus (AIV, H9N2)3.47[7]
Amantadine (Standard) -Avian Influenza Virus (AIV, H9N2)-[7]
Ribavirin (Standard) -Infectious Bronchitis Virus (IBV)-[7]

Lower IC50 values indicate higher antiviral potency.

Experimental Protocols

Detailed methodologies for the key experiments cited in the bioactivity tables are provided below.

Synthesis of 2-Aryl Thiazolidine-4-Carboxylic Acids

These compounds are generally synthesized through a nucleophilic cyclic condensation reaction between L-cysteine hydrochloride and a range of aromatic aldehydes.[1][2][3]

  • Reaction Setup: L-cysteine hydrochloride is dissolved in a suitable solvent, often a mixture of ethanol and water.

  • Addition of Aldehyde: The respective aromatic aldehyde is added to the solution.

  • pH Adjustment: The pH of the reaction mixture is adjusted to approximately 4-5 using a base, such as sodium acetate.

  • Reaction Conditions: The mixture is stirred at room temperature for a specified period, typically ranging from a few hours to overnight.

  • Product Isolation: The resulting precipitate is collected by filtration, washed with a suitable solvent (e.g., cold water or ethanol) to remove unreacted starting materials, and then dried.

  • Purification: The crude product can be further purified by recrystallization from an appropriate solvent system.

  • Characterization: The structure and purity of the synthesized compounds are confirmed using spectroscopic techniques such as FT-IR, 1H-NMR, and mass spectrometry.[2]

DPPH Radical Scavenging Assay

This assay is a standard method for evaluating the antioxidant activity of compounds.[2]

  • Preparation of DPPH Solution: A fresh solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared to a specific concentration (e.g., 0.1 mM).

  • Sample Preparation: The test compounds and a standard antioxidant (e.g., ascorbic acid) are prepared in a series of concentrations in methanol.

  • Reaction: A small volume of each sample concentration is mixed with the DPPH solution in a 96-well plate or cuvettes. A control containing only methanol and the DPPH solution is also prepared.

  • Incubation: The reaction mixtures are incubated in the dark at room temperature for a set time, typically 30 minutes.

  • Measurement: The absorbance of each solution is measured at a specific wavelength (usually around 517 nm) using a spectrophotometer.

  • Calculation: The percentage of radical scavenging activity is calculated using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.

  • IC50 Determination: The IC50 value is determined by plotting the scavenging percentage against the compound concentration.

Antimicrobial Susceptibility Testing (Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.[4]

  • Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium (e.g., Mueller-Hinton broth) to a specific cell density.

  • Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

  • Inoculation: Each well is inoculated with the standardized microbial suspension. Positive (broth with inoculum) and negative (broth only) controls are included.

  • Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used to infer cell viability and cytotoxicity.[6]

  • Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

  • Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours). Control wells receive only the vehicle.

  • MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are then incubated for a few hours.

  • Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals formed by viable cells.

  • Absorbance Measurement: The absorbance is measured at a specific wavelength (typically around 570 nm) using a microplate reader.

  • IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting cell viability against the compound concentration.

Visualizations

The following diagrams illustrate key experimental workflows and proposed mechanisms of action.

G cluster_synthesis General Synthesis of 2-Aryl-Thiazolidine-4-Carboxylic Acids cysteine L-Cysteine Hydrochloride reaction Reaction Mixture cysteine->reaction aldehyde Aromatic Aldehyde aldehyde->reaction solvent Solvent (e.g., Ethanol/Water) solvent->reaction stir Stir at Room Temperature reaction->stir base Base (e.g., NaOAc) pH 4-5 base->reaction precipitate Precipitate Formation stir->precipitate filtration Filtration & Washing precipitate->filtration product Crude Product filtration->product purification Recrystallization product->purification final_product Pure 2-Aryl-Thiazolidine-4-Carboxylic Acid purification->final_product

Caption: Workflow for the synthesis of 2-aryl-thiazolidine-4-carboxylic acids.

G cluster_dpph DPPH Radical Scavenging Assay Workflow dpph_sol Prepare DPPH Solution (in Methanol) reaction Mix DPPH solution with sample dilutions dpph_sol->reaction sample_prep Prepare Test Compound & Standard dilutions sample_prep->reaction incubation Incubate in Dark (30 min) reaction->incubation measurement Measure Absorbance (at ~517 nm) incubation->measurement calculation Calculate % Scavenging Activity measurement->calculation ic50 Determine IC50 Value calculation->ic50

Caption: Experimental workflow for the DPPH radical scavenging assay.

G cluster_moa Proposed Antibacterial Mechanism: MurB Inhibition udp_nag UDP-N-acetylglucosamine (UDP-NAG) murA MurA udp_nag->murA enoylpyruvate Enoylpyruvate enoylpyruvate->murA udp_nag_ep UDP-NAG-enoylpyruvate murA->udp_nag_ep murB MurB (UDP-N-acetylenolpyruvylglucosamine reductase) udp_nag_ep->murB nadph NADPH nadph->murB udp_nam UDP-N-acetylmuramic acid (UDP-NAM) murB->udp_nam peptidoglycan Peptidoglycan Biosynthesis udp_nam->peptidoglycan thiazolidinone Thiazolidin-4-one Derivative thiazolidinone->inhibition inhibition->murB Inhibition

Caption: Proposed mechanism of antibacterial action via MurB enzyme inhibition.

References

Validation

A Comparative Analysis of Thiazolidine-Based Antioxidants Versus Standard Antioxidants

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the antioxidant performance of thiazolidine-based compounds against standard antioxidants, supported by exper...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antioxidant performance of thiazolidine-based compounds against standard antioxidants, supported by experimental data. The information is intended to assist researchers and professionals in drug development in evaluating the potential of thiazolidine derivatives as therapeutic agents for conditions associated with oxidative stress.

Introduction to Antioxidant Mechanisms

Antioxidants counteract the damaging effects of oxidative stress by neutralizing reactive oxygen species (ROS). Their mechanisms of action can be broadly categorized as direct and indirect.

Standard Antioxidants like Vitamin C (Ascorbic Acid) and Vitamin E (α-tocopherol) primarily act as direct radical scavengers. They donate electrons or hydrogen atoms to neutralize free radicals, thus terminating damaging chain reactions. N-acetylcysteine (NAC), another standard antioxidant, functions indirectly by serving as a precursor to L-cysteine, which is a rate-limiting substrate for the synthesis of glutathione (GSH), a major intracellular antioxidant.[1][2][3]

Thiazolidine-Based Antioxidants exhibit a wider range of mechanisms. Many thiazolidine derivatives, particularly those with phenolic substitutions, can directly scavenge free radicals.[4] Additionally, a significant class of thiazolidine compounds, the thiazolidinediones (TZDs), can exert indirect antioxidant effects. They act as ligands for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[5][6] Activation of PPARγ leads to the upregulation of antioxidant enzymes, such as catalase, thereby enhancing the cell's endogenous defense against oxidative stress.[5][7] Some thiazolidine-4-carboxylic acid derivatives also act as prodrugs of L-cysteine, similarly to NAC, contributing to GSH synthesis.

Comparative Performance: In Vitro Antioxidant Assays

The antioxidant capacity of thiazolidine derivatives has been evaluated and compared to standard antioxidants using various in vitro assays. The most common assays include the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay, the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay, and the FRAP (Ferric Reducing Antioxidant Power) assay. The results are often expressed as IC50 values (the concentration of the antioxidant required to scavenge 50% of the radicals) or as a percentage of inhibition. A lower IC50 value indicates a higher antioxidant activity.

Data Summary Tables

Table 1: DPPH Radical Scavenging Activity (IC50 Values)

CompoundIC50 (µg/mL)Reference
Thiazolidine Derivatives
Compound 3d (2-(4-hydroxyphenyl)-thiazolidine-4-carboxamide derivative)18.17[8]
Compound 9 (Thiazolidinedione derivative)27.66[9]
Compound 3 (Thiazolidinedione derivative)29.04[9]
Compound 4 (1,3,4-thiadiazole-based thiazolidinone)~34% inhibition at 1mg/mL[10][11]
Standard Antioxidants
Ascorbic Acid (Vitamin C)2.0[12]
Ascorbic Acid (Vitamin C)4.97
Trolox2.926[13]
Butylated Hydroxytoluene (BHT)> BHT in some cases[14]

Table 2: ABTS Radical Scavenging Activity (IC50 Values)

CompoundIC50 (µg/mL)Reference
Thiazolidine Derivatives
Thiazolidinedione derivatives (1a, 1b, 1c, 1e, 1f, 1m, 1o with hydroxyl group)>94% inhibition at 100 µM[15]
Phenolic Thiazole derivative 5a< Ascorbic Acid[16]
Phenolic Thiazole derivative 7b< Ascorbic Acid[16]
Standard Antioxidants
Ascorbic Acid (Vitamin C)127.7[17]
Trolox2.34[18]

Table 3: Ferric Reducing Antioxidant Power (FRAP) Assay

CompoundActivityReference
Thiazolidine Derivatives
Compound 2 and 4 (Thiazolidinone derivatives)75% of Vitamin C activity[10][19]
Compound 1, 3, and 8 (Thiazolidinone derivatives)45% of Vitamin C activity[10][19]
Standard Antioxidants
Vitamin C~100% activity[10][19]
Vitamin E~100% activity[10][19]

Signaling and Mechanistic Pathways

The diverse antioxidant actions of thiazolidine derivatives and standard antioxidants can be visualized through their distinct molecular pathways.

G Signaling Pathway of Thiazolidinedione (TZD) Antioxidant Effect TZD Thiazolidinedione (TZD) PPARg PPARγ TZD->PPARg activates PPRE PPRE (Peroxisome Proliferator Response Element) PPARg->PPRE binds to RXR RXR RXR->PPRE binds to Gene_Transcription Gene Transcription PPRE->Gene_Transcription initiates Antioxidant_Enzymes Antioxidant Enzymes (e.g., Catalase) Gene_Transcription->Antioxidant_Enzymes upregulates ROS Reactive Oxygen Species (ROS) Antioxidant_Enzymes->ROS neutralizes Cellular_Protection Cellular Protection Antioxidant_Enzymes->Cellular_Protection promotes ROS->Cellular_Protection damages

Caption: TZD-mediated activation of PPARγ enhances endogenous antioxidant defenses.

G Antioxidant Mechanism of N-Acetylcysteine (NAC) NAC N-Acetylcysteine (NAC) Cysteine L-Cysteine NAC->Cysteine is a precursor to GSH Glutathione (GSH) Cysteine->GSH rate-limiting step in synthesis of Glutamate Glutamate Glutamate->GSH Glycine Glycine Glycine->GSH ROS Reactive Oxygen Species (ROS) GSH->ROS donates electron to Neutralized_ROS Neutralized ROS ROS->Neutralized_ROS

Caption: NAC boosts the synthesis of the key antioxidant glutathione (GSH).

Experimental Protocols

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.

  • Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have a deep purple color and an absorbance of approximately 1.0 at 517 nm.

  • Sample Preparation: Dissolve the test compounds (thiazolidine derivatives and standard antioxidants) in a suitable solvent (e.g., methanol, DMSO) to prepare a stock solution. Prepare serial dilutions of the stock solution to obtain a range of concentrations.

  • Assay Procedure:

    • In a 96-well microplate, add 50 µL of each sample dilution to triplicate wells.

    • Add 150 µL of the DPPH working solution to each well.

    • For the blank, use 50 µL of the solvent instead of the sample.

    • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm using a microplate reader.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the sample concentration.

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

  • Preparation of ABTS Radical Cation (ABTS•+) Stock Solution:

    • Prepare a 7 mM aqueous solution of ABTS.

    • Prepare a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+.

  • Preparation of ABTS•+ Working Solution: Dilute the stock solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Sample Preparation: Prepare various concentrations of the test compounds and standard antioxidants in a suitable solvent.

  • Assay Procedure:

    • Add 20 µL of each sample dilution to a 96-well plate in triplicate.

    • Add 180 µL of the ABTS•+ working solution to each well.

    • Incubate the plate at room temperature for 6 minutes.

  • Measurement: Read the absorbance at 734 nm.

  • Calculation: Calculate the percentage of inhibition as described for the DPPH assay and determine the IC50 value.

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

  • Preparation of FRAP Reagent:

    • Prepare a 300 mM acetate buffer (pH 3.6).

    • Prepare a 10 mM solution of 2,4,6-tris(2-pyridyl)-s-triazine (TPTZ) in 40 mM HCl.

    • Prepare a 20 mM aqueous solution of ferric chloride (FeCl₃).

    • Mix the acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 ratio to prepare the fresh FRAP working reagent. Warm the reagent to 37°C before use.

  • Sample Preparation: Prepare dilutions of the test compounds and a ferrous sulfate (FeSO₄) standard curve.

  • Assay Procedure:

    • Add 20 µL of the sample, standard, or blank to a 96-well plate.

    • Add 180 µL of the FRAP working reagent to each well.

    • Incubate at 37°C for 4 minutes.

  • Measurement: Measure the absorbance at 593 nm.

  • Calculation: The antioxidant capacity is determined from the standard curve of FeSO₄ and expressed as Fe²⁺ equivalents.

G General Experimental Workflow for In Vitro Antioxidant Assays cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Reagent_Prep Prepare Radical or Metal-Complex Reagent (DPPH, ABTS•+, FRAP) Reaction Mix Reagent with Sample/Standard/Blank Reagent_Prep->Reaction Sample_Prep Prepare Serial Dilutions of Thiazolidines & Standards Sample_Prep->Reaction Incubation Incubate under Specific Conditions (Time, Temp, Light) Reaction->Incubation Measurement Measure Absorbance at Specific Wavelength Incubation->Measurement Calculation Calculate % Inhibition or Ferric Reducing Power Measurement->Calculation IC50 Determine IC50 Values Calculation->IC50

Caption: A streamlined workflow for assessing antioxidant activity in vitro.

Conclusion

The comparative analysis reveals that thiazolidine-based compounds represent a versatile class of antioxidants with diverse mechanisms of action. While standard antioxidants like Vitamin C and Trolox often exhibit very high direct radical scavenging activity, certain phenolic thiazolidine derivatives have demonstrated comparable or even superior performance in specific in vitro assays.[16] Furthermore, the unique ability of thiazolidinediones to enhance endogenous antioxidant enzyme expression through PPARγ activation presents a distinct and potentially more sustained therapeutic strategy for combating oxidative stress-related pathologies. The selection of an appropriate antioxidant, whether a standard agent or a novel thiazolidine derivative, will ultimately depend on the specific therapeutic context, including the desired mechanism of action and the cellular environment. Further in vivo studies are warranted to fully elucidate the therapeutic potential of promising thiazolidine-based antioxidants.

References

Comparative

A Comparative Analysis of the Biological Activities of Thiazolidine-4-carboxylic Acids and Thiazolidin-4-ones

For Researchers, Scientists, and Drug Development Professionals The thiazolidine scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities. Among thes...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The thiazolidine scaffold is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of pharmacological activities. Among these, thiazolidine-4-carboxylic acids and thiazolidin-4-ones have emerged as privileged structures in the quest for novel therapeutic agents. This guide provides an objective comparison of their biological activities, supported by experimental data, to aid researchers in the strategic design and development of new drugs.

At a Glance: Key Biological Activities

Biological ActivityThiazolidine-4-carboxylic AcidsThiazolidin-4-ones
Antimicrobial Moderate to good activity reported, particularly antiviral.Broad-spectrum activity including antibacterial, antifungal, and antibiofilm properties.[1][2][3][4]
Antioxidant Demonstrated radical scavenging properties.[5][6]Significant antioxidant potential observed in various assays.[7][8][9][10]
Anticancer Limited specific data in initial findings.Extensive research shows potent activity against various cancer cell lines.[7][11][12][13]
Enzyme Inhibition Effective against α-amylase and α-glucosidase.[14]Potent inhibitors of various enzymes including MurB, MMPs, and others.[4][15]
Neuroprotection Investigated for neuroprotective effects against ethanol-induced neurodegeneration.[16]Not a primary focus in the reviewed literature.

Quantitative Comparison of Biological Activities

The following tables summarize the quantitative data from various studies, offering a direct comparison of the potency of these two classes of compounds in different biological assays.

Antimicrobial and Antibiofilm Activity

Thiazolidin-4-ones have been extensively studied for their antimicrobial properties and have shown significant potential in combating a wide range of pathogens, including resistant strains.

Compound TypeTarget OrganismActivity MetricValueReference
2-iminothiazolidin-4-one derivativeP. aeruginosaBiofilm Reduction>50% at MIC[1]
Pyrrole-thiazolidin-4-one hybridMRSA & VREBIC8.23 µg/mL & 7.56 µg/mL[1]
Thiazolidin-4-one-1,3,5-triazine hybridS. aureusMIC62.5 µg/mL[1]
Adamantane-thiazolidin-4-oneGram-positive/negative bacteria & fungi-Greater than ampicillin, streptomycin, bifonazole, and ketoconazole[2]

Thiazolidine-4-carboxylic acids have demonstrated promising antiviral activity.

Compound TypeTarget VirusActivity MetricValueReference
2-aryl thiazolidine-4-carboxylic acid (1d)Avian Influenza Virus (H9N2)IC503.47 µM[17]
2-aryl thiazolidine-4-carboxylic acid (1c)Infectious Bronchitis Virus (IBV)IC504.10 µM[17]
Anticancer Activity

Thiazolidin-4-ones and their derivatives are a well-established class of anticancer agents, with numerous studies demonstrating their potent cytotoxic effects against various cancer cell lines.

Compound TypeCancer Cell LineActivity MetricValueReference
Isatin-based thiazolidin-4-oneHepG2, MCF-7, HT-29IC504.97 µM, 5.33 µM, 3.29 µM[7]
5-nitrofuran-2-yl substituted thiazolidin-4-oneMDA-MB-231IC501.9 µM[7]
Pyrrolizine-thiazolidin-4-one hybridMCF-7IC500.16 µM[8]
Thiazolidin-4-one derivative (16)Caco-2IC5070 µg/ml[11]

No directly comparable quantitative anticancer data for thiazolidine-4-carboxylic acids was prominently available in the initial search results.

Antioxidant Activity

Both classes of compounds exhibit antioxidant properties, primarily evaluated through their ability to scavenge free radicals.

Compound TypeAssayActivity MetricValueReference
2-aryl thiazolidine-4-carboxylic acidsDPPH Radical Scavenging-Compounds with -OCH3 group showed better activity[5][6]
5-benzylidene-thiazolidine-2,4-dioneDPPH Radical ScavengingIC509.18–32.43 µg/mL[8]
Oxazinyl-thiazolidin-4-one (9a)DPPH AssayIC506.62 µg/mL[7]
Oxazinyl-thiazolidin-4-one (9c)NO AssayIC506.05 µg/mL[7]
2-[(4-NO2)-phenyl]-4-oxo-thiazolidin-3-yl propionic acid ethyl esterDPPH Radical ScavengingInhibition %91.63%[9]
Enzyme Inhibition

Thiazolidine-4-carboxylic acids and thiazolidin-4-ones have been shown to be effective inhibitors of various enzymes implicated in disease.

Compound TypeTarget EnzymeActivity MetricValueReference
Thiazolidine-4-carboxylic acid derivative (5e)α-amylaseIC5024.13 µg/ml[14]
Thiazolidine-4-carboxylic acid derivative (5f)α-glucosidaseIC5022.76 µg/ml[14]
4-Thiazolidinone derivative (23)MMP-9IC5040 nM[15]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols cited in this guide.

Synthesis of 2-aryl substituted thiazolidine-4-carboxylic acids

A mixture of L-cysteine (16.50 mmol) and the appropriate aryl aldehyde (16.50 mmol) in ethanol (30.00 mL) was stirred at room temperature for 2-5 hours. The solid that formed was separated by filtration, washed with diethyl ether, and then dried to yield the final compounds.[17]

DPPH Radical Scavenging Assay

The antioxidant potential of the synthesized compounds was evaluated in vitro using a DPPH assay. This method measures the ability of the compounds to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical. The reduction in absorbance of the DPPH solution in the presence of the test compound is measured spectrophotometrically, and the EC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined.[6]

In vitro Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of the synthesized compounds on cancer cell lines were determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Cells were seeded in 96-well plates and treated with various concentrations of the test compounds. After a specified incubation period, MTT solution was added, and the resulting formazan crystals were dissolved in a suitable solvent. The absorbance was then measured using a microplate reader to determine cell viability.[12]

Visualizing the Landscape: Diagrams and Pathways

To further elucidate the relationships and processes discussed, the following diagrams have been generated using Graphviz.

G cluster_T4CA Thiazolidine-4-carboxylic Acids cluster_T4O Thiazolidin-4-ones T4CA Thiazolidine-4-carboxylic Acid Core Antiviral Antiviral Activity (e.g., against Influenza) T4CA->Antiviral Enzyme_Inhibition_T4CA Enzyme Inhibition (α-amylase, α-glucosidase) T4CA->Enzyme_Inhibition_T4CA Neuroprotection Neuroprotection T4CA->Neuroprotection Antioxidant_T4CA Antioxidant Activity T4CA->Antioxidant_T4CA T4O Thiazolidin-4-one Core Antimicrobial Broad-Spectrum Antimicrobial (Antibacterial, Antifungal) T4O->Antimicrobial Anticancer Anticancer Activity T4O->Anticancer Enzyme_Inhibition_T4O Enzyme Inhibition (MurB, MMPs) T4O->Enzyme_Inhibition_T4O Antioxidant_T4O Antioxidant Activity T4O->Antioxidant_T4O

Figure 1: Overview of the primary biological activities of thiazolidine-4-carboxylic acids and thiazolidin-4-ones.

G start L-cysteine + Aldehyde reaction Cyclocondensation Reaction start->reaction product Thiazolidine-4-carboxylic Acid Derivative reaction->product bioassay Biological Activity Screening (e.g., Antiviral, Antioxidant) product->bioassay result Identification of Lead Compounds bioassay->result

Figure 2: A simplified workflow for the synthesis and biological evaluation of thiazolidine-4-carboxylic acid derivatives.

G Bacterial_Cell Bacterial Cell T4O Thiazolidin-4-one Derivative MurB MurB Enzyme (Peptidoglycan Biosynthesis) T4O->MurB targets Inhibition Inhibition Cell_Wall Cell Wall Synthesis Cell_Wall->Bacterial_Cell essential for Inhibition->Cell_Wall of Cell_Lysis Cell Lysis Inhibition->Cell_Lysis leads to

Figure 3: Proposed mechanism of antibacterial action for some thiazolidin-4-ones via MurB enzyme inhibition.

References

Validation

A Comparative Guide to Novel Thiazolidinedione Derivatives as Antidiabetic Agents

For Researchers, Scientists, and Drug Development Professionals This guide provides an objective comparison of the in vitro and in vivo performance of newly developed thiazolidinedione (TZD)-based therapeutic agents agai...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro and in vivo performance of newly developed thiazolidinedione (TZD)-based therapeutic agents against established alternatives for the treatment of Type 2 Diabetes Mellitus (T2DM). The following sections detail the experimental data, methodologies, and underlying signaling pathways to support the evaluation of these novel compounds.

Introduction to Thiazolidinediones in Diabetes Therapy

Thiazolidinediones are a class of oral antidiabetic drugs that act as agonists for the peroxisome proliferator-activated receptor-gamma (PPARγ).[1] Activation of PPARγ modulates the transcription of genes involved in glucose and lipid metabolism, ultimately leading to improved insulin sensitivity.[1] While established TZDs like Pioglitazone and Rosiglitazone have been effective in glycemic control, their use has been associated with side effects such as weight gain and fluid retention, prompting the development of new derivatives with improved efficacy and safety profiles.[1] Recent research has focused on synthesizing novel TZD analogs that may offer superior therapeutic windows.

In Vitro Evaluation: A Comparative Analysis

The in vitro assessment of new TZD derivatives is crucial for determining their direct effects on molecular targets and cellular functions. Key assays include the inhibition of carbohydrate-hydrolyzing enzymes like α-amylase and α-glucosidase, which can reduce postprandial hyperglycemia.

Experimental Protocols

α-Amylase Inhibition Assay: The inhibitory activity of the compounds against α-amylase is determined by quantifying the reduction of 3,5-dinitrosalicylic acid to 3-amino-5-nitrosalicylic acid, which results in a color change measured spectrophotometrically at 540 nm.[2] The concentration of the compound required to inhibit 50% of the enzyme's activity (IC50) is then calculated.[3]

α-Glucosidase Inhibition Assay: This assay measures the inhibition of α-glucosidase activity by monitoring the release of p-nitrophenol from the substrate p-nitrophenyl-α-D-glucopyranoside. The absorbance is measured at a specific wavelength, and the IC50 value is determined.

Data Presentation

The following table summarizes the in vitro α-amylase inhibitory activity of several newly synthesized thiazolidinedione derivatives compared to the standard drug, Acarbose.

Compound/Drugα-Amylase Inhibition IC50 (µg/mL)Reference
Acarbose (Standard) 24.1[3][4]
Compound 4 11.8[3][4]
Compound 5 15.2[3][4]
Compound 6 21.34[3][4]
Compound 7 57.34[3][4]
PT-5 Not Reported for α-amylase[5]
Lobeglitazone Not Reported for α-amylase[1]

Lower IC50 values indicate greater inhibitory potency.

In Vivo Evaluation: Preclinical Models of Diabetes

In vivo studies in animal models of T2DM are essential to evaluate the overall efficacy and safety of new therapeutic agents. These studies provide insights into glycemic control, effects on lipid profiles, and potential side effects.

Experimental Protocols

Induction of Diabetes in Animal Models: A common method for inducing a diabetic state in rodents is through the administration of a high-fat diet combined with a low dose of streptozotocin (STZ) or alloxan.[1][4] This protocol mimics the pathophysiology of T2DM.

Oral Glucose Tolerance Test (OGTT): After a period of fasting, a standard dose of glucose is administered orally to the animals. Blood glucose levels are then measured at various time points to assess the body's ability to clear glucose from the bloodstream.[1]

Measurement of Biochemical Parameters: At the end of the study period, blood samples are collected to measure fasting blood glucose, HbA1c, and lipid profiles (total cholesterol, triglycerides, LDL, HDL).[6][7]

Data Presentation

The following tables compare the in vivo antidiabetic efficacy of novel TZD derivatives with a vehicle control and the standard drug, Pioglitazone.

Table 1: Comparative Efficacy of New Thiazolidinedione Derivatives on Glycemic Control in Diabetic Rat Models

Treatment GroupFasting Blood Glucose ReductionHbA1c ReductionReference
Pioglitazone Significant reduction compared to diabetic controlSignificant reduction[1][7]
Lobeglitazone Greater reduction than PioglitazoneHigher percentage of subjects achieving <7%[1]
PT-5 Significant reduction (from 129 to 115 mg/dL in 2h)Not Reported[5]
Compound C40 Significant reduction in OGTTNot Reported[7]
Compound C81 Significant reduction in OGTTNot Reported[7]

Table 2: Comparative Effects of New Thiazolidinedione Derivatives on Lipid Profile in Diabetic Rat Models

Treatment GroupTotal CholesterolTriglyceridesReference
Pioglitazone Significant increaseSignificantly lower[7]
Compound C40 Significant increaseSignificantly lower[7]
Compound C81 Non-significant increaseSignificantly lower[7]
SMI-IV-23 Reversal of riseReversal of rise[6]
SMI-IV-4 Reversal of riseReversal of rise[6]
SMI-IV-31 Reversal of riseReversal of rise[6]

Signaling Pathway and Experimental Workflow

The primary mechanism of action for many thiazolidinediones involves the activation of the PPARγ signaling pathway. The following diagram illustrates this pathway.

PPARg_Pathway cluster_nucleus Nucleus TZD Thiazolidinedione (e.g., Pioglitazone, Lobeglitazone) PPARg PPARγ TZD->PPARg Binds & Activates PPRE PPRE (Peroxisome Proliferator Response Element) PPARg->PPRE Heterodimerizes & Binds to DNA RXR RXR RXR->PPRE Heterodimerizes & Binds to DNA Gene_Expression Target Gene Transcription PPRE->Gene_Expression Modulates Metabolic_Effects Metabolic Effects Gene_Expression->Metabolic_Effects Leads to

Caption: PPARγ signaling pathway activated by thiazolidinediones.

The following diagram illustrates a general workflow for the in vivo screening of novel antidiabetic drugs.

InVivo_Workflow Induction Induction of Diabetes (e.g., High-Fat Diet + STZ) Grouping Animal Grouping (Vehicle, Standard, Test Compounds) Induction->Grouping Treatment Chronic Drug Administration Grouping->Treatment Monitoring Monitoring (Body Weight, Food/Water Intake) Treatment->Monitoring OGTT Oral Glucose Tolerance Test (OGTT) Treatment->OGTT Sacrifice Euthanasia & Sample Collection Monitoring->Sacrifice OGTT->Sacrifice Analysis Biochemical & Histological Analysis Sacrifice->Analysis

Caption: General workflow for in vivo screening of antidiabetic drugs.

Conclusion

The search for safer and more effective thiazolidinedione derivatives is an active and promising area of research. Recent studies on compounds like Lobeglitazone and other novel derivatives demonstrate the potential for improved glycemic control and better side effect profiles compared to older TZDs.[1] The experimental protocols and signaling pathway information provided in this guide offer a framework for the continued evaluation and development of these promising antidiabetic agents. Further research is warranted to fully elucidate the mechanisms of action and long-term safety of these new chemical entities.[5]

References

Safety & Regulatory Compliance

Handling

Essential Safety and Logistics for Handling Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride

Disclaimer: Information provided is based on general safety protocols for thiazolidine derivatives and hydrochloride salts of organic compounds. A specific Safety Data Sheet (SDS) for Ethyl 1,3-thiazolidine-4-carboxylate...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Information provided is based on general safety protocols for thiazolidine derivatives and hydrochloride salts of organic compounds. A specific Safety Data Sheet (SDS) for Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride was not available. Researchers should always consult a comprehensive, substance-specific SDS and their institution's safety guidelines before handling any chemical.

Researchers, scientists, and drug development professionals handling Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride must adhere to stringent safety protocols to mitigate potential risks associated with this chemical class. This guide provides essential safety and logistical information, including personal protective equipment (PPE), operational procedures, and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride, based on general guidance for similar compounds.

Protection Type Recommended Equipment Specifications and Use Cases
Eye and Face Protection Safety glasses with side shields or chemical safety goggles. A full-face shield may be necessary for high-risk operations.Essential for all laboratory work to protect against splashes and airborne particles.
Hand Protection Chemical-resistant gloves (e.g., Nitrile, Neoprene).Double gloving is recommended for high-risk operations. Ensure gloves are tested against similar chemical classes.
Body Protection Laboratory coat. For larger quantities or high-risk procedures, disposable coveralls are recommended.Provides a barrier against spills and contamination.
Respiratory Protection Use in a well-ventilated area, preferably a chemical fume hood. If a fume hood is not available or if aerosol generation is likely, a NIOSH-approved respirator may be required.To prevent inhalation of dust and aerosols.

Operational Plan: From Preparation to Disposal

A structured operational plan is critical for minimizing exposure risk and ensuring procedural consistency.

Preparation
  • Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

  • Fume Hood: Ensure the chemical fume hood is certified and functioning correctly.

  • Gather Materials: Prepare all necessary equipment, such as spatulas, weigh boats, and solvent containers, within the fume hood.

  • Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling and Experimental Procedures
  • Weighing: Carefully weigh the required amount of the compound in a disposable weigh boat inside the fume hood to contain any dust.

  • Dissolving: If dissolving the compound, add the solvent to the vessel containing the compound slowly to avoid splashing.

  • All Operations in Fume Hood: All subsequent handling and experimental procedures should be performed within the chemical fume hood.[1]

Disposal Plan
  • Waste Segregation: Segregate chemical waste from regular trash.

  • Containerization: Dispose of unused material and any contaminated disposable labware in a clearly labeled, sealed container for hazardous waste.

  • Local Regulations: Follow all local, state, and federal regulations for chemical waste disposal.[2]

Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the operational workflow and the relationship between hazards and protective measures.

G Standard Operating Procedure for Handling Ethyl 1,3-thiazolidine-4-carboxylate hydrochloride cluster_prep Preparation cluster_handling Handling & Experiment cluster_disposal Disposal prep1 Conduct Risk Assessment prep2 Verify Fume Hood Functionality prep1->prep2 prep3 Gather All Necessary Materials prep2->prep3 prep4 Don Appropriate PPE prep3->prep4 handle1 Weigh Compound in Fume Hood prep4->handle1 handle2 Perform Experimental Procedures in Fume Hood handle1->handle2 disp1 Segregate Chemical Waste handle2->disp1 disp2 Seal in Labeled Hazardous Waste Container disp1->disp2 disp3 Dispose According to Regulations disp2->disp3

Caption: Operational workflow for safe handling.

G Hazard Mitigation through Personal Protective Equipment cluster_hazard Potential Hazards cluster_ppe Primary Controls (PPE) cluster_practice Safe Work Practices H1 Skin & Eye Contact P1 Gloves & Lab Coat H1->P1 protects against P2 Safety Goggles / Face Shield H1->P2 protects against H2 Inhalation of Dust/Aerosols P3 Fume Hood / Respirator H2->P3 protects against H3 Accidental Ingestion W1 No Eating/Drinking in Lab H3->W1 prevented by W2 Proper Hand Washing H3->W2 mitigated by

Caption: Hazard-PPE relationship diagram.

References

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